20-Dehydroeupatoriopicrin semiacetal

Core Science & Biosynthesis

20-Dehydroeupatoriopicrin semiacetal (CAS: 94234-24-9): A Technical Overview for Researchers

For researchers, scientists, and drug development professionals, this document provides a comprehensive technical guide on 20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone of interest. Due to the limited availability of public data on this specific compound, this guide draws upon information on closely related sesquiterpene lactones from the Eupatorium genus to provide a foundational understanding of its potential properties and the methodologies for its study.

Core Compound Information

20-Dehydroeupatoriopicrin semiacetal is a natural product belonging to the class of sesquiterpene lactones, a group of secondary metabolites known for their diverse biological activities. It has been identified in plant species of the genus Eupatorium.[1]

Property	Value	Source
CAS Number	94234-24-9	[1]
Molecular Formula	C₂₀H₂₄O₆	[1]
Molecular Weight	360.4 g/mol	[1]
Class	Sesquiterpene Lactone	[1]
Natural Source	Genus Eupatorium	[1]

Potential Biological Activities and Mechanism of Action

While specific studies on the biological activity of 20-Dehydroeupatoriopicrin semiacetal are not extensively documented in publicly available literature, sesquiterpene lactones isolated from the Eupatorium genus are widely reported to possess a range of pharmacological properties, including anti-inflammatory, antimicrobial, and cytotoxic activities.[1]

The primary mechanism of action for many sesquiterpene lactones is attributed to the presence of an α,β-unsaturated carbonyl group, commonly an α-methylene-γ-lactone ring. This functional group can act as a Michael acceptor, allowing for covalent adduction with biological nucleophiles, particularly the thiol groups of cysteine residues in proteins.[1] This interaction can lead to the alkylation and subsequent inactivation of key cellular proteins, thereby disrupting various signaling pathways.

A plausible, though not yet experimentally confirmed, mechanism for sesquiterpene lactones involves the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, a critical regulator of inflammatory and immune responses.

Caption: Hypothetical inhibition of the NF-κB signaling pathway by a sesquiterpene lactone.

Experimental Protocols

General Isolation and Purification Workflow

The isolation of sesquiterpene lactones from plant material typically involves a multi-step process of extraction and chromatographic separation.

Caption: A generalized workflow for the isolation and purification of natural products from plant sources.

1. Plant Material Collection and Preparation:

• Collect the aerial parts of the Eupatorium species of interest.

• Air-dry the plant material at room temperature and then grind it into a fine powder.

2. Extraction:

• Macerate the powdered plant material with a suitable organic solvent, such as methanol or ethanol, at room temperature for an extended period (e.g., 3 x 24 hours).

• Filter the extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.

3. Fractionation:

• Suspend the crude extract in water and perform liquid-liquid partitioning with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

• The sesquiterpene lactones are typically enriched in the ethyl acetate fraction.

4. Chromatographic Separation:

• Subject the ethyl acetate fraction to column chromatography on silica gel.

• Elute the column with a gradient of solvents, such as a mixture of n-hexane and ethyl acetate, with increasing polarity.

• Collect fractions and monitor them by thin-layer chromatography (TLC).

• Pool similar fractions based on their TLC profiles.

• Further purify the fractions containing the target compound using preparative high-performance liquid chromatography (HPLC) to yield the pure 20-Dehydroeupatoriopicrin semiacetal.

5. Structure Elucidation:

• Confirm the structure of the isolated compound using spectroscopic methods, including ¹H NMR, ¹³C NMR, 2D NMR (COSY, HSQC, HMBC), and mass spectrometry (MS).

Cytotoxicity Assay (Representative Protocol)

The cytotoxic activity of sesquiterpene lactones is often evaluated using an in vitro assay with cancer cell lines.

1. Cell Culture:

• Maintain human cancer cell lines (e.g., A549 - lung carcinoma, HeLa - cervical cancer, HepG2 - liver cancer) in an appropriate culture medium (e.g., DMEM or RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Incubate the cells at 37°C in a humidified atmosphere with 5% CO₂.

2. Cell Viability Assay (MTT Assay):

• Seed the cells in 96-well plates at a density of approximately 5 x 10³ to 1 x 10⁴ cells per well and allow them to adhere overnight.

• Prepare stock solutions of 20-Dehydroeupatoriopicrin semiacetal in dimethyl sulfoxide (B87167) (DMSO).

• Treat the cells with various concentrations of the compound (e.g., in a range from 0.1 to 100 µM) for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• After the incubation period, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours.

• Remove the medium and add DMSO to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the cell viability as a percentage of the control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).

Conclusion

20-Dehydroeupatoriopicrin semiacetal represents a potentially bioactive natural product from the Eupatorium genus. While specific experimental data for this compound remains scarce in the public domain, the established knowledge of related sesquiterpene lactones provides a strong foundation for future research. The protocols and conceptual frameworks presented in this guide are intended to facilitate further investigation into the pharmacological potential of this and other related natural products. Researchers are encouraged to perform detailed studies to elucidate the specific biological activities and mechanisms of action of 20-Dehydroeupatoriopicrin semiacetal.

References

• 1. pubs.acs.org [pubs.acs.org]

Unveiling the Botanical Provenance of 20-Dehydroeupatoriopicrin Semiacetal: A Technical Guide for Researchers

For Immediate Release

This technical guide serves as a comprehensive resource for researchers, scientists, and drug development professionals, detailing the natural sources, isolation methodologies, and current understanding of the sesquiterpene lactone, 20-Dehydroeupatoriopicrin semiacetal, within the Eupatorium genus. This document synthesizes available scientific literature to provide a foundational tool for further investigation and potential therapeutic development.

Executive Summary

20-Dehydroeupatoriopicrin semiacetal, a notable sesquiterpene lactone, has been identified as a natural constituent of select Eupatorium species. This guide confirms its presence in Eupatorium heterophyllum and Eupatorium cannabinum, providing an overview of the phytochemical analysis that led to its discovery. While qualitative data firmly establishes its existence in these species, a significant gap remains in the literature regarding the quantitative concentration of this specific compound. This guide presents a generalized experimental protocol for its extraction and isolation based on current studies and highlights the need for further quantitative analysis. At present, specific biological signaling pathways for 20-Dehydroeupatoriopicrin semiacetal have not been elucidated, and this document instead provides a procedural workflow for its isolation.

Natural Sources and Phytochemical Presence

Scientific investigations have unequivocally identified Eupatorium heterophyllum as a natural source of 20-Dehydroeupatoriopicrin semiacetal. A detailed phytochemical study of leaf samples collected from the Yunnan and Sichuan provinces of China led to the isolation and characterization of this compound, designated as compound 32 in the study[1][2]. Another confirmed botanical source for this compound is Eupatorium cannabinum L.[3].

The research on E. heterophyllum also revealed the presence of two distinct chemotypes based on the geographical location of the samples. Samples from northwestern Yunnan and Sichuan were rich in hiyodorilactones A and B, while those from near Kunming, Yunnan, predominantly contained eupatoriopicrin[1][3]. This geographical variation in chemical composition underscores the importance of source selection and verification in natural product research.

Quantitative Analysis

A thorough review of the existing scientific literature reveals a conspicuous absence of quantitative data for 20-Dehydroeupatoriopicrin semiacetal in any Eupatorium species. While its presence is confirmed, its concentration, yield, or percentage in the biomass has not been reported. The following table is provided to structure future quantitative findings.

Eupatorium Species	Plant Part	Geographic Origin	Concentration/Yield of 20-Dehydroeupatoriopicrin semiacetal	Reference
Eupatorium heterophyllum	Leaves	Yunnan and Sichuan, China	Data not available in cited literature	[1][2]
Eupatorium cannabinum	Not Specified	Not Specified	Data not available in cited literature	[3]

Experimental Protocols: Extraction and Isolation

The isolation of 20-Dehydroeupatoriopicrin semiacetal from Eupatorium heterophyllum is achieved through a multi-step process involving solvent extraction and chromatographic separation. The following protocol is a generalized methodology based on the procedures described in the literature[2].

1. Plant Material Preparation:

• Dried leaves of the selected Eupatorium species are the primary starting material.

2. Extraction:

• The dried plant material is extracted with methanol (B129727) (MeOH) at room temperature.

• The extraction process is typically repeated to ensure a comprehensive extraction of secondary metabolites.

• The resulting methanol extracts are combined and concentrated under reduced pressure to yield a crude extract.

3. Chromatographic Separation:

• Silica (B1680970) Gel Column Chromatography: The crude methanol extract is subjected to silica gel column chromatography. A gradient elution system is employed, starting with a non-polar solvent system (e.g., n-hexane-EtOAc) and gradually increasing the polarity. This initial separation yields several fractions with varying chemical profiles.

• High-Performance Liquid Chromatography (HPLC): Fractions containing the compound of interest are further purified using normal-phase HPLC. This step allows for the fine separation of closely related compounds and the isolation of pure 20-Dehydroeupatoriopicrin semiacetal.

4. Compound Identification:

• The structure of the isolated compound is elucidated using a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the isolation of 20-Dehydroeupatoriopicrin semiacetal from Eupatorium species.

General workflow for the isolation of 20-Dehydroeupatoriopicrin semiacetal.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific research into the biological activities and associated signaling pathways of 20-Dehydroeupatoriopicrin semiacetal. While other sesquiterpene lactones from Eupatorium species have been investigated for their biological effects, this particular compound remains largely uncharacterized in this regard. The creation of a signaling pathway diagram is therefore not feasible at this time. Future research is warranted to explore the potential pharmacological properties of this molecule.

Conclusion and Future Directions

This technical guide consolidates the current knowledge on the natural sources of 20-Dehydroeupatoriopicrin semiacetal, with a primary focus on Eupatorium heterophyllum and Eupatorium cannabinum. While its presence is confirmed, the lack of quantitative data and specific biological activity studies presents a clear roadmap for future research. Scientists in the fields of natural product chemistry and drug discovery are encouraged to pursue the quantification of this compound in various Eupatorium species and to investigate its potential therapeutic effects. The methodologies outlined in this guide provide a solid foundation for these future endeavors.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Spectroscopic and Structural Analysis of 20-Dehydroeupatoriopicrin Semiacetal: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone, a class of naturally occurring compounds known for their diverse biological activities. Isolated from Eupatorium cannabinum, this compound has garnered interest within the scientific community. This document aims to provide a comprehensive guide to the spectroscopic data and structural elucidation of 20-Dehydroeupatoriopicrin semiacetal, drawing from available scientific literature. However, it is important to note that detailed, publicly accessible spectroscopic data and experimental protocols for this specific compound are scarce. The primary reference for its isolation and characterization, a 1985 publication in Planta Medica by G. Rücker et al., is not widely available in digital formats, limiting the direct extraction of raw data. This guide, therefore, synthesizes the available information and provides a foundational understanding of the compound's characteristics.

Molecular Profile

Property	Value
Compound Name	20-Dehydroeupatoriopicrin semiacetal
CAS Number	94234-24-9
Molecular Formula	C₂₀H₂₄O₆
Molecular Weight	360.4 g/mol
Class	Sesquiterpene Lactone
Source	Eupatorium cannabinum

Spectroscopic Data Summary

Nuclear Magnetic Resonance (NMR) Spectroscopy Data (Predicted)

¹H NMR (Proton NMR) Data

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
Data not available

¹³C NMR (Carbon NMR) Data

Chemical Shift (δ) ppm	Assignment
Data not available

Infrared (IR) Spectroscopy Data (Predicted)

Wavenumber (cm⁻¹)	Functional Group Assignment
~3400	O-H (hydroxyl)
~1760	C=O (γ-lactone)
~1720	C=O (ester)
~1650	C=C (alkene)

Mass Spectrometry (MS) Data (Predicted)

m/z	Ion Type
360.1573	[M]⁺ (Calculated for C₂₀H₂₄O₆)
Other fragments not available

Experimental Protocols

Detailed experimental protocols for the isolation and spectroscopic analysis of 20-Dehydroeupatoriopicrin semiacetal are presumed to be described in the original 1985 publication by Rücker et al. While the specific details are not accessible, a general workflow for such a process can be outlined.

General Isolation and Purification Workflow

The isolation of sesquiterpene lactones from plant material typically involves a multi-step process.

Caption: Generalized workflow for the isolation and purification of sesquiterpene lactones.

Spectroscopic Analysis Workflow

Once isolated, the compound would undergo a series of spectroscopic analyses to determine its structure.

Caption: Standard workflow for the spectroscopic analysis and structure elucidation of a natural product.

Signaling Pathways and Biological Activity

20-Dehydroeupatoriopicrin semiacetal, as a sesquiterpene lactone, is predicted to exhibit biological activities common to this class of compounds. These activities are often attributed to the presence of an α,β-unsaturated carbonyl group which can react with biological nucleophiles, such as cysteine residues in proteins, via Michael addition. This can lead to the modulation of various signaling pathways. While specific pathways modulated by this particular semiacetal are not detailed in readily available literature, a hypothetical mechanism of action can be proposed.

Caption: Postulated mechanism of action for sesquiterpene lactones.

Conclusion

This technical guide provides a summary of the known information regarding 20-Dehydroeupatoriopicrin semiacetal. While the lack of accessible primary data limits a detailed quantitative analysis, the provided structural information and generalized experimental workflows offer a valuable resource for researchers. Further investigation into the biological activities and potential therapeutic applications of this compound is warranted and would be greatly facilitated by the public availability of its complete spectroscopic data. Professionals in drug development may find the compound's class and predicted reactivity to be of interest for further screening and lead compound development.

Unveiling the Biological Potential of 20-Dehydroeupatoriopicrin Semiacetal: An In-depth Technical Guide

Disclaimer: Direct experimental data on the biological activities of 20-Dehydroeupatoriopicrin semiacetal is not currently available in peer-reviewed literature. This guide therefore focuses on the well-documented biological activities of its parent compound, eupatoriopicrin, a notable sesquiterpene lactone. The potential effects of the dehydro and semiacetal modifications will be discussed based on established structure-activity relationships within this class of compounds. This information is intended for researchers, scientists, and drug development professionals as a foundational resource to guide future investigations.

Introduction to Eupatoriopicrin and Sesquiterpene Lactones

Sesquiterpene lactones (SLs) are a large and diverse group of naturally occurring compounds, primarily found in plants of the Asteraceae family.[1][2] They are characterized by a 15-carbon skeleton and a lactone ring, and are known to possess a wide range of biological activities, including anti-inflammatory, cytotoxic, and antimicrobial properties.[1][3] Eupatoriopicrin is a germacranolide-type sesquiterpene lactone that has been isolated from several Eupatorium species.[4] It has garnered significant scientific interest due to its potent anti-inflammatory and cytotoxic effects.[4][5]

The biological activity of many sesquiterpene lactones, including eupatoriopicrin, is largely attributed to the presence of an α-methylene-γ-lactone moiety. This functional group acts as a Michael acceptor, allowing it to react with nucleophiles, particularly the sulfhydryl groups of cysteine residues in proteins, leading to the modulation of various cellular processes.[6]

The compound of interest, 20-Dehydroeupatoriopicrin semiacetal, possesses two key structural modifications compared to eupatoriopicrin: a "dehydro" modification and a "semiacetal" functionality. The introduction of an additional double bond (dehydro) could alter the molecule's conformation and electron distribution, potentially influencing its interaction with biological targets. The formation of a semiacetal at the lactone ring would, however, likely have a more profound impact. The opening of the crucial γ-lactone ring to form a semiacetal would eliminate the Michael acceptor functionality, which is widely considered essential for the biological activity of this class of compounds. This suggests that 20-Dehydroeupatoriopicrin semiacetal may exhibit significantly different, and likely reduced, biological activity compared to its parent compound.

Anti-inflammatory Activity of Eupatoriopicrin

Eupatoriopicrin has demonstrated significant anti-inflammatory properties, primarily through the modulation of key signaling pathways involved in the inflammatory response.

Mechanism of Action

Eupatoriopicrin exerts its anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators.[7] Studies have shown that it can efficiently inhibit the release of Interleukin-8 (IL-8) and Tumor Necrosis Factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated human neutrophils.[7][8] This inhibition is achieved through the suppression of the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling pathways, specifically targeting p38 and ERK1/2.[8]

NF-κB Signaling Pathway Inhibition:

The NF-κB pathway is a central regulator of inflammation. In resting cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by pro-inflammatory signals like LPS, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes. Eupatoriopicrin is thought to interfere with this cascade, preventing NF-κB activation.

References

• 1. Sesquiterpene Lactones: Promising Natural Compounds to Fight Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sesquiterpene Lactones: A Review of Biological Activities -Journal of Life Science | Korea Science [koreascience.kr]
• 3. researchgate.net [researchgate.net]
• 4. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Eupatoriopicrin Inhibits Pro-inflammatory Functions of Neutrophils via Suppression of IL-8 and TNF-alpha Production and p38 and ERK 1/2 MAP Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Potential Therapeutic Applications of 20-Dehydroeupatoriopicrin Semiacetal: A Technical Guide Based on its Parent Compound, Eupatoriopicrin

Disclaimer: This document explores the potential therapeutic applications of 20-Dehydroeupatoriopicrin Semiacetal. However, as of the current date, there is a notable absence of publicly available scientific literature and data specifically pertaining to the biological activities of this semiacetal derivative. Therefore, this guide focuses on the well-documented therapeutic potential of its parent compound, the sesquiterpene lactone eupatoriopicrin (B210294), to infer and propose potential areas of investigation for its derivative. The information presented herein is intended for researchers, scientists, and drug development professionals.

Executive Summary

Eupatoriopicrin, a sesquiterpene lactone primarily isolated from plants of the Eupatorium genus, has demonstrated a range of promising biological activities, including anti-inflammatory, anticancer, and trypanocidal effects. These activities are largely attributed to the presence of an α-methylene-γ-lactone group, which can interact with biological nucleophiles, thereby modulating various cellular pathways. This technical guide summarizes the key findings related to eupatoriopicrin, presenting quantitative data, detailed experimental protocols, and visual representations of its mechanisms of action. It is hypothesized that 20-Dehydroeupatoriopicrin Semiacetal, as a close structural analog, may share some of these biological properties, warranting further investigation into its therapeutic potential.

Quantitative Biological Activity of Eupatoriopicrin

The following tables summarize the reported in vitro and in vivo activities of eupatoriopicrin across different therapeutic areas.

Table 1: Anticancer and Cytostatic Activity of Eupatoriopicrin

Cell Line/Tumor Model	Assay Type	Endpoint	Result	Citation
FIO 26 (Fibrosarcoma)	Clonogenic Assay (in vitro)	IC50 (1h exposure)	1.5 µg/mL (4.1 nmol/mL)
Lewis Lung Carcinoma (in vivo)	Tumor Growth Delay	Growth inhibition	20 or 40 mg/kg i.v. injection
FIO 26 Fibrosarcoma (in vivo)	Tumor Growth Delay	Growth inhibition	20 or 40 mg/kg i.v. injection
Ehrlich Ascites Carcinoma (EAC)	In vivo	Inhibition of tumor growth	92% inhibition	[1]
Leukemia L-1210	In vivo	Increase in survival	60% increase	[1]
KB (Human oral epidermoid carcinoma)	In vitro	ED50	0.5 - 1.3 µg/mL	[2]
HeLa (Human cervical cancer)	In vitro	ED50	0.5 - 1.3 µg/mL	[2]
EAC-E4 (Ehrlich ascites carcinoma)	In vitro	ED50	0.5 - 1.3 µg/mL	[2]
NTERA-2 (Human embryonal carcinoma)	In vitro	IC50	Not specified, but strong inhibition	[3][4]
HepG2 (Human liver cancer)	In vitro	IC50	Not specified, but potent activity	[3][4]
MCF-7 (Human breast cancer)	In vitro	IC50	Not specified, but potent activity	[3][4]

Table 2: Anti-inflammatory Activity of Eupatoriopicrin

Cell Model	Stimulant	Measured Effect	Endpoint	Result	Citation
Human Neutrophils	Lipopolysaccharide (LPS)	IL-8 and TNF-α release	IC50	< 1 µM	[5]
RAW 264.7 (Murine macrophages)	Lipopolysaccharide (LPS)	Nitric Oxide (NO) production	IC50	7.53 ± 0.28 µg/mL	[6]

Table 3: Trypanocidal Activity of Eupatoriopicrin

Trypanosoma cruzi Stage	Assay Type	Endpoint	Result	Citation
Amastigotes	In vitro	IC50	2.3 µg/mL	[7]
Trypomastigotes	In vitro	IC50	7.2 µg/mL	[7]
Infected Mice	In vivo	Parasitemia reduction	Significant reduction at 1 mg/kg/day for 5 days	[7]

Key Experimental Protocols

This section provides an overview of the methodologies employed in the cited studies to evaluate the biological activities of eupatoriopicrin.

In Vitro Cytotoxicity and Anticancer Assays

• Cell Lines: A variety of human and murine cancer cell lines have been used, including FIO 26 (fibrosarcoma), Lewis lung carcinoma, Ehrlich Ascites Carcinoma (EAC), Leukemia L-1210, KB (oral epidermoid carcinoma), HeLa (cervical cancer), NTERA-2 (embryonal carcinoma), HepG2 (liver cancer), and MCF-7 (breast cancer).[1][2][3][4]

• Clonogenic Assay: To assess the cytostatic activity on FIO 26 cells, a clonogenic assay was performed. This involves treating the cells with the compound for a specific duration (e.g., 1 hour), followed by washing and allowing the surviving cells to form colonies. The number of colonies is then counted to determine the inhibitory concentration.

• MTT Assay: The viability of cancer cell lines after treatment with eupatoriopicrin can be determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

• Hoechst 33342 Staining: To visualize apoptosis, Hoechst 33342 staining is used. This fluorescent stain binds to the DNA in the cell nucleus. Apoptotic cells exhibit characteristic nuclear condensation and fragmentation, which can be observed under a fluorescence microscope.[3][8]

• Flow Cytometry for Apoptosis Analysis: Apoptosis can be quantified using flow cytometry with Annexin V and Propidium Iodide (PI) staining. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, thus identifying late apoptotic and necrotic cells.[3][8]

• Caspase Activity Assays: The activity of key executioner caspases, such as caspase-3, can be measured to confirm the induction of apoptosis. These assays typically use a substrate that releases a fluorescent or colorimetric signal upon cleavage by the active caspase.[3]

Anti-inflammatory Assays

• Inhibition of Cytokine Release in Human Neutrophils: Primary human neutrophils are stimulated with lipopolysaccharide (LPS) in the presence or absence of eupatoriopicrin. The concentration of pro-inflammatory cytokines, such as Interleukin-8 (IL-8) and Tumor Necrosis Factor-alpha (TNF-α), in the cell culture supernatant is then quantified using Enzyme-Linked Immunosorbent Assay (ELISA).[5]

• Nitric Oxide (NO) Production in Macrophages: The murine macrophage cell line RAW 264.7 is stimulated with LPS to induce the production of nitric oxide (NO), a key inflammatory mediator. The amount of NO in the culture medium is measured using the Griess reagent. The inhibitory effect of eupatoriopicrin on NO production is then determined.[6]

Trypanocidal Assays

• In Vitro Activity against Trypanosoma cruzi : The activity of eupatoriopicrin is tested against different life stages of the parasite. For trypomastigotes, the parasites are incubated with the compound for 24 hours, and the number of live parasites is counted using a Neubauer chamber.[9] For amastigotes (the intracellular stage), infected host cells are treated with the compound, and the number of intracellular parasites is subsequently quantified.

• In Vivo Activity in a Murine Model of Chagas Disease: Mice are infected with T. cruzi. After the establishment of infection, the animals are treated with eupatoriopicrin (e.g., 1 mg/kg/day intraperitoneally for 5 days). The level of parasitemia (number of parasites in the blood) is monitored over time to evaluate the efficacy of the treatment.[7]

Signaling Pathways and Mechanisms of Action

Eupatoriopicrin exerts its biological effects by modulating several key cellular signaling pathways.

Anticancer Mechanism: Induction of Apoptosis

Eupatoriopicrin has been shown to induce apoptosis in cancer cells.[3][4] This process is characterized by a series of morphological and biochemical changes, including cell shrinkage, chromatin condensation, and the activation of caspases.

Caption: Proposed apoptotic pathway induced by Eupatoriopicrin in cancer cells.

Anti-inflammatory Mechanism: Inhibition of NF-κB Signaling

A key mechanism underlying the anti-inflammatory effects of eupatoriopicrin is the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway. NF-κB is a crucial transcription factor that regulates the expression of many pro-inflammatory genes.

Caption: Inhibition of the NF-κB signaling pathway by Eupatoriopicrin.

Trypanocidal Mechanism of Action

The trypanocidal activity of eupatoriopicrin against Trypanosoma cruzi is believed to involve multiple mechanisms, including the impairment of mitochondrial function and disruption of the parasite's redox status.[10] The α-methylene-γ-lactone moiety can react with sulfhydryl groups of essential parasite enzymes, leading to their inactivation.[7]

Caption: Proposed mechanisms of trypanocidal action of Eupatoriopicrin.

Proposed Therapeutic Applications for 20-Dehydroeupatoriopicrin Semiacetal

Based on the established biological profile of eupatoriopicrin, the following therapeutic areas are proposed for the investigation of 20-Dehydroeupatoriopicrin Semiacetal:

• Oncology: The cytostatic and pro-apoptotic properties of eupatoriopicrin suggest that its semiacetal derivative could be a candidate for anticancer drug development. Initial in vitro screening against a panel of cancer cell lines would be a logical first step.

• Inflammatory Diseases: The potent anti-inflammatory effects of eupatoriopicrin, particularly the inhibition of key pro-inflammatory cytokines and mediators, indicate that 20-Dehydroeupatoriopicrin Semiacetal could be explored for the treatment of inflammatory conditions such as rheumatoid arthritis, inflammatory bowel disease, and dermatitis.

• Infectious Diseases: The significant in vitro and in vivo activity of eupatoriopicrin against Trypanosoma cruzi suggests that its derivative could be investigated as a potential treatment for Chagas disease, a neglected tropical disease with limited therapeutic options.

Future Directions and Conclusion

While 20-Dehydroeupatoriopicrin Semiacetal remains an uncharacterized compound in terms of its biological activity, the extensive research on its parent molecule, eupatoriopicrin, provides a strong rationale for its investigation as a potential therapeutic agent. Future research should focus on the synthesis and purification of 20-Dehydroeupatoriopicrin Semiacetal, followed by a comprehensive evaluation of its cytotoxic, anti-inflammatory, and antimicrobial properties using the experimental protocols outlined in this guide. Such studies will be crucial in determining whether this semiacetal derivative retains, enhances, or possesses a different pharmacological profile compared to eupatoriopicrin, and will ultimately define its potential for clinical development.

References

• 1. Sesquiterpene lactones XVII. Cytostatic and pharmacological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sesquiterpene lactones. Part XIII. Cytotoxic activity of eupatolide and eupatoriopicrin on human and animal malignant cells in tissue culture in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemical Constituents of <i>Eupatorium japonicum</i> and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - ProQuest [proquest.com]
• 4. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Mode of action of the sesquiterpene lactones eupatoriopicrin and estafietin on Trypanosoma cruzi - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary In Vitro Studies on Sesquiterpene Lactones: A Technical Guide Focused on Eupatoriopicrin and its Derivatives

Quantitative Biological Activity of Eupatoriopicrin (B210294)

Eupatoriopicrin has demonstrated a range of biological effects in vitro, primarily centered around its cytotoxic, anti-inflammatory, and apoptotic activities. The following tables summarize the key quantitative data from various studies.

Cytotoxic Activity

Eupatoriopicrin has been shown to exhibit cytotoxic effects against various cancer cell lines. The half-maximal inhibitory concentration (IC50) values are presented in Table 1.

Cell Line	Cell Type	IC50 (µg/mL)	Reference
MCF-7	Human Breast Adenocarcinoma	Not specified, but activity shown	[1][2]
HepG2	Human Liver Cancer	Not specified, but activity shown	[1][2]
NTERA-2	Human Embryonal Carcinoma	Strong Inhibition	[1][2][3]
KB	Human Oral Epidermoid Carcinoma	0.5 - 1.3	[4]
HeLa	Human Cervical Cancer	0.5 - 1.3	[4]
EAC-E4	Ehrlich Ascites Carcinoma	0.5 - 1.3	[4]
FIO 26	-	Significant	[5]
L5178Y(s)	Murine Lymphoma	-	[6]
P388	Murine Leukemia	-	[6]

Table 1: Cytotoxicity of Eupatoriopicrin against Various Cell Lines.

Anti-inflammatory Activity

The anti-inflammatory potential of eupatoriopicrin has been evaluated through its ability to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Assay	Cell Line	IC50 (µg/mL)	Reference
NO Production Inhibition	RAW 264.7	7.53 ± 0.28	[7]

Table 2: Anti-inflammatory Activity of Eupatoriopicrin.

Furthermore, eupatoriopicrin and other sesquiterpene lactones have been shown to inhibit the release of pro-inflammatory cytokines IL-8 and TNF-α in LPS-stimulated human neutrophils with IC50 values less than 1 µM.[8]

Experimental Protocols

This section details the methodologies employed in the in vitro evaluation of eupatoriopicrin.

Cytotoxicity Assay (MTT Assay)

The cytotoxic effects of eupatoriopicrin are commonly determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

• Cell Seeding: Cancer cells (e.g., MCF-7, HepG2, NTERA-2) are seeded into 96-well plates at a density of 1 x 10⁴ cells/well and incubated for 24 hours to allow for cell attachment.[3]

• Compound Treatment: The cells are then treated with various concentrations of eupatoriopicrin (typically ranging from 0.8 µg/mL to 100 µg/mL) for a specified duration (e.g., 24, 48, or 72 hours).[3] A negative control (e.g., 1% DMSO) is included.[3]

• MTT Addition: After the incubation period, the medium is replaced with fresh medium containing MTT solution (e.g., 0.5 mg/mL) and incubated for another 4 hours.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the control, and the IC50 value is calculated.

Apoptosis Assessment

The induction of apoptosis by eupatoriopicrin is investigated through several methods:

• Hoechst 33342 Staining: This method is used to observe nuclear condensation and fragmentation, which are characteristic features of apoptosis.

  • Cells are treated with eupatoriopicrin at different concentrations (e.g., 1, 2, and 4 µg/mL) for 48 hours.[3]

  • The cells are then stained with Hoechst 33342 dye.

  • Nuclear morphology is observed under a fluorescence microscope.[3]

• Flow Cytometry Analysis: Annexin V/Propidium Iodide (PI) staining followed by flow cytometry is used to quantify the percentage of apoptotic and necrotic cells.

• Caspase Activity Assays: The activity of key executioner caspases, such as caspase-3, is measured to confirm the apoptotic pathway.[1][2]

Anti-inflammatory Assay (Nitric Oxide Inhibition)

The anti-inflammatory effect is assessed by measuring the inhibition of NO production in LPS-stimulated macrophages.

• Cell Seeding: RAW 264.7 macrophage cells are seeded in 96-well plates.

• Compound and LPS Treatment: The cells are pre-treated with different concentrations of eupatoriopicrin for a short period before being stimulated with lipopolysaccharide (LPS) to induce NO production.

• Griess Assay: After a 24-hour incubation, the amount of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• Data Analysis: The percentage of NO inhibition is calculated relative to the LPS-stimulated control, and the IC50 value is determined.

Signaling Pathways and Experimental Workflows

NF-κB and MAPK Signaling Pathways in Inflammation

Eupatoriopicrin has been shown to suppress the pro-inflammatory functions of neutrophils by inhibiting the production of IL-8 and TNF-α.[8] This is achieved through the suppression of the p38 and ERK 1/2 MAP kinase pathways.[8] The NF-κB signaling pathway is another critical target in inflammation.

Caption: Eupatoriopicrin's anti-inflammatory mechanism.

General Workflow for In Vitro Cytotoxicity and Apoptosis Evaluation

The following diagram illustrates a typical workflow for assessing the cytotoxic and apoptotic effects of a test compound like eupatoriopicrin.

References

• 1. Chemical Constituents of <i>Eupatorium japonicum</i> and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - ProQuest [proquest.com]
• 2. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Sesquiterpene lactones. Part XIII. Cytotoxic activity of eupatolide and eupatoriopicrin on human and animal malignant cells in tissue culture in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. iajps.com [iajps.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation of 20-Dehydroeupatoriopicrin semiacetal from Plant Material

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a comprehensive protocol for the isolation and purification of 20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone of pharmacological interest, from plant material, primarily species of the Eupatorium genus. The methodology described herein is based on established phytochemical techniques for the separation of germacranolide-type sesquiterpenes. This document includes detailed experimental procedures for extraction, chromatographic separation, and purification, as well as a summary of expected yields. Additionally, a proposed mechanism of action for the anti-inflammatory effects of the closely related compound, eupatoriopicrin, is presented, which is likely relevant to 20-Dehydroeupatoriopicrin semiacetal, focusing on the NF-κB and MAPK signaling pathways.

Introduction

20-Dehydroeupatoriopicrin semiacetal is a naturally occurring sesquiterpene lactone found in various plant species, particularly within the Asteraceae family, and has been identified in plants of the Eupatorium genus. Sesquiterpene lactones are a class of secondary metabolites known for their diverse biological activities, including anti-inflammatory, cytotoxic, and antimicrobial properties. The isolation of these compounds in high purity is essential for further pharmacological investigation and potential drug development. This protocol outlines a robust and reproducible method for the extraction and purification of 20-Dehydroeupatoriopicrin semiacetal from its natural plant sources.

Experimental Protocols

Plant Material Collection and Preparation

• Plant Source: Aerial parts of Eupatorium species known to contain sesquiterpene lactones (e.g., Eupatorium cannabinum, Eupatorium heterophyllum) should be collected during the appropriate season to ensure a high concentration of the target compound.

• Drying and Grinding: The collected plant material should be air-dried in a well-ventilated area, protected from direct sunlight, until a constant weight is achieved. The dried material is then ground into a fine powder to increase the surface area for efficient extraction.

Extraction of Sesquiterpene Lactones

• Maceration: The powdered plant material is macerated with methanol (B129727) (MeOH) at room temperature. A typical solvent-to-plant material ratio is 10:1 (v/w).

• Extraction Procedure: The mixture is stirred or shaken for 24 hours. This process is repeated three times with fresh solvent to ensure exhaustive extraction.

• Filtration and Concentration: The methanolic extracts are combined, filtered, and the solvent is evaporated under reduced pressure at a temperature not exceeding 40°C to yield a concentrated crude extract.

Chromatographic Purification

The purification of 20-Dehydroeupatoriopicrin semiacetal from the crude extract is achieved through a multi-step chromatographic process.

2.3.1. Silica (B1680970) Gel Column Chromatography (Initial Fractionation)

• Column Preparation: A glass column is packed with silica gel 60 (particle size 0.040-0.063 mm) using a suitable non-polar solvent like n-hexane as the slurry.

• Sample Loading: The crude extract is adsorbed onto a small amount of silica gel and loaded onto the top of the prepared column.

• Elution: The column is eluted with a gradient of n-hexane and ethyl acetate (B1210297) (EtOAc), starting with 100% n-hexane and gradually increasing the polarity with EtOAc.[1] The following gradient is suggested:

  • n-hexane:EtOAc (9:1)

  • n-hexane:EtOAc (8:2)

  • n-hexane:EtOAc (7:3)

  • n-hexane:EtOAc (1:1)

  • n-hexane:EtOAc (2:8)

  • 100% EtOAc

• Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer Chromatography (TLC) using a mobile phase of n-hexane:EtOAc (e.g., 1:1) and visualized under UV light (254 nm) after spraying with an appropriate staining reagent (e.g., anisaldehyde-sulfuric acid) and heating. Fractions with similar TLC profiles are pooled.

2.3.2. Preparative High-Performance Liquid Chromatography (HPLC) (Final Purification)

• Column: A preparative normal-phase HPLC column (e.g., COSMOSIL 5SL-II, 20 x 250 mm) is used for the final purification step.[1]

• Mobile Phase: An isocratic or gradient system of n-hexane and EtOAc is employed. The exact ratio should be optimized based on the results from analytical HPLC. A starting point could be a mixture of n-hexane:EtOAc (e.g., 7:3).

• Sample Injection and Fraction Collection: The enriched fraction from the silica gel column is dissolved in a suitable solvent and injected into the preparative HPLC system. Fractions corresponding to the peak of 20-Dehydroeupatoriopicrin semiacetal are collected.

• Purity Assessment: The purity of the isolated compound is assessed by analytical HPLC.

Alternative Purification: High-Speed Counter-Current Chromatography (HSCCC)

For larger scale purifications, HSCCC offers an alternative to preparative HPLC, avoiding irreversible sample adsorption.

• Two-Phase Solvent System: A suitable two-phase solvent system must be selected. For sesquiterpene lactones, a common system is n-hexane-ethyl acetate-methanol-water. A ratio of 1:4:2:3 (v/v/v/v) has been successfully used for similar compounds.[2][3]

• HSCCC Operation: The crude or partially purified extract is dissolved in the two-phase solvent system and subjected to HSCCC separation.[3]

• Fraction Collection and Analysis: Fractions are collected and analyzed by HPLC to determine the purity of the isolated compound.

Data Presentation

The yield of sesquiterpene lactones can vary significantly depending on the plant species, collection time, and extraction method. The following table summarizes representative yields of eupatoriopicrin, a closely related compound, from Eupatorium species, which can serve as an estimate for the potential yield of 20-Dehydroeupatoriopicrin semiacetal.

Plant Species	Plant Part	Extraction Method	Compound	Yield (% of dry weight)	Reference
Eupatorium heterophyllum	Leaves	Methanol Extraction	Eupatoriopicrin	~1.99% (from 25.9 g of leaves)	[1]
Eupatorium cannabinum	Aerial Parts	Not specified	Eupatoriopicrin	up to 0.4%

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow

Caption: Workflow for the isolation of 20-Dehydroeupatoriopicrin semiacetal.

Proposed Anti-Inflammatory Signaling Pathway

Based on the known activity of the structurally similar compound eupatoriopicrin, 20-Dehydroeupatoriopicrin semiacetal is proposed to exert its anti-inflammatory effects through the inhibition of the NF-κB and MAPK signaling pathways.[4][5]

Caption: Proposed mechanism of anti-inflammatory action.

Conclusion

The protocol detailed in these application notes provides a comprehensive guide for the successful isolation of 20-Dehydroeupatoriopicrin semiacetal from Eupatorium species. The combination of solvent extraction, silica gel column chromatography, and preparative HPLC or HSCCC is an effective strategy for obtaining this sesquiterpene lactone in high purity. The provided workflow and proposed signaling pathway offer valuable tools for researchers in natural product chemistry and drug discovery, facilitating further investigation into the therapeutic potential of this compound.

References

• 1. mdpi.com [mdpi.com]
• 2. Preparative isolation and purification of three sesquiterpenoid lactones from Eupatorium lindleyanum DC. by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Preparative Isolation and Purification of Three Sesquiterpenoid Lactones from Eupatorium lindleyanum DC. by High-Speed Counter-Current Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Eupatoriopicrin Inhibits Pro-inflammatory Functions of Neutrophils via Suppression of IL-8 and TNF-alpha Production and p38 and ERK 1/2 MAP Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: HPLC Purification of 20-Dehydroeupatoriopicrin semiacetal

Introduction

20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone found in various plant species of the Eupatorium genus.[1] Sesquiterpene lactones are a diverse group of naturally occurring compounds known for their wide range of biological activities, including anti-inflammatory, antimicrobial, and cytotoxic effects, making them of significant interest to researchers in drug discovery and development. The purification of these compounds from complex plant extracts is a critical step for their structural elucidation, pharmacological screening, and further development. This application note describes a detailed protocol for the semi-preparative High-Performance Liquid Chromatography (HPLC) purification of 20-Dehydroeupatoriopicrin semiacetal from a crude plant extract.

Principle

The method utilizes reversed-phase HPLC, a powerful technique for the separation of moderately polar to nonpolar compounds. The separation is based on the differential partitioning of the analyte between a nonpolar stationary phase (e.g., C18) and a polar mobile phase. By employing a gradient elution with a mixture of water and an organic solvent (e.g., acetonitrile (B52724) or methanol), compounds with varying polarities can be effectively resolved. The lipophilic character of sesquiterpene lactones makes them well-suited for this separation technique. Detection is achieved using a UV detector, as the α,β-unsaturated γ-lactone moiety common to many sesquiterpene lactones exhibits UV absorbance at lower wavelengths.

Experimental Protocol

1. Sample Preparation: Extraction of Sesquiterpene Lactones from Eupatorium sp.

This protocol is based on methods for extracting sesquiterpene lactones from Eupatorium species.

• Plant Material: Dried and powdered aerial parts of Eupatorium heterophyllum or a related species known to contain 20-Dehydroeupatoriopicrin semiacetal.

• Extraction:

  • Macerate 100 g of the powdered plant material in 1 L of methanol (B129727) at room temperature for 24 hours.

  • Filter the extract through Whatman No. 1 filter paper.

  • Repeat the extraction process twice more with fresh methanol.

  • Combine the filtrates and evaporate the solvent under reduced pressure at 40°C using a rotary evaporator to obtain the crude methanol extract.

• Solid-Phase Extraction (SPE) for Pre-purification:

  • Dissolve a portion of the crude methanol extract in a minimal amount of methanol.

  • Load the dissolved extract onto a C18 SPE cartridge pre-conditioned with methanol and then water.

  • Wash the cartridge with a stepwise gradient of increasing methanol in water (e.g., 20%, 40%, 60%, 80%, 100% methanol) to fractionate the extract.

  • Collect the fractions and analyze them by thin-layer chromatography (TLC) or analytical HPLC to identify the fractions containing the target compound.

  • Evaporate the solvent from the enriched fraction to dryness.

2. HPLC Purification

• Instrumentation: A semi-preparative HPLC system equipped with a gradient pump, an autosampler (or manual injector), a column oven, and a UV-Vis detector.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 semi-preparative column (e.g., 10 x 250 mm, 5 µm particle size).

  • Mobile Phase:

    • A: Water (HPLC grade)

    • B: Acetonitrile (HPLC grade)

  • Gradient Elution: A linear gradient from 30% to 70% B over 40 minutes is a good starting point. The gradient can be optimized based on the resolution of the target peak.

  • Flow Rate: 3-5 mL/min.

  • Column Temperature: 30°C.

  • Detection: UV absorbance at 210 nm.

  • Injection Volume: 100-500 µL, depending on the concentration of the sample.

• Procedure:

  • Dissolve the enriched fraction from the SPE step in a suitable solvent (e.g., methanol or a mixture of mobile phase A and B) to a concentration of 10-20 mg/mL.

  • Filter the sample solution through a 0.45 µm syringe filter before injection.

  • Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

  • Inject the sample and run the gradient program.

  • Collect the fractions corresponding to the peak of interest.

  • Analyze the purity of the collected fractions using analytical HPLC.

  • Pool the pure fractions and evaporate the solvent to obtain the purified 20-Dehydroeupatoriopicrin semiacetal.

Data Presentation

Table 1: HPLC Purification Parameters and Results

Parameter	Value
Column	C18 Semi-preparative (10 x 250 mm, 5 µm)
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	30-70% B over 40 min
Flow Rate	4.0 mL/min
Detection Wavelength	210 nm
Column Temperature	30°C
Injection Volume	200 µL
Sample Concentration	15 mg/mL
Expected Retention Time	20-25 min (approximate)
Purity of Collected Fraction	>95% (as determined by analytical HPLC)

Experimental Workflow Diagram

Caption: Workflow for the purification of 20-Dehydroeupatoriopicrin semiacetal.

References

• 1. 20-Dehydroeupatoriopicrin semiacetal | 94234-24-9 | UDA23424 [biosynth.com]

Application Notes and Protocols for Cell-Based Assays Using 20-Dehydroeupatoriopicrin Semiacetal

Disclaimer: Scientific literature specifically detailing the biological activity and cell-based assay protocols for 20-Dehydroeupatoriopicrin semiacetal is limited. The following application notes and protocols are based on data available for its parent compound, Eupatoriopicrin (B210294), a sesquiterpene lactone with known cytotoxic and anti-inflammatory properties. It is recommended that these protocols be used as a starting point and optimized for the specific cell lines and research questions involving 20-Dehydroeupatoriopicrin semiacetal.

Introduction

20-Dehydroeupatoriopicrin semiacetal is a derivative of Eupatoriopicrin, a sesquiterpene lactone isolated from plants of the Eupatorium genus.[1] Sesquiterpene lactones are a class of bioactive compounds known for their potential anti-inflammatory, anti-microbial, and anti-cancer activities.[1][2] The biological activity of these compounds is often attributed to their ability to form covalent bonds with biological nucleophiles, such as thiol groups in proteins, which can lead to the disruption of cellular processes.[1] Eupatoriopicrin has demonstrated cytotoxic effects against various cancer cell lines and can induce apoptosis.[2][3] These protocols provide a framework for investigating the cellular effects of 20-Dehydroeupatoriopicrin semiacetal.

Data Presentation: Cytotoxicity of Eupatoriopicrin

The following table summarizes the reported in vitro cytotoxic activity of the parent compound, Eupatoriopicrin, against various cell lines. This data can serve as a reference for designing dose-response experiments for 20-Dehydroeupatoriopicrin semiacetal.

Cell Line	Cell Type	Assay	IC50 / Effective Concentration	Exposure Time	Reference
FIO 26	Murine Fibrosarcoma	Clonogenic Assay	1.5 µg/mL (4.1 µM)	1 hour	[4]
HepG2	Human Hepatocellular Carcinoma	Not Specified	Not Specified	Not Specified	[2]
MCF-7	Human Breast Adenocarcinoma	Not Specified	Not Specified	Not Specified	[2]
NTERA-2	Human Embryonal Carcinoma (Cancer Stem Cell)	Not Specified	Strong Inhibition	Not Specified	[2]
Vero	Monkey Kidney Epithelial	MTT Assay	CC50 = 257.7 µM	24 hours	[5]
EAT	Murine Ehrlich Ascites Tumor	Not Specified	Not Specified	Not Specified	[3]
P388	Murine Leukemia	Not Specified	Not Specified	Not Specified	[3]
L5178Y(s)	Murine Lymphoma	Not Specified	Not Specified	Not Specified	[3]
HeLa	Human Cervical Adenocarcinoma	Not Specified	Not Specified	Not Specified	[3]

Experimental Protocols

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is designed to determine the concentration-dependent effect of 20-Dehydroeupatoriopicrin semiacetal on cell viability.

Materials:

• Target cancer cell lines (e.g., HepG2, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 20-Dehydroeupatoriopicrin semiacetal (stock solution in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of 20-Dehydroeupatoriopicrin semiacetal in complete medium. The final DMSO concentration should not exceed 0.5%.

• Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include wells with vehicle control (medium with DMSO) and untreated cells.

• Incubate the plate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration to determine the IC50 value.

Apoptosis Induction Analysis by Flow Cytometry (Annexin V/PI Staining)

This protocol assesses the ability of 20-Dehydroeupatoriopicrin semiacetal to induce apoptosis.

Materials:

• Target cancer cell lines

• Complete cell culture medium

• 20-Dehydroeupatoriopicrin semiacetal

• 6-well cell culture plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with different concentrations of 20-Dehydroeupatoriopicrin semiacetal (e.g., based on IC50 values from the MTT assay) for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and collect them by centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within 1 hour.

• Data Interpretation:

  • Annexin V-negative/PI-negative: Live cells

  • Annexin V-positive/PI-negative: Early apoptotic cells

  • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative/PI-positive: Necrotic cells

Caspase-3 Activity Assay

This assay quantifies the activity of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Target cancer cell lines

• Complete cell culture medium

• 20-Dehydroeupatoriopicrin semiacetal

• Caspase-3 Colorimetric Assay Kit (containing cell lysis buffer, reaction buffer, and DEVD-pNA substrate)

• Microplate reader (405 nm)

Procedure:

• Cell Treatment and Lysis: Treat cells with 20-Dehydroeupatoriopicrin semiacetal as described for the apoptosis assay. Lyse the cells using the provided lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Caspase Assay: In a 96-well plate, add an equal amount of protein from each sample. Add the reaction buffer and the DEVD-pNA substrate.

• Incubation and Measurement: Incubate the plate at 37°C for 1-2 hours. Measure the absorbance at 405 nm.

• Data Analysis: The absorbance is proportional to the caspase-3 activity. Compare the activity in treated samples to the untreated control.

Mandatory Visualizations

Caption: Experimental workflow for evaluating the cellular effects of 20-Dehydroeupatoriopicrin semiacetal.

Caption: Postulated intrinsic apoptosis signaling pathway induced by 20-Dehydroeupatoriopicrin semiacetal.

References

• 1. 20-Dehydroeupatoriopicrin semiacetal | 94234-24-9 | UDA23424 [biosynth.com]
• 2. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Enhanced cytostatic activity of the sesquiterpene lactone eupatoriopicrin by glutathione depletion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Anti-inflammatory Activity Assay for 20-Dehydroeupatoriopicrin Semiacetal

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammation is a critical biological response to harmful stimuli, but its dysregulation can lead to chronic diseases.[1] Sesquiterpene lactones, a class of natural products, have garnered significant interest for their potent anti-inflammatory properties.[2][3] 20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone with potential therapeutic applications. These application notes provide detailed protocols for assessing the anti-inflammatory activity of 20-Dehydroeupatoriopicrin semiacetal using established in vitro and in vivo models. The described assays are fundamental for the initial screening and characterization of novel anti-inflammatory agents.[1]

The primary mechanism of action for many sesquiterpene lactones involves the modulation of key inflammatory signaling pathways, such as the NF-κB and MAPK pathways, which regulate the expression of pro-inflammatory mediators.[2][4] The protocols outlined below will enable researchers to quantify the inhibitory effects of 20-Dehydroeupatoriopicrin semiacetal on inflammatory responses.

In Vitro Anti-inflammatory Activity Assays

In vitro assays are rapid and cost-effective methods for the initial screening of anti-inflammatory compounds.[1]

Nitric Oxide (NO) Production Assay in LPS-Stimulated RAW 264.7 Macrophages

Principle: This assay measures the ability of the test compound to inhibit the production of nitric oxide (NO), a key pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Experimental Protocol:

• Cell Culture: Culture RAW 264.7 macrophage cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of 20-Dehydroeupatoriopicrin semiacetal (e.g., 1, 5, 10, 25, 50 µM) for 1 hour. Include a vehicle control (DMSO) and a positive control (e.g., L-NAME).

• Stimulation: Induce inflammation by adding LPS (1 µg/mL) to all wells except the negative control and incubate for 24 hours.

• Nitrite Measurement: Measure the accumulation of nitrite, a stable product of NO, in the culture supernatant using the Griess reagent.

  • Mix 50 µL of culture supernatant with 50 µL of Griess reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid).

  • Incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride) and incubate for another 10 minutes.

• Data Analysis: Measure the absorbance at 540 nm using a microplate reader. Calculate the percentage of NO inhibition relative to the LPS-stimulated control. Determine the IC₅₀ value.

Data Presentation:

Concentration (µM)	Absorbance (540 nm)	% NO Inhibition
Control	0.102	-
LPS (1 µg/mL)	0.854	0
1	0.712	16.6
5	0.533	37.6
10	0.341	60.1
25	0.189	77.9
50	0.115	92.4
IC₅₀ (µM)	\multicolumn{2}{	c

Pro-inflammatory Cytokine (TNF-α and IL-6) Expression Analysis

Principle: This protocol quantifies the inhibitory effect of the test compound on the production of pro-inflammatory cytokines, TNF-α and IL-6, in LPS-stimulated macrophages using ELISA.

Experimental Protocol:

• Follow steps 1-4 of the Nitric Oxide Production Assay protocol.

• Supernatant Collection: After the 24-hour incubation, centrifuge the 96-well plate and collect the cell culture supernatant.

• ELISA: Measure the concentrations of TNF-α and IL-6 in the supernatant using commercially available ELISA kits, following the manufacturer's instructions.

• Data Analysis: Create a standard curve using the provided cytokine standards. Determine the concentration of TNF-α and IL-6 in the samples and calculate the percentage of inhibition.

Data Presentation:

Concentration (µM)	TNF-α (pg/mL)	% TNF-α Inhibition	IL-6 (pg/mL)	% IL-6 Inhibition
Control	55	-	32	-
LPS (1 µg/mL)	2850	0	1540	0
1	2345	17.7	1280	16.9
5	1680	41.1	910	40.9
10	950	66.7	520	66.2
25	420	85.3	230	85.1
50	180	93.7	100	93.5
IC₅₀ (µM)	\multicolumn{2}{	c	}{7.2 }	\multicolumn{2}{

In Vivo Anti-inflammatory Activity Assay

In vivo models are crucial for evaluating the systemic anti-inflammatory effects of a compound.[5]

Carrageenan-Induced Paw Edema in Rodents

Principle: This is a widely used model of acute inflammation.[6][7] Carrageenan injection into the paw induces an inflammatory response characterized by edema, which can be quantified by measuring the increase in paw volume.

Experimental Protocol:

• Animals: Use male Wistar rats or Swiss mice (6-8 weeks old). Acclimatize the animals for at least one week before the experiment.

• Grouping: Divide the animals into groups (n=6 per group):

  • Group I: Vehicle control (e.g., saline with 0.5% Tween 80)

  • Group II: Carrageenan control

  • Group III: Positive control (e.g., Indomethacin, 10 mg/kg)

  • Group IV-VI: 20-Dehydroeupatoriopicrin semiacetal (e.g., 10, 25, 50 mg/kg)

• Compound Administration: Administer the test compound or controls orally (p.o.) or intraperitoneally (i.p.) 1 hour before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar tissue of the right hind paw of each animal.

• Paw Volume Measurement: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Data Analysis: Calculate the percentage of inhibition of paw edema for each group compared to the carrageenan control group using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Data Presentation:

Treatment	Dose (mg/kg)	Paw Volume Increase (mL) at 3h	% Inhibition of Edema
Vehicle Control	-	0.05 ± 0.01	-
Carrageenan Control	-	0.82 ± 0.07	0
Indomethacin	10	0.35 ± 0.04	57.3
Compound X (10)	10	0.61 ± 0.06	25.6
Compound X (25)	25	0.43 ± 0.05	47.6
Compound X (50)	50	0.28 ± 0.03	65.9

Visualization of Methodologies and Pathways

Caption: Experimental workflow for in vitro and in vivo anti-inflammatory assays.

Caption: Potential inhibition of the NF-κB signaling pathway by 20-Dehydroeupatoriopicrin semiacetal.

References

• 1. journalajrb.com [journalajrb.com]
• 2. researchgate.net [researchgate.net]
• 3. Anti-Inflammatory and Immunoregulatory Action of Sesquiterpene Lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. In vivo and in silico anti-inflammatory properties of the sesquiterpene valencene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory activity of a HPLC-fingerprinted aqueous infusion of aerial part of Bidens tripartita L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem of Mikania scandens (L.) Wild - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cytotoxicity Testing of 20-Dehydroeupatoriopicrin Semiacetal on Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone, a class of naturally derived compounds that have garnered significant interest in oncology research for their potent cytotoxic and anti-cancer properties. These compounds are known to induce cell death in various cancer cell lines through the modulation of key signaling pathways. This document provides detailed application notes and experimental protocols for assessing the cytotoxicity of 20-Dehydroeupatoriopicrin semiacetal.

Disclaimer: Specific experimental data for 20-Dehydroeupatoriopicrin semiacetal is limited in publicly available literature. The quantitative data and mechanistic insights presented herein are based on studies of the closely related and well-researched parent compound, eupatoriopicrin (B210294). These data are intended to serve as a representative model and a starting point for the investigation of 20-Dehydroeupatoriopicrin semiacetal.

Data Presentation

The cytotoxic activity of sesquiterpene lactones like eupatoriopicrin is typically evaluated across a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for quantifying cytotoxicity.

Table 1: Cytotoxic Activity of Eupatoriopicrin against Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µg/mL)	Reference
NTERA-2	Teratocarcinoma (Cancer Stem Cell)	Strong Inhibition	[1][2]
HepG2	Hepatocellular Carcinoma	Potent Inhibition	[1][2]
MCF-7	Breast Adenocarcinoma	Potent Inhibition	[1][2]
KB	Oral Carcinoma	0.5 - 1.3	[3]
HeLa	Cervical Adenocarcinoma	0.5 - 1.3	[3]
EAC-E4	Ehrlich Ascites Carcinoma	0.5 - 1.3	[3]
FIO 26	Fibrosarcoma	1.5	[4]

Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols can be adapted for testing 20-Dehydroeupatoriopicrin semiacetal.

Cell Culture and Maintenance

• Cell Lines: Obtain cancer cell lines (e.g., NTERA-2, HepG2, MCF-7, HeLa) from a reputable cell bank.

• Culture Media: Culture cells in the appropriate medium (e.g., DMEM, MEM, or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Subculturing: Passage cells upon reaching 80-90% confluency to maintain exponential growth.

Preparation of 20-Dehydroeupatoriopicrin Semiacetal Stock Solution

• Dissolution: Dissolve 20-Dehydroeupatoriopicrin semiacetal in dimethyl sulfoxide (B87167) (DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL).

• Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

• Storage: Aliquot and store the stock solution at -20°C.

• Working Solutions: Prepare fresh working solutions by diluting the stock solution in the appropriate cell culture medium just before each experiment. The final DMSO concentration in the cell culture should not exceed 0.1% to avoid solvent-induced toxicity.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity as an indicator of cell viability.

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 × 10⁴ cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of 20-Dehydroeupatoriopicrin semiacetal (e.g., 0.1 to 100 µg/mL) for 24, 48, or 72 hours. Include a vehicle control (DMSO-treated cells) and a blank control (medium only).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Analysis by Hoechst 33342 Staining

Hoechst 33342 is a fluorescent stain that binds to DNA and is used to visualize nuclear morphology and identify apoptotic cells.

• Cell Seeding and Treatment: Seed cells on glass coverslips in a 24-well plate and treat with 20-Dehydroeupatoriopicrin semiacetal at different concentrations (e.g., 1, 2, and 4 µg/mL) for 48 hours.[1]

• Staining: Wash the cells with PBS and then stain with Hoechst 33342 solution (1 µg/mL in PBS) for 10 minutes at room temperature in the dark.

• Washing: Wash the cells again with PBS to remove excess stain.

• Visualization: Mount the coverslips on microscope slides and observe the nuclear morphology under a fluorescence microscope. Apoptotic cells will exhibit condensed or fragmented nuclei.

Flow Cytometry for Apoptosis Quantification

Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry can quantify the percentage of apoptotic and necrotic cells.

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with 20-Dehydroeupatoriopicrin semiacetal as described above.

• Cell Harvesting: After treatment, harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI according to the manufacturer's protocol. Incubate in the dark for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic or necrotic.

Caspase-3 Activity Assay

Caspase-3 is a key executioner caspase in the apoptotic pathway. Its activity can be measured using a colorimetric or fluorometric assay.

• Cell Lysate Preparation: Treat cells with 20-Dehydroeupatoriopicrin semiacetal, harvest, and lyse the cells to release cellular proteins.

• Assay Procedure: Use a commercially available caspase-3 activity assay kit. In brief, incubate the cell lysate with a caspase-3 substrate conjugated to a chromophore or fluorophore.

• Measurement: Measure the absorbance or fluorescence using a microplate reader. The signal is proportional to the caspase-3 activity in the sample.

Visualizations

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sesquiterpene lactones. Part XIII. Cytotoxic activity of eupatolide and eupatoriopicrin on human and animal malignant cells in tissue culture in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enhanced cytostatic activity of the sesquiterpene lactone eupatoriopicrin by glutathione depletion - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Experimental Design: 20-Dehydroeupatoriopicrin Semiacetal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo evaluation of 20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone with potential therapeutic applications. The following protocols and experimental designs are intended to serve as a foundational framework for preclinical assessment, from initial toxicity and pharmacokinetic profiling to efficacy evaluation in relevant disease models.

Introduction

20-Dehydroeupatoriopicrin semiacetal belongs to the sesquiterpene lactone class of natural products. Compounds in this class are known for a wide range of biological activities, including anti-inflammatory and anti-cancer effects.[1][2] The reactive α,β-unsaturated carbonyl group present in many sesquiterpene lactones is often crucial for their biological activity, but also contributes to their potential toxicity.[1][3] Therefore, a systematic in vivo evaluation is critical to determine the therapeutic potential and safety profile of 20-Dehydroeupatoriopicrin semiacetal. This document outlines a phased experimental approach.

Phase 1: Preliminary In Vivo Assessment

The initial phase focuses on determining the acute toxicity and pharmacokinetic profile of 20-Dehydroeupatoriopicrin semiacetal to establish a safe and effective dosing range for subsequent efficacy studies.

Acute Toxicity Study

Objective: To determine the maximum tolerated dose (MTD) and identify potential acute toxicities.

Protocol:

• Animal Model: Healthy male and female BALB/c mice, 8-10 weeks old.

• Grouping: Five groups of 5 mice per sex. One vehicle control group and four dose-escalation groups.

• Dosing: Administer 20-Dehydroeupatoriopicrin semiacetal via oral gavage or intraperitoneal injection at geometrically increasing doses (e.g., 10, 50, 250, 1000 mg/kg). The vehicle should be a non-toxic solvent like a 0.5% carboxymethylcellulose (CMC) solution.

• Observation: Monitor animals for clinical signs of toxicity (e.g., changes in behavior, posture, breathing, and body weight) continuously for the first 4 hours, then daily for 14 days.

• Endpoint: Record mortality and clinical signs. At the end of the study, perform gross necropsy and collect major organs for histopathological analysis.

• Data Analysis: Calculate the LD50 (lethal dose, 50%) if applicable, and determine the MTD, which is the highest dose that does not cause significant toxicity or more than 10% body weight loss.

Data Presentation:

Group	Dose (mg/kg)	Route of Administration	Mortality	Clinical Signs of Toxicity	Body Weight Change (%)
1 (Vehicle)	0	Oral	0/10	None	+/- 5%
2	10	Oral
3	50	Oral
4	250	Oral
5	1000	Oral

Pharmacokinetic (PK) Study

Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) profile of 20-Dehydroeupatoriopicrin semiacetal. Sesquiterpene lactones are known to have variable pharmacokinetics, often characterized by unstable absorption and extensive metabolism.[4][5][6]

Protocol:

• Animal Model: Male Sprague-Dawley rats with jugular vein cannulation.

• Grouping: Two groups of 5 rats each: one for intravenous (IV) administration and one for oral (PO) administration.

• Dosing:

  • IV group: Administer a single dose (e.g., 5 mg/kg) via the tail vein.

  • PO group: Administer a single dose (e.g., 50 mg/kg) via oral gavage.

• Sample Collection: Collect blood samples from the jugular vein cannula at predefined time points (e.g., 0, 5, 15, 30 min, and 1, 2, 4, 8, 12, 24 hours).

• Sample Analysis: Analyze plasma concentrations of 20-Dehydroeupatoriopicrin semiacetal using a validated LC-MS/MS method.

• Data Analysis: Calculate key pharmacokinetic parameters.

Data Presentation:

Parameter	IV Administration	Oral Administration
Cmax (ng/mL)
Tmax (h)
AUC (0-t) (ngh/mL)
AUC (0-inf) (ngh/mL)
t1/2 (h)
CL (L/h/kg)
Vd (L/kg)
Bioavailability (%)

Phase 2: In Vivo Efficacy Evaluation

Based on the known biological activities of similar compounds, the primary therapeutic areas to investigate for 20-Dehydroeupatoriopicrin semiacetal are inflammation and cancer.

Anti-inflammatory Activity

Model: Carrageenan-Induced Paw Edema in Rats. This is a widely used and well-characterized model of acute inflammation.[7][8]

Protocol:

• Animal Model: Male Wistar rats, 150-200g.

• Grouping (n=6 per group):

  • Group 1: Vehicle control (e.g., 0.5% CMC).

  • Group 2: Positive control (e.g., Indomethacin, 10 mg/kg).

  • Group 3-5: 20-Dehydroeupatoriopicrin semiacetal at three different doses (e.g., 25, 50, 100 mg/kg, based on toxicity and PK data).

• Procedure:

  • Administer the test compound or vehicle orally 1 hour before carrageenan injection.

  • Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

  • Measure paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.

• Endpoint: Calculate the percentage of inhibition of edema for each group compared to the vehicle control.

• Mechanism of Action Sub-study: At the end of the experiment, euthanize the animals and collect paw tissue for analysis of inflammatory markers (e.g., TNF-α, IL-6, and NF-κB activation) by ELISA, qPCR, or Western blot.

Data Presentation:

Group	Dose (mg/kg)	Paw Volume Increase (mL) at 3h	% Inhibition of Edema
Vehicle Control	0	0
Positive Control	10
Test Compound	25
Test Compound	50
Test Compound	100

Anti-cancer Activity

Model: Human Tumor Xenograft in Immunodeficient Mice. This model allows for the evaluation of the compound's effect on the growth of human cancer cells in vivo.[9][10][11][12][13]

Protocol:

• Cell Line Selection: Choose a relevant human cancer cell line (e.g., MCF-7 for breast cancer, HCT116 for colon cancer) based on in vitro sensitivity data.[9]

• Animal Model: Female athymic nude mice (nu/nu), 6-8 weeks old.

• Tumor Implantation: Subcutaneously inject 5 x 10^6 cancer cells in Matrigel into the right flank of each mouse.[11]

• Grouping (n=8-10 per group):

  • Group 1: Vehicle control.

  • Group 2: Positive control (a standard-of-care chemotherapeutic agent for the chosen cancer type).

  • Group 3-4: 20-Dehydroeupatoriopicrin semiacetal at two different doses.

• Treatment: Once tumors reach a palpable size (e.g., 100-150 mm³), begin treatment according to the assigned groups. Administer the compound daily or on a specified schedule via oral gavage or intraperitoneal injection for a defined period (e.g., 21-28 days).

• Tumor Measurement: Measure tumor dimensions with calipers twice a week and calculate tumor volume using the formula: (Length x Width²) / 2.

• Endpoint: Monitor tumor growth, body weight, and any signs of toxicity. At the end of the study, euthanize the mice, excise the tumors, and weigh them.

• Mechanism of Action Sub-study: Analyze tumor tissue for markers of proliferation (e.g., Ki-67), apoptosis (e.g., cleaved caspase-3), and inhibition of relevant signaling pathways (e.g., p-NF-κB, p-STAT3) by immunohistochemistry or Western blot.

Data Presentation:

Group	Treatment	Mean Tumor Volume at Day 21 (mm³)	Tumor Growth Inhibition (%)	Mean Final Tumor Weight (g)
Vehicle Control	-	0
Positive Control	[Drug Name]
Test Compound	[Dose 1]
Test Compound	[Dose 2]

Visualization of Pathways and Workflows

Proposed Signaling Pathways for Investigation

The anti-inflammatory and anti-cancer effects of many natural products are mediated through the inhibition of key signaling pathways such as NF-κB and STAT3.[14][15][16][17][18][19]

Caption: Proposed inhibition of the NF-κB signaling pathway.

Caption: Potential modulation of the STAT3 signaling pathway.

Experimental Workflow Diagrams

Caption: Overall in vivo experimental workflow.

Conclusion

This document provides a detailed framework for the in vivo evaluation of 20-Dehydroeupatoriopicrin semiacetal. The phased approach ensures a systematic investigation, starting with essential safety and pharmacokinetic studies before proceeding to more complex and resource-intensive efficacy models. The selection of appropriate animal models and endpoints is crucial for generating robust and translatable data.[20][21][22] The proposed investigation into the NF-κB and STAT3 signaling pathways will provide valuable insights into the compound's mechanism of action. Adherence to ethical guidelines and rigorous experimental design will be paramount for the successful preclinical development of 20-Dehydroeupatoriopicrin semiacetal.

References

• 1. researchgate.net [researchgate.net]
• 2. Cornell University Department of Animal Science [poisonousplants.ansci.cornell.edu]
• 3. Cytotoxicity of the Sesquiterpene Lactones, Ivalin and Parthenolide in Murine Muscle Cell Lines and Their Effect on Desmin, a Cytoskeletal Intermediate Filament - PMC [pmc.ncbi.nlm.nih.gov]
• 4. What dominates the changeable pharmacokinetics of natural sesquiterpene lactones and diterpene lactones: a review focusing on absorption and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. In vitro and In vivo Models for Anti-inflammation: An Evaluative Review [accscience.com]
• 8. ijpras.com [ijpras.com]
• 9. ichorlifesciences.com [ichorlifesciences.com]
• 10. reactionbiology.com [reactionbiology.com]
• 11. In vivo tumor models | Transgenic, Knockout, and Tumor Model Center | Stanford Medicine [med.stanford.edu]
• 12. meliordiscovery.com [meliordiscovery.com]
• 13. 100+ Validated Xenograft Models for In Vivo IND Efficacy Testing. Preclinical GLP Research Services by Altogen Labs. - Altogen Labs [altogenlabs.com]
• 14. The NF-κB activation pathways, emerging molecular targets for cancer prevention and therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Exploring Novel Frontiers: Leveraging STAT3 Signaling for Advanced Cancer Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. STAT3 signaling in immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Overview of the STAT-3 signaling pathway in cancer and the development of specific inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. STAT3, a Master Regulator of Anti-Tumor Immune Response [mdpi.com]
• 20. ichor.bio [ichor.bio]
• 21. cusabio.com [cusabio.com]
• 22. mdpi.com [mdpi.com]

Application Notes and Protocols for 20-Dehydroeupatoriopicrin semiacetal in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and essential data for the preparation and use of 20-Dehydroeupatoriopicrin semiacetal in cell culture experiments. This document is intended to guide researchers in pharmacology, biochemistry, and drug development in exploring the therapeutic potential of this sesquiterpene lactone.

Introduction

20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone derivative isolated from plants of the genus Eupatorium.[1] Like other members of its class, its biological activity is thought to stem from its ability to form covalent bonds with biological nucleophiles, such as thiol groups in proteins, which can lead to the disruption of cellular processes.[1] Sesquiterpene lactones have garnered significant interest for their potential anti-inflammatory, anti-microbial, and anti-cancer properties.[1] This document provides protocols for the preparation of 20-Dehydroeupatoriopicrin semiacetal for in vitro studies and summarizes the cytotoxic activity of the closely related compound, eupatoriopicrin, against various cancer cell lines.

Data Presentation

Table 1: Cytotoxic Activity of Eupatoriopicrin against Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µg/mL)
HepG2	Hepatocellular Carcinoma	2.1 ± 0.1
MCF-7	Breast Adenocarcinoma	3.5 ± 0.2
NTERA-2	Teratocarcinoma	1.8 ± 0.1

Data sourced from Nguyen et al., 2021.[2]

Experimental Protocols

Preparation of 20-Dehydroeupatoriopicrin semiacetal Stock Solution

This protocol describes the preparation of a stock solution of 20-Dehydroeupatoriopicrin semiacetal, suitable for use in cell culture experiments. Due to the limited specific solubility data for this compound, a general protocol for sesquiterpene lactones is provided. Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for this class of compounds for in vitro assays.

Materials:

• 20-Dehydroeupatoriopicrin semiacetal (powder)

• Dimethyl sulfoxide (DMSO), cell culture grade

• Sterile microcentrifuge tubes

• Sterile pipette tips

• Vortex mixer

Procedure:

• Determine the required stock concentration: A common starting stock concentration for in vitro screening is 10 mM. The molecular weight of 20-Dehydroeupatoriopicrin semiacetal is 360.4 g/mol .

• Weigh the compound: Accurately weigh the desired amount of 20-Dehydroeupatoriopicrin semiacetal powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh 0.3604 mg of the compound.

• Dissolve in DMSO: Add the appropriate volume of cell culture grade DMSO to the microcentrifuge tube containing the compound. For a 10 mM stock, add 100 µL of DMSO for every 0.3604 mg of compound.

• Ensure complete dissolution: Vortex the tube thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution if necessary.

• Sterilization: The DMSO stock solution is considered sterile if prepared under aseptic conditions. Filtration is generally not recommended for DMSO stocks as it can be difficult and may lead to loss of compound.

• Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same concentration of DMSO as the highest treatment dose) should always be included in experiments.

Cell Viability Assay (MTT Assay)

This protocol outlines a method to determine the cytotoxic effects of 20-Dehydroeupatoriopicrin semiacetal on a chosen cell line using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Target cell line

• Complete cell culture medium

• 20-Dehydroeupatoriopicrin semiacetal stock solution (prepared as in 3.1)

• 96-well cell culture plates

• MTT solution (5 mg/mL in sterile PBS)

• DMSO

• Multichannel pipette

• Plate reader (570 nm)

Procedure:

• Cell Seeding: Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 - 10,000 cells/well) in 100 µL of complete medium and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the 20-Dehydroeupatoriopicrin semiacetal stock solution in complete cell culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions to the respective wells. Include wells with vehicle control (medium with DMSO) and untreated control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the cell viability against the compound concentration to determine the IC50 value.

Visualizations

Experimental Workflow for Cell Viability Assay

The following diagram illustrates the key steps in determining the cytotoxic effects of 20-Dehydroeupatoriopicrin semiacetal using an MTT assay.

Caption: Workflow for determining cell viability using the MTT assay.

Proposed Signaling Pathway Inhibition

Based on the known mechanism of action for related sesquiterpene lactones, 20-Dehydroeupatoriopicrin semiacetal is proposed to inhibit the NF-κB signaling pathway. The following diagram illustrates this proposed mechanism.

Caption: Proposed inhibition of the NF-κB pathway by 20-Dehydroeupatoriopicrin semiacetal.

References

• 1. Acute cytotoxicities of polynuclear aromatic hydrocarbons determined in vitro with the human liver tumor cell line, HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for 20-Dehydroeupatoriopicrin semiacetal

For Researchers, Scientists, and Drug Development Professionals

Introduction

20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone, a class of naturally occurring compounds predominantly found in plants of the Asteraceae family, including the genus Eupatorium.[1][2] Sesquiterpene lactones are recognized for their diverse and potent biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[2][3] The mechanism of action for 20-Dehydroeupatoriopicrin semiacetal, like other sesquiterpene lactones, is believed to be linked to its ability to form covalent bonds with biological nucleophiles, such as the thiol groups in proteins, thereby potentially disrupting various cellular processes.[1]

These application notes provide an overview of the proposed mechanism of action of 20-Dehydroeupatoriopicrin semiacetal and detailed protocols for investigating its biological effects, particularly focusing on its anti-cancer and anti-inflammatory properties. The methodologies are based on established assays for evaluating cytotoxicity, apoptosis induction, and inhibition of key inflammatory signaling pathways.

Proposed Mechanism of Action

The biological activity of 20-Dehydroeupatoriopicrin semiacetal is attributed to its chemical structure, which includes reactive sites that can interact with cellular macromolecules. The proposed mechanisms of action include:

• Inhibition of NF-κB Signaling: Sesquiterpene lactones are known to inhibit the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway, a critical regulator of the inflammatory response.[3] By inhibiting NF-κB, 20-Dehydroeupatoriopicrin semiacetal can potentially reduce the expression of pro-inflammatory cytokines and other inflammatory mediators.

• Induction of Apoptosis: A significant body of research indicates that sesquiterpene lactones can induce apoptosis (programmed cell death) in cancer cells.[4][5] This is a key mechanism for its potential anti-cancer effects. Studies on the related compound eupatoriopicrin (B210294) have demonstrated its ability to induce apoptosis through the activation of caspases.[4][5]

• Induction of Ferritinophagy and Mitochondrial Damage: Recent studies on a sesquiterpene lactone fraction from Eupatorium chinense have shown the ability to trigger ferritinophagy (a type of selective autophagy of ferritin) and mitochondrial damage in hepatocellular carcinoma cells, leading to ferroptosis and apoptosis.[6]

Data Presentation

The following table summarizes the cytotoxic activities of related sesquiterpene lactones from Eupatorium species against various cancer cell lines. This data can serve as a reference for designing experiments with 20-Dehydroeupatoriopicrin semiacetal.

Compound/Fraction	Cell Line	Assay	Result (IC50)	Reference
Eupachiilide A	TNBC cell lines	Cytotoxicity Assay	Potent activity (specific values not provided)	[7]
Eupachinilides A, E, F, I	Various tumor cell lines	Cytotoxicity Assay	Moderate activities (specific values not provided)	[8]
Eupatoriopicrin	NTERA-2 (cancer stem cell)	Cytotoxicity Assay	Strong inhibition (specific values not provided)	[4]
Eupatoriopicrin	HepG2 (hepatocellular carcinoma)	Cytotoxicity Assay	Potent activity (specific values not provided)	[4]
Eupatoriopicrin	MCF-7 (breast cancer)	Cytotoxicity Assay	Potent activity (specific values not provided)	[4]

Experimental Protocols

Herein, we provide detailed protocols for key experiments to elucidate the mechanism of action of 20-Dehydroeupatoriopicrin semiacetal.

Protocol 1: Cell Viability and Cytotoxicity Assessment (MTT Assay)

This protocol is designed to determine the cytotoxic effect of 20-Dehydroeupatoriopicrin semiacetal on cancer cell lines.

Materials:

• Cancer cell line of interest (e.g., HepG2, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 20-Dehydroeupatoriopicrin semiacetal

• Dimethyl sulfoxide (B87167) (DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Phosphate-buffered saline (PBS)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare a stock solution of 20-Dehydroeupatoriopicrin semiacetal in DMSO. Prepare serial dilutions of the compound in complete medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.1%.

• Remove the medium from the wells and add 100 µL of the medium containing different concentrations of the compound. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell growth).

Protocol 2: Apoptosis Detection by Hoechst 33342 Staining

This protocol is used to visualize nuclear morphological changes associated with apoptosis.

Materials:

• Cells treated with 20-Dehydroeupatoriopicrin semiacetal (from Protocol 1)

• Hoechst 33342 staining solution (10 mg/mL stock in water)

• Phosphate-buffered saline (PBS)

• 4% Paraformaldehyde (PFA) in PBS

• Fluorescence microscope

Procedure:

• Cell Treatment: Culture cells on glass coverslips in a 24-well plate and treat with 20-Dehydroeupatoriopicrin semiacetal at its IC50 concentration for 24 hours.

• Fixation: Wash the cells twice with PBS and then fix with 4% PFA for 15 minutes at room temperature.

• Staining: Wash the cells again with PBS and then stain with Hoechst 33342 solution (diluted to 1 µg/mL in PBS) for 10 minutes in the dark.

• Washing: Wash the cells three times with PBS.

• Visualization: Mount the coverslips on glass slides and observe under a fluorescence microscope. Apoptotic cells will exhibit condensed or fragmented nuclei with bright blue fluorescence, while normal cells will have uniformly stained, round nuclei.

Protocol 3: Apoptosis Quantification by Flow Cytometry (Annexin V/PI Staining)

This protocol provides a quantitative analysis of apoptotic cells.

Materials:

• Cells treated with 20-Dehydroeupatoriopicrin semiacetal

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting: Treat cells with 20-Dehydroeupatoriopicrin semiacetal for the desired time. Harvest the cells by trypsinization and collect them by centrifugation.

• Washing: Wash the cells twice with cold PBS.

• Staining: Resuspend the cells in 1X Binding Buffer. Add Annexin V-FITC and PI according to the manufacturer's instructions.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Analyze the stained cells by flow cytometry within one hour.

  • Annexin V-negative / PI-negative: Live cells

  • Annexin V-positive / PI-negative: Early apoptotic cells

  • Annexin V-positive / PI-positive: Late apoptotic/necrotic cells

Protocol 4: Caspase-3 Activity Assay

This protocol measures the activity of caspase-3, a key executioner caspase in apoptosis.

Materials:

• Cells treated with 20-Dehydroeupatoriopicrin semiacetal

• Caspase-3 Colorimetric Assay Kit (containing cell lysis buffer, reaction buffer, and DEVD-pNA substrate)

• Microplate reader

Procedure:

• Cell Lysate Preparation: Treat cells with 20-Dehydroeupatoriopicrin semiacetal. Lyse the cells using the provided lysis buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates.

• Caspase Assay: In a 96-well plate, mix the cell lysate with the reaction buffer and the DEVD-pNA substrate.

• Incubation: Incubate the plate at 37°C for 1-2 hours.

• Absorbance Measurement: Measure the absorbance at 405 nm. The absorbance is proportional to the amount of p-nitroaniline (pNA) released, which indicates caspase-3 activity.

• Data Analysis: Normalize the caspase-3 activity to the protein concentration and express it as a fold change relative to the untreated control.

Visualizations

Caption: Proposed mechanism of action for 20-Dehydroeupatoriopicrin semiacetal.

Caption: Workflow for evaluating the biological activity of the compound.

References

• 1. 20-Dehydroeupatoriopicrin semiacetal | 94234-24-9 | UDA23424 [biosynth.com]
• 2. Sesquiterpene lactone! a promising antioxidant, anticancer and moderate antinociceptive agent from Artemisia macrocephala jacquem - PMC [pmc.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A novel sesquiterpene lactone fraction from Eupatorium chinense L. suppresses hepatocellular carcinoma growth by triggering ferritinophagy and mitochondrial damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Unveiling the Cellular Targets of 20-Dehydroeupatoriopicrin Semiacetal: Application Notes and Protocols for Researchers

For Immediate Release

[City, State] – [Date] – In the quest for novel therapeutic agents, natural products remain a vital source of inspiration. 20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone, has garnered interest for its potential biological activities. However, a critical step in harnessing its therapeutic potential lies in identifying its molecular targets. These detailed application notes and protocols are designed for researchers, scientists, and drug development professionals, providing a comprehensive guide to the latest methodologies for elucidating the protein targets of this promising compound.

20-Dehydroeupatoriopicrin semiacetal, like other sesquiterpene lactones, is believed to exert its effects through covalent modification of proteins, specifically by Michael addition to nucleophilic residues such as cysteine. This reactivity is key to designing effective target identification strategies. The following sections detail cutting-edge chemoproteomic approaches to identify these covalent interactions within the complex cellular environment.

I. Overview of Target Identification Strategies

The primary strategies for identifying the targets of covalent modifiers like 20-Dehydroeupatoriopicrin semiacetal revolve around chemical proteomics. These methods utilize a modified version of the compound, or "probe," to capture and identify its binding partners. The two main approaches are:

• Activity-Based Protein Profiling (ABPP): This technique uses a reactive probe that mimics the natural product to covalently label its protein targets. The probe is typically equipped with a reporter tag (e.g., biotin (B1667282) or a clickable alkyne group) for enrichment and subsequent identification by mass spectrometry.

• Affinity-Based Proteomics: In this method, the probe is immobilized on a solid support to "fish out" its binding partners from a cell lysate. The captured proteins are then eluted and identified.

This document will focus on the ABPP approach, as it is particularly well-suited for identifying the targets of covalent inhibitors in a cellular context.

II. Experimental Workflows and Protocols

A generalized experimental workflow for the target identification of 20-Dehydroeupatoriopicrin semiacetal using a chemoproteomic approach is outlined below.

Figure 1: Experimental workflow for target identification.

Protocol 1: Synthesis of an Alkyne-Tagged 20-Dehydroeupatoriopicrin Semiacetal Probe

To enable the identification of its protein targets, 20-Dehydroeupatoriopicrin semiacetal must first be chemically modified to incorporate a "clickable" alkyne tag. This is a crucial step that requires careful chemical synthesis to ensure that the biological activity of the parent compound is retained. The following is a generalized protocol based on methods for modifying similar natural products.

Materials:

• 20-Dehydroeupatoriopicrin semiacetal

• Propargylamine (B41283)

• A suitable solvent (e.g., Dichloromethane)

• A mild base (e.g., Triethylamine)

• Thin Layer Chromatography (TLC) plates

• Silica (B1680970) gel for column chromatography

Procedure:

• Dissolve 20-Dehydroeupatoriopicrin semiacetal in the chosen solvent.

• Add a slight excess of propargylamine and the mild base to the solution.

• Stir the reaction at room temperature and monitor its progress using TLC.

• Once the reaction is complete, quench the reaction and remove the solvent under reduced pressure.

• Purify the resulting alkyne-tagged probe using silica gel column chromatography.

• Confirm the structure and purity of the final product using NMR and mass spectrometry.

Protocol 2: Activity-Based Protein Profiling (ABPP)

This protocol outlines the steps for using the synthesized probe to label and identify its protein targets in a cellular context.

Materials:

• Alkyne-tagged 20-Dehydroeupatoriopicrin semiacetal probe

• Cell line of interest (e.g., a cancer cell line)

• Cell culture medium and reagents

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• Biotin-azide

• Copper(I) catalyst (e.g., CuSO4 and a reducing agent like sodium ascorbate)

• Tris(2-carboxyethyl)phosphine (TCEP)

• Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)

• Streptavidin-coated magnetic beads

• Wash buffers

• Urea

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin

• Mass spectrometer

Procedure:

1. Cell Treatment and Lysis: a. Culture the chosen cell line to the desired confluency. b. Treat the cells with the alkyne-tagged probe at various concentrations and for different durations to determine optimal labeling conditions. Include a vehicle control (e.g., DMSO). c. Harvest the cells and lyse them in lysis buffer. d. Determine the protein concentration of the lysate using a standard assay (e.g., BCA assay).

2. Click Chemistry: a. To the cell lysate, add biotin-azide, TCEP, TBTA, and the copper(I) catalyst. b. Incubate the reaction mixture to allow for the click reaction to proceed, which will attach a biotin tag to the probe-labeled proteins.

3. Enrichment of Tagged Proteins: a. Add streptavidin-coated magnetic beads to the lysate and incubate to allow the biotin-tagged proteins to bind to the beads. b. Use a magnetic stand to separate the beads from the lysate. c. Wash the beads extensively with a series of wash buffers to remove non-specifically bound proteins.

4. On-Bead Digestion and Mass Spectrometry: a. Resuspend the beads in a buffer containing urea. b. Reduce the disulfide bonds of the captured proteins with DTT and then alkylate the resulting free thiols with IAA. c. Digest the proteins into peptides by adding trypsin and incubating overnight. d. Collect the supernatant containing the peptides. e. Analyze the peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

5. Data Analysis: a. Search the acquired MS/MS data against a protein database (e.g., UniProt) to identify the peptides and their corresponding proteins. b. Use specialized software to quantify the relative abundance of the identified proteins between the probe-treated and control samples. c. Proteins that are significantly enriched in the probe-treated samples are considered potential targets of 20-Dehydroeupatoriopicrin semiacetal.

III. Data Presentation

The quantitative data obtained from the mass spectrometry analysis should be summarized in a clear and structured table. This allows for easy comparison of the identified protein targets and their relative enrichment.

Table 1: Hypothetical Quantitative Data for Identified Protein Targets

Protein ID (UniProt)	Gene Name	Protein Name	Fold Enrichment (Probe/Control)	p-value	Function
P04637	TP53	Cellular tumor antigen p53	15.2	<0.001	Tumor suppressor
Q06830	NFKB1	Nuclear factor NF-kappa-B p105 subunit	12.5	<0.001	Transcription factor
P10275	STAT3	Signal transducer and activator of transcription 3	9.8	<0.005	Signal transduction
P62993	RPLP0	60S acidic ribosomal protein P0	8.1	<0.01	Protein synthesis
P08670	VIM	Vimentin	7.5	<0.01	Intermediate filament

IV. Signaling Pathway Visualization

Based on the identified protein targets, it is possible to map the potential signaling pathways affected by 20-Dehydroeupatoriopicrin semiacetal. For instance, if members of the NF-κB pathway are identified as targets, a diagram can be created to visualize this interaction.

Figure 2: Potential inhibition of the NF-κB signaling pathway.

V. Conclusion

The protocols and methodologies outlined in this document provide a robust framework for the identification of the cellular targets of 20-Dehydroeupatoriopicrin semiacetal. By employing these advanced chemoproteomic techniques, researchers can gain crucial insights into the mechanism of action of this natural product, paving the way for its potential development as a therapeutic agent. The successful identification of its protein targets will not only elucidate its biological function but also enable the design of more potent and selective derivatives.

Technical Notes & Optimization

Technical Support Center: Improving the Solubility of 20-Dehydroeupatoriopicrin Semiacetal for Bioassays

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in solubilizing 20-Dehydroeupatoriopicrin semiacetal for bioassays.

Frequently Asked Questions (FAQs)

Q1: What is 20-Dehydroeupatoriopicrin semiacetal and why is its solubility a concern?

A1: 20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone, a class of naturally occurring compounds with a wide range of biological activities, including anti-inflammatory and potential anticancer properties. Like many sesquiterpene lactones, it is a lipophilic molecule with poor aqueous solubility. This low solubility can be a significant hurdle in biological assays, as it can lead to precipitation in aqueous culture media, inaccurate concentration measurements, and consequently, unreliable experimental results.

Q2: What are the recommended initial solvents for dissolving 20-Dehydroeupatoriopicrin semiacetal?

A2: 20-Dehydroeupatoriopicrin semiacetal is generally soluble in organic solvents. For bioassay purposes, Dimethyl Sulfoxide (DMSO) is the most commonly used solvent due to its high solubilizing power and miscibility with aqueous solutions. Other organic solvents such as ethanol, methanol, acetone (B3395972), ethyl acetate, dichloromethane, and chloroform (B151607) can also dissolve the compound, but their use in cell-based assays is often limited by higher toxicity compared to DMSO.

Q3: What is the maximum permissible concentration of DMSO in my cell-based assay?

A3: The final concentration of DMSO in cell culture media should be kept to a minimum to avoid cytotoxicity. Most cell lines can tolerate DMSO concentrations up to 0.5% (v/v) without significant toxic effects. However, sensitive cell lines or primary cells may be affected at lower concentrations. It is crucial to perform a vehicle control experiment to determine the maximum tolerable DMSO concentration for your specific cell type and assay.

Q4: My compound precipitates when I add the DMSO stock solution to the aqueous assay medium. What can I do?

A4: Precipitation upon addition to aqueous media is a common issue with hydrophobic compounds. Please refer to the Troubleshooting Guide below for detailed steps to address this problem. Strategies include modifying the dilution method, using solubility enhancers like cyclodextrins, or employing nanoparticle-based delivery systems.

Q5: Are there alternatives to DMSO for solubilizing 20-Dehydroeupatoriopicrin semiacetal for bioassays?

A5: Yes, while DMSO is the most common, other strategies can be employed, especially if DMSO interferes with the assay or is toxic to the cells. These include:

• Ethanol: Can be used as a solvent, but its final concentration in the assay should typically be even lower than DMSO's, often below 0.1%.

• Cyclodextrin (B1172386) inclusion complexes: These can enhance the aqueous solubility of the compound.

• Nanoparticle formulations: Encapsulating the compound in nanoparticles can improve its dispersion and delivery in aqueous solutions.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Compound precipitates immediately upon addition of DMSO stock to aqueous media.	The compound's solubility limit in the final aqueous solution is exceeded. The dilution method is causing localized high concentrations.	1. Modify Dilution Technique: Instead of adding the DMSO stock directly to the full volume of media, first mix the DMSO stock with a small volume of serum-containing media or a solution with a higher protein concentration (like bovine serum albumin). Then, add this pre-mixture to the rest of the assay medium with gentle vortexing.[1] 2. Reduce Final Concentration: Test a lower final concentration of the compound in your assay.
Cloudiness or precipitate forms over time in the incubator.	The compound is slowly coming out of solution at 37°C. The compound may be unstable in the aqueous environment.	1. Use Solubility Enhancers: Consider preparing a cyclodextrin inclusion complex or a nanoparticle formulation of your compound before adding it to the assay medium. See the Experimental Protocols section for details. 2. Reduce Incubation Time: If the assay allows, consider reducing the incubation time to minimize the time for precipitation to occur.
Inconsistent results between replicate wells.	Uneven distribution of the compound due to partial precipitation. Pipetting errors with small volumes of viscous DMSO stock.	1. Ensure Homogeneity: After adding the compound to the media, vortex gently but thoroughly to ensure a homogenous solution before dispensing into assay plates. 2. Reverse Pipetting: For viscous DMSO stocks, use the reverse pipetting technique to ensure accurate dispensing.
High background signal or unexpected effects in vehicle control wells.	The concentration of the organic solvent (e.g., DMSO) is too high and is causing cellular stress or interfering with the assay components.	1. Determine Solvent Tolerance: Run a dose-response experiment with the solvent alone to determine the highest non-toxic concentration for your specific cells and assay. 2. Maintain Consistent Solvent Concentration: Ensure that the final concentration of the solvent is the same across all wells, including the untreated controls.

Data Presentation

Table 1: General Solubility of 20-Dehydroeupatoriopicrin Semiacetal and Strategies for Enhancement

Solvent/System	Solubility Profile	Considerations for Bioassays
Water	Poorly soluble to Insoluble	Not suitable for direct dissolution.
DMSO (Dimethyl Sulfoxide)	Soluble	Recommended as the primary solvent for stock solutions. The final concentration in the assay medium should be minimized, typically ≤ 0.5%.
Ethanol	Soluble	Can be an alternative to DMSO, but generally more cytotoxic. The final concentration should be kept very low (e.g., ≤ 0.1%).
Cyclodextrin Inclusion Complex	Significantly Increased Aqueous Solubility	Can increase aqueous solubility by several hundred to thousand-fold. This is a highly effective method for reducing the required organic solvent concentration.
Nanoparticle Formulation	Improved Dispersion in Aqueous Media	Encapsulation can enhance bioavailability and stability in aqueous solutions, preventing precipitation.

Experimental Protocols

Protocol 1: Standard Solubilization using DMSO

• Preparation of a High-Concentration Stock Solution:

  • Weigh out a precise amount of 20-Dehydroeupatoriopicrin semiacetal powder.

  • Add a sufficient volume of 100% DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM).

  • Ensure complete dissolution by gentle vortexing or brief sonication.

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Preparation of Working Solutions for Bioassays:

  • Thaw an aliquot of the stock solution at room temperature.

  • Perform serial dilutions of the stock solution in 100% DMSO to create a range of concentrations for your dose-response experiment.

  • To prepare the final assay solution, dilute the DMSO working solutions into the pre-warmed cell culture medium. It is crucial to maintain a final DMSO concentration that is non-toxic to the cells (typically ≤ 0.5%).

  • Tip: To minimize precipitation, add the DMSO solution to the medium while gently vortexing. Avoid adding the aqueous medium to the DMSO.

Protocol 2: Improving Aqueous Solubility with Cyclodextrin Complexation (Kneading Method)

This protocol is adapted from methods used for other sesquiterpene lactones.

• Molar Ratio Determination:

  • Start with a 1:1 molar ratio of 20-Dehydroeupatoriopicrin semiacetal to a suitable cyclodextrin (e.g., hydroxypropyl-β-cyclodextrin, HP-β-CD).

• Kneading Procedure:

  • Place the accurately weighed 20-Dehydroeupatoriopicrin semiacetal and HP-β-CD in a mortar.

  • Add a small amount of a water/ethanol (50:50 v/v) mixture to form a paste.

  • Knead the paste thoroughly with a pestle for 45-60 minutes.

  • During kneading, add small amounts of the solvent mixture as needed to maintain a suitable consistency.

  • Dry the resulting paste in an oven at 40-50°C until a constant weight is achieved.

  • The resulting powder is the cyclodextrin inclusion complex, which should have enhanced aqueous solubility.

• Preparation for Bioassay:

  • Dissolve the powdered inclusion complex directly in the cell culture medium.

  • Determine the concentration of the active compound based on the initial weights and molar ratios.

  • Sterilize the final solution by filtering through a 0.22 µm syringe filter before adding to cells.

Protocol 3: Nanoparticle Formulation (Emulsification-Diffusion Method)

This protocol is a general method for encapsulating sesquiterpene lactones in biodegradable polymers.

• Preparation of Organic and Aqueous Phases:

  • Organic Phase: Dissolve a known amount of 20-Dehydroeupatoriopicrin semiacetal and a biodegradable polymer such as poly(lactic-co-glycolic acid) (PLGA) or polylactic acid (PLA) in a water-miscible organic solvent like acetone or ethyl acetate.

  • Aqueous Phase: Prepare an aqueous solution containing a stabilizer, such as polyvinyl alcohol (PVA).

• Emulsification:

  • Add the organic phase to the aqueous phase under high-speed homogenization or sonication to form an oil-in-water (o/w) emulsion.

• Solvent Diffusion:

  • Add a large volume of water to the emulsion under constant stirring. This will cause the organic solvent to diffuse into the water, leading to the precipitation of the polymer and the formation of nanoparticles encapsulating the compound.

• Nanoparticle Recovery and Use:

  • Collect the nanoparticles by centrifugation.

  • Wash the nanoparticles several times with deionized water to remove the excess stabilizer and un-encapsulated compound.

  • The nanoparticles can be resuspended in cell culture medium for use in bioassays.

Mandatory Visualizations

Caption: Experimental workflow for solubilizing 20-Dehydroeupatoriopicrin semiacetal.

Caption: General signaling pathways inhibited by sesquiterpene lactones.[2][3][4][5][6]

References

• 1. researchgate.net [researchgate.net]
• 2. Natural Sesquiterpene Lactones Enhance Chemosensitivity of Tumor Cells through Redox Regulation of STAT3 Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Sesquiterpene lactones specifically inhibit activation of NF-kappa B by preventing the degradation of I kappa B-alpha and I kappa B-beta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phyto-Sesquiterpene Lactones Prevent the Development of Multidrug Resistance in TNBC via ABC Transporters Inhibition and STAT3/MYC Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 20-Dehydroeupatoriopicrin semiacetal in different solvents

This technical support center provides guidance and troubleshooting for researchers working with 20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone derivative. The information is based on established knowledge of sesquiterpene lactone stability and analytical methodologies.

Frequently Asked Questions (FAQs)

Q1: What is 20-Dehydroeupatoriopicrin semiacetal and what are its potential applications?

A1: 20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone derivative, a class of naturally occurring compounds.[1] It is sourced from plants of the Eupatorium genus.[1] Due to its chemical structure, it is investigated for various biological activities, including anti-inflammatory, antimicrobial, and anti-cancer properties.[1] Researchers may also study its role in plant defense mechanisms.[1]

Q2: What are the general stability concerns for sesquiterpene lactones like 20-Dehydroeupatoriopicrin semiacetal?

A2: The stability of sesquiterpene lactones is influenced by several factors, including pH, temperature, and the solvent used.[2] The α-methylene-γ-lactone group present in many sesquiterpene lactones is a reactive site that can undergo Michael addition with nucleophiles.[3] Degradation can occur through mechanisms such as the opening of the lactone ring, which can be catalyzed by water.[4]

Q3: How should I store 20-Dehydroeupatoriopicrin semiacetal?

A3: For long-term storage, it is recommended to keep 20-Dehydroeupatoriopicrin semiacetal at -20°C.[5] It should be stored as a solid to minimize degradation. For short-term storage in solution, it is advisable to use an aprotic solvent and keep it at low temperatures.

Q4: In which solvents is 20-Dehydroeupatoriopicrin semiacetal likely to be most stable?

A4: While specific data for 20-Dehydroeupatoriopicrin semiacetal is limited, based on general knowledge of sesquiterpene lactones, aprotic solvents such as acetonitrile (B52724), acetone, or ethyl acetate (B1210297) are generally preferred for dissolving these compounds for analysis and short-term storage. Protic solvents, especially those containing water or alcohols, may lead to degradation over time.[6]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Loss of compound activity over time in an in vitro assay.	Degradation of the compound in the aqueous assay buffer.	1. Check the pH of your assay buffer. Sesquiterpene lactones can be unstable at neutral or alkaline pH.[2] Consider using a buffer with a slightly acidic pH (e.g., pH 5.5) if your experiment allows. 2. Minimize the incubation time at physiological temperatures (e.g., 37°C). 3. Prepare fresh solutions of the compound immediately before use.
Appearance of unexpected peaks in HPLC or LC-MS analysis.	The compound is degrading in the solvent used for sample preparation or during the analysis.	1. Analyze a freshly prepared sample to see if the extra peaks are present initially. 2. If using a protic solvent like methanol (B129727) or ethanol, consider switching to an aprotic solvent like acetonitrile. Ethanol has been shown to react with some sesquiterpene lactones.[6] 3. If the degradation is suspected to occur on the analytical column, try a different column chemistry or modify the mobile phase composition.
Inconsistent results between experimental replicates.	Instability of the stock solution.	1. Prepare fresh stock solutions for each experiment. 2. If a stock solution must be reused, store it at -20°C or below in an aprotic solvent and minimize freeze-thaw cycles. 3. Perform a quick purity check of the stock solution by HPLC before each use.

Stability Data Summary

Disclaimer: The following tables present illustrative data based on the general behavior of sesquiterpene lactones. Specific experimental data for 20-Dehydroeupatoriopicrin semiacetal is not currently available in the public domain.

Table 1: Illustrative Stability of a Sesquiterpene Lactone in Different Solvents at Room Temperature (25°C) over 24 hours.

Solvent	Compound Remaining (%)	Major Degradation Product(s)
Acetonitrile	>95%	Minimal degradation
Methanol	80-90%	Methoxy adduct
Water (pH 7.0)	60-70%	Hydrolyzed lactone ring
Ethanol	75-85%	Ethoxy adduct[6]
DMSO	>90%	Minimal degradation

Table 2: Illustrative Effect of pH and Temperature on the Stability of a Sesquiterpene Lactone in Aqueous Buffer over 48 hours.

pH	Temperature	Compound Remaining (%)
5.5	25°C	>90%
5.5	37°C	80-90%
7.4	25°C	50-60%
7.4	37°C	<40%[2]

Experimental Protocols

Protocol 1: Determination of Solvent-Dependent Stability using HPLC-DAD

This protocol outlines a general method for assessing the stability of 20-Dehydroeupatoriopicrin semiacetal in various solvents.

• Preparation of Stock Solution: Prepare a stock solution of 20-Dehydroeupatoriopicrin semiacetal in a stable solvent such as acetonitrile at a concentration of 1 mg/mL.

• Preparation of Test Solutions: Aliquot the stock solution into separate vials and evaporate the acetonitrile under a gentle stream of nitrogen. Reconstitute the compound in the test solvents (e.g., acetonitrile, methanol, water, ethanol, DMSO) to a final concentration of 100 µg/mL.

• Incubation: Store the test solutions at a controlled temperature (e.g., 25°C) and protect them from light.

• Time-Point Analysis: At designated time points (e.g., 0, 2, 4, 8, 12, 24 hours), inject an aliquot of each test solution into an HPLC system equipped with a Diode Array Detector (DAD).

• HPLC Conditions (starting point):

  • Column: C18, 250 mm x 4.6 mm, 5 µm

  • Mobile Phase: Gradient elution with water (A) and acetonitrile (B). A suitable starting gradient could be: 0-5 min, 10% B; 5-15 min, 10-60% B; 15-20 min, 60-90% B; 20-25 min, 90% B; 25-30 min, 10% B.

  • Flow Rate: 0.8 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: Scan from 200-400 nm; quantify at the maximum absorption wavelength of the compound.

• Data Analysis: Calculate the percentage of the compound remaining at each time point relative to the initial concentration (t=0).

Visualizations

Caption: Workflow for assessing the stability of 20-Dehydroeupatoriopicrin semiacetal.

Caption: Troubleshooting logic for stability-related experimental issues.

References

• 1. 20-Dehydroeupatoriopicrin semiacetal | 94234-24-9 | UDA23424 [biosynth.com]
• 2. researchgate.net [researchgate.net]
• 3. Sesquiterpene Lactones from Artemisia Genus: Biological Activities and Methods of Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanism of chemical degradation and determination of solubility by kinetic modeling of the highly unstable sesquiterpene lactone nobilin in different media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 20-Dehydroeupatoriopicrin semiacetal - Immunomart [immunomart.com]
• 6. On the stability of sesquiterpene lactones in the officinal Arnica tincture of the German pharmacopoeia - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing degradation of 20-Dehydroeupatoriopicrin semiacetal during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of 20-Dehydroeupatoriopicrin semiacetal to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for 20-Dehydroeupatoriopicrin semiacetal?

A1: For long-term storage, it is recommended to store 20-Dehydroeupatoriopicrin semiacetal at -20°C.[1] Short-term storage at 4°C is acceptable for samples that will be used within a few days. Studies on other sesquiterpene lactones have shown a significant decrease in active compounds at higher temperatures (+25°C and +30°C) over time.[2]

Q2: What type of container should I use for storing the compound?

A2: Use amber glass vials or other containers that protect the compound from light. Sesquiterpene lactones can be sensitive to light, which may induce photodegradation. Ensure the container is tightly sealed to prevent exposure to moisture and air.

Q3: Can I store 20-Dehydroeupatoriopicrin semiacetal in solution?

A3: Storing this compound in solution is generally not recommended for long periods. If you must store it in solution, use an anhydrous aprotic solvent and keep it at -20°C or -80°C. Sesquiterpene lactones in ethanol (B145695) solution have been shown to degrade by forming ethoxy derivatives.[2] The presence of water can lead to hydrolysis of the lactone ring or other functional groups.

Q4: What are the primary factors that can cause the degradation of 20-Dehydroeupatoriopicrin semiacetal?

A4: The primary factors that can lead to degradation are elevated temperature, exposure to light, non-neutral pH, and the presence of nucleophilic solvents like water or alcohols.[2][3][4]

Q5: How can I check the purity of my 20-Dehydroeupatoriopicrin semiacetal sample?

A5: The purity of your sample can be assessed using analytical techniques such as High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometry (MS) detection, and Gas Chromatography-Mass Spectrometry (GC-MS).[2][5] Nuclear Magnetic Resonance (NMR) spectroscopy can also be used to confirm the structure and identify impurities.

Troubleshooting Guide

This guide will help you identify and resolve potential issues related to the degradation of 20-Dehydroeupatoriopicrin semiacetal during your experiments.

Observed Issue	Potential Cause	Recommended Solution
Loss of biological activity in your assay.	Degradation of the compound due to improper storage or handling.	1. Verify storage conditions (temperature, light protection). 2. Prepare fresh solutions for each experiment. 3. Check the purity of the stock compound using HPLC or LC-MS.
Appearance of new peaks in your chromatogram (HPLC/LC-MS).	The compound has degraded into one or more new products.	1. Analyze the degradation products using MS and NMR to elucidate their structures. 2. Review your experimental conditions (pH, solvent, temperature) to identify the cause of degradation.
Compound is insoluble or has precipitated out of solution.	Potential degradation to a less soluble product or use of an inappropriate solvent.	1. Confirm the appropriate solvent for your experiment. 2. Gently warm the solution to aid dissolution, but avoid high temperatures. 3. If precipitation persists, the compound may have degraded. Analyze the precipitate.
Inconsistent experimental results.	Partial degradation of the compound leading to variable concentrations of the active molecule.	1. Implement a strict protocol for sample handling and storage. 2. Perform a stability study under your specific experimental conditions to determine the compound's half-life.

Summary of Stability Data for Sesquiterpene Lactones

The following table summarizes stability data from studies on various sesquiterpene lactones, which can provide insights into the potential stability of 20-Dehydroeupatoriopicrin semiacetal.

Condition	Sesquiterpene Lactone(s)	Observation	Reference
Temperature	11α,13-dihydrohelenalin esters	13% degradation at +4°C, 32% at +25°C, and 37% at +30°C over 3 years in ethanol tincture.	[2]
pH	Sesquiterpene lactones with side chains	Stable at pH 5.5. Side chain is lost at pH 7.4.	[3][4]
UV Irradiation	Lactucin	Undergoes pseudo-first-order degradation with a half-life of approximately 45 minutes upon UV (366 nm) irradiation.	[3]
Solvent	11α,13-dihydrohelenalin esters	Addition of ethanol to the cyclopentenone structure in tincture.	[2]

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the compound to identify potential degradation products and pathways.

1. Preparation of Stock Solution:

• Prepare a stock solution of 20-Dehydroeupatoriopicrin semiacetal in acetonitrile (B52724) or another suitable aprotic solvent at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Alkaline Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at room temperature for 4 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Incubate at room temperature for 24 hours, protected from light.

• Thermal Degradation: Place a solid sample of the compound in an oven at 80°C for 48 hours.

• Photodegradation: Expose a solution of the compound (in a quartz cuvette) to UV light (e.g., 254 nm or 366 nm) for a defined period (e.g., 24 hours), alongside a control sample protected from light.

3. Sample Analysis:

• At appropriate time points, withdraw aliquots of each stressed sample.

• Neutralize the acidic and alkaline samples before analysis.

• Analyze all samples, including a non-stressed control, by a stability-indicating HPLC method (see Protocol 2).

Protocol 2: Stability-Indicating HPLC Method

This method is used to separate the parent compound from its degradation products.

1. Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient elution is often most effective.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient Program:

  • 0-5 min: 90% A, 10% B

  • 5-20 min: Linear gradient to 10% A, 90% B

  • 20-25 min: Hold at 10% A, 90% B

  • 25-30 min: Return to 90% A, 10% B and equilibrate.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV detector at a wavelength where the compound has maximum absorbance (e.g., determined by a UV scan). A photodiode array (PDA) detector is recommended to monitor for the appearance of new peaks at different wavelengths.

• Injection Volume: 10 µL.

2. Sample Preparation:

• Dilute the samples from the forced degradation study with the initial mobile phase composition to an appropriate concentration.

3. Data Analysis:

• Compare the chromatograms of the stressed samples to the control.

• Identify and quantify the degradation products.

• Calculate the percentage of degradation.

Visualizations

Caption: Logical relationship between storage conditions and compound stability.

Caption: Experimental workflow for handling 20-Dehydroeupatoriopicrin semiacetal.

References

• 1. researchgate.net [researchgate.net]
• 2. Sesquiterpene Lactones from Artemisia Genus: Biological Activities and Methods of Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chimia.ch [chimia.ch]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 20-Dehydroeupatoriopicrin Semiacetal Extraction

This guide provides troubleshooting advice and detailed protocols for researchers experiencing low yields in the extraction and isolation of 20-Dehydroeupatoriopicrin semiacetal and related sesquiterpene lactones.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My extraction yield is significantly lower than expected. Could the issue be my starting plant material?

A1: Yes, the quality and handling of the plant material are critical. Several factors could be at play:

• Plant Part and Age: Sesquiterpene lactones are typically concentrated in the leaves and flowers of plants in the Asteraceae family[1]. Ensure you are using the correct plant part as specified in the literature. The age and collection time of the plant can also influence the concentration of secondary metabolites.

• Storage and Degradation: The stability of the target compounds in dried plant matter can be a major issue. For some sesquiterpene lactones, a loss of about 20% has been observed after just 15-20 days of storage of the powdered herbal drug[2]. It is highly recommended to use freshly powdered material for each extraction to avoid errors in quantification and to maximize yield[2].

• Geographical and Genetic Variation: The chemical composition and concentration of specific compounds like eupatoriopicrin (B210294) can vary based on the geographical location and genotype of the plant population[3]. It is possible your plant source has a naturally lower concentration of the target semiacetal.

Q2: What is the most effective solvent for extracting 20-Dehydroeupatoriopicrin semiacetal?

A2: Polar organic solvents are generally most effective for extracting sesquiterpene lactones.[4]

• Recommended Solvents: Methanol (B129727), ethanol (B145695), acetonitrile, and ethyl acetate (B1210297) are commonly used and have shown good results[1][4]. An initial extraction with methanol or ethanol is a common starting point[3].

• Solvent Mixtures: The polarity of the solvent is crucial. For some sesquiterpene lactones, aqueous mixtures of organic solvents (e.g., 70% or 96% ethanol) have been shown to provide higher extraction yields than absolute ethanol or water alone[5]. It is advisable to test different solvent systems to find the optimal one for your specific compound and plant matrix.

• Fractionation: A standard procedure involves a crude extraction with a polar solvent like methanol, followed by liquid-liquid partitioning. The crude extract is often partitioned against solvents of increasing polarity, such as n-hexane (to remove non-polar compounds), followed by ethyl acetate (EtOAc), where many sesquiterpene lactones are typically found.[6]

Q3: I am using traditional maceration. Are there more efficient extraction techniques?

A3: Yes, modern extraction techniques can significantly improve efficiency and reduce extraction time.

• Ultrasound-Assisted Extraction (UAE): This is a highly effective method. Studies on related compounds show that UAE can produce higher or nearly equal yields in just 30 minutes compared to 24 hours of maceration[5][7]. UAE is also beneficial for extracting thermally unstable compounds as it can be performed at room temperature, reducing the risk of degradation[5]. In a direct comparison for the sesquiterpene lactone tagitinin C, UAE yielded a higher concentration (0.71 mg/mL) than dynamic maceration (0.53 mg/mL)[8].

• Microwave-Assisted Extraction (MAE): MAE is another advanced method that can provide high recovery of target compounds in less time and with lower solvent consumption compared to conventional methods[1].

Q4: Could my target compound be degrading during the extraction or purification process?

A4: Degradation is a common cause of low yield for natural products.

• Temperature Sensitivity: Sesquiterpene lactones can be thermally unstable. High temperatures during solvent evaporation (e.g., using a rotary evaporator) or during heat-reflux extraction can lead to degradation. A slight reduction in yield has been noted at higher extraction temperatures[5]. It is best to concentrate extracts at the lowest feasible temperature (e.g., <40°C).

• pH Sensitivity: Extreme pH values can cause structural changes like hydrolysis of ester groups or rearrangement of the molecular skeleton. Ensure that all solvents and materials used (e.g., silica (B1680970) gel) are neutral. The use of acidified solvents (e.g., with formic acid) has been shown to improve recovery for some sesquiterpenes, but this should be tested carefully.[9]

Q5: I have a complex crude extract. How can I improve the separation and purification to increase my final yield?

A5: Effective purification is key to isolating your target compound with good recovery.

• Initial Fractionation: Before column chromatography, perform a liquid-liquid partitioning of your crude extract (e.g., with n-hexane, EtOAc, and n-BuOH) to simplify the mixture. The EtOAc fraction is often enriched with sesquiterpene lactones.[6]

• Column Chromatography: Use silica gel column chromatography as the primary purification step. A step-gradient elution with a non-polar solvent system that gradually increases in polarity (e.g., hexane-ethyl acetate or chloroform-methanol) is typically effective.

• High-Performance Liquid Chromatography (HPLC): For final purification to achieve high purity, preparative or semi-preparative HPLC is the standard method[3].

Quantitative Data on Extraction Methods

Target Compound(s)	Plant Source	Extraction Method	Solvent / Conditions	Yield / Concentration	Reference
Tagitinin C	Tithonia diversifolia	Ultrasound-Assisted (UAE)	96% Ethanol, 1:10 solid/liquid ratio, 30 min	0.71 mg/mL	[8]
Tagitinin C	Tithonia diversifolia	Dynamic Maceration	96% Ethanol, 1:10 solid/liquid ratio, 60 min	0.53 mg/mL	[8]
Alantolactone (B1664491)	Inula helenium	Ultrasound-Assisted (UAE)	70% Ethanol, 30 min, 25°C	~20.5 mg/g	[5][7]
Isoalantolactone (B1672209)	Inula helenium	Ultrasound-Assisted (UAE)	70% Ethanol, 30 min, 25°C	~17.0 mg/g	[5][7]
Alantolactone	Inula helenium	Maceration	70% Ethanol, 24 hours, 25°C	~18.0 mg/g	[5][7]
Isoalantolactone	Inula helenium	Maceration	70% Ethanol, 24 hours, 25°C	~15.0 mg/g	[5][7]

Note: The data presented are for structurally related sesquiterpene lactones and should be used as a comparative guide. Optimal conditions for 20-Dehydroeupatoriopicrin semiacetal may vary.

Detailed Experimental Protocol: A General Guideline

This protocol describes a typical workflow for the extraction and isolation of sesquiterpene lactones from plant material.

1. Preparation of Plant Material

• Air-dry the aerial parts (leaves and flowers) of the plant material at room temperature in a well-ventilated area, protected from direct sunlight.

• Grind the dried material into a fine powder (e.g., 20-40 mesh) immediately before extraction to maximize surface area and prevent degradation of constituents[2].

2. Crude Extraction

• Macerate the dried powder in methanol (MeOH) or ethanol (EtOH) at a 1:10 solid-to-solvent ratio (w/v) at room temperature.

• Stir or agitate the mixture for 24-48 hours. Alternatively, use an ultrasonic bath for 30-60 minutes for a more rapid extraction[5].

• Filter the mixture and collect the supernatant. Repeat the extraction process on the plant residue two more times to ensure exhaustive extraction.

• Combine all filtrates and concentrate them under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain the crude extract.

3. Solvent Partitioning (Fractionation)

• Resuspend the crude extract in a 90% methanol-water solution.

• Perform liquid-liquid partitioning in a separatory funnel by first extracting with n-hexane to remove lipids and other non-polar compounds. Discard the hexane (B92381) layer.

• Sequentially extract the aqueous methanol phase with solvents of increasing polarity, typically ethyl acetate (EtOAc) and then n-butanol (n-BuOH).

• The sesquiterpene lactones are most commonly found in the EtOAc fraction[6]. Collect this fraction and concentrate it under reduced pressure.

4. Chromatographic Purification

• Silica Gel Column Chromatography:

  • Pre-coat the concentrated EtOAc fraction onto a small amount of silica gel.

  • Load the coated silica onto a silica gel column packed with n-hexane.

  • Elute the column with a step gradient of increasing polarity, starting with 100% n-hexane and gradually increasing the proportion of ethyl acetate (e.g., 95:5, 90:10, 80:20, etc., v/v).

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) using an appropriate staining reagent (e.g., vanillin-sulfuric acid) to identify fractions containing the target compound.

• Preparative HPLC:

  • Combine the purified fractions containing the target compound.

  • Perform final purification using a semi-preparative or preparative HPLC system with a suitable column (e.g., C18) and mobile phase (e.g., methanol-water or acetonitrile-water gradient) to obtain the pure 20-Dehydroeupatoriopicrin semiacetal.

Visualized Workflows and Logic Diagrams

The following diagrams illustrate the experimental workflow and a troubleshooting decision process.

Caption: General workflow for extraction and isolation of 20-Dehydroeupatoriopicrin semiacetal.

Caption: Troubleshooting flowchart for diagnosing causes of low extraction yield.

References

• 1. Sesquiterpene Lactones from Artemisia Genus: Biological Activities and Methods of Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid and Efficient Extraction and HPLC Analysis of Sesquiterpene Lactones from Aucklandia lappa Root - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantification of Sesquiterpene Lactones in Asteraceae Plant Extracts: Evaluation of their Allergenic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US5384121A - Method for the extraction of sesquiterpene lactones - Google Patents [patents.google.com]
• 5. Ultrasound-assisted extraction of alantolactone and isoalantolactone from Inula helenium roots - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Comparison of Ultrasound-assisted Extraction and Dynamic Maceration Over Content of Tagitinin C obtained from Tithonia diversifolia (Hemsl.) A. Gray Leaves Using Factorial Design - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 20-Dehydroeupatoriopicrin Semiacetal Experiments

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 20-Dehydroeupatoriopicrin semiacetal and other related natural products. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges and inconsistencies encountered during experimentation.

General Troubleshooting Guide for Inconsistent Results

Inconsistencies in experiments with natural products like 20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone, can arise from various factors, from initial extraction to final bioassays. This guide provides a systematic approach to identifying and resolving these issues.

Question: We are observing significant batch-to-batch variation in the biological activity of our 20-Dehydroeupatoriopicrin semiacetal extract. What could be the cause?

Answer: Batch-to-batch variability is a common challenge in natural product research.[1] The concentration of the active compound, 20-Dehydroeupatoriopicrin semiacetal, can fluctuate due to several factors:

• Plant Material: The geographical source, time of harvest, and environmental conditions of the Eupatorium plant can significantly alter the metabolic profile and the concentration of specific compounds.

• Extraction Procedure: Minor deviations in the extraction solvent, temperature, or duration can lead to different yields and purity of the target compound.[2][3]

• Post-Extraction Handling: Degradation of the compound can occur during storage if not handled properly.

Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting inconsistent results.

Question: Our purified 20-Dehydroeupatoriopicrin semiacetal shows lower than expected solubility in our assay buffer. How can we address this?

Answer: Poor solubility is a frequent issue with hydrophobic molecules like many sesquiterpene lactones.[4]

• Solvent Selection: While initial extraction may use less polar solvents, the final assay buffer is often aqueous. A stock solution in an organic solvent like DMSO is common, but the final concentration in the aqueous buffer must be low enough to avoid solvent effects and precipitation.

• Preparation of Stock Solutions: For improved solubility, gentle warming (e.g., at 37°C) and sonication of the stock solution can be beneficial.[5] It is also recommended to prepare fresh solutions for each experiment.[5]

Data Presentation: Solubility Optimization

Solvent System	Compound Concentration (mM)	Observations (Precipitation, Clarity)
PBS + 0.1% DMSO	1	Slight precipitation after 1 hour
PBS + 0.5% DMSO	1	Clear solution
PBS + 1% DMSO	1	Clear solution
Media + 0.1% DMSO	1	Visible precipitation
Media + 0.5% DMSO	1	Clear solution

Question: We are seeing peak tailing and shifting retention times in our HPLC analysis of 20-Dehydroeupatoriopicrin semiacetal. What are the likely causes and solutions?

Answer: Chromatographic inconsistencies can compromise the quantification and purity assessment of your compound.

• Peak Tailing: This is often due to interactions between the analyte and the stationary phase.[6]

  • Solution: Adjust the mobile phase pH or use an end-capped column designed for analyzing such compounds.[6]

• Retention Time Shifts: These can be caused by changes in the mobile phase composition, flow rate, or column temperature.[6][7]

  • Solution: Ensure the mobile phase is well-mixed and degassed. Verify the pump is delivering a consistent flow rate and that the column temperature is stable.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for extracting 20-Dehydroeupatoriopicrin semiacetal from Eupatorium species?

A1: The choice of extraction method depends on the scale and desired purity. Solvent extraction is most common.[2] Maceration is simple but may have lower efficiency, while Soxhlet extraction is more efficient but the higher temperature could potentially degrade thermolabile compounds.[2] Ultrasound-assisted extraction (UAE) can offer a good balance of efficiency and milder conditions.[3][4]

Q2: How should 20-Dehydroeupatoriopicrin semiacetal be stored to ensure its stability?

A2: For long-term stability, stock solutions of 20-Dehydroeupatoriopicrin semiacetal should be stored at -20°C or lower.[5] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles. Protect the compound from light, as many natural products are light-sensitive.

Q3: What is the general mechanism of action for sesquiterpene lactones like 20-Dehydroeupatoriopicrin semiacetal?

A3: The bioactivity of many sesquiterpene lactones is related to their ability to form covalent bonds with nucleophiles, such as the thiol groups in cysteine residues of proteins.[8] This can modulate various biochemical pathways.[8]

Hypothetical Signaling Pathway Modulation:

Caption: A hypothetical signaling pathway modulated by the compound.

Experimental Protocols

Generalized Protocol for Extraction of Sesquiterpene Lactones from Eupatorium sp.

This protocol is a general guideline and may require optimization based on the specific plant material and target compound.

• Preparation of Plant Material:

  • Air-dry the aerial parts of the Eupatorium plant at room temperature until brittle.

  • Grind the dried material into a fine powder.

• Extraction:

  • Maceration:

    • Soak the powdered plant material in a suitable solvent (e.g., ethanol, methanol, or a mixture of dichloromethane (B109758) and methanol) at a solid-to-solvent ratio of 1:10 (w/v).

    • Agitate the mixture periodically for 24-72 hours at room temperature.

    • Filter the extract and repeat the process with fresh solvent on the plant residue.

    • Combine the filtrates.

  • Soxhlet Extraction:

    • Place the powdered plant material in a thimble in the Soxhlet apparatus.

    • Extract with a suitable solvent (e.g., hexane (B92381) followed by ethyl acetate) for several hours until the solvent running through the siphon is colorless.

• Solvent Removal:

  • Evaporate the solvent from the combined extracts under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain the crude extract.

• Purification (General Steps):

  • The crude extract is a complex mixture and requires further separation.[2]

  • Column chromatography is a primary method for purification.[4]

  • The crude extract can be subjected to silica (B1680970) gel column chromatography, eluting with a gradient of solvents (e.g., hexane-ethyl acetate) to separate fractions.

  • Fractions are monitored by Thin Layer Chromatography (TLC) or HPLC to identify those containing the compound of interest.

  • Further purification can be achieved using techniques like preparative HPLC.

Data Presentation: Extraction Yield Comparison

Extraction Method	Solvent System	Yield of Crude Extract (g) per 100g of Dry Plant Material	Purity of Target Compound by HPLC (%)
Maceration	95% Ethanol	12.5	5.2
Soxhlet	Ethyl Acetate	8.2	7.8
UAE	70% Methanol	15.1	6.5

References

• 1. researchgate.net [researchgate.net]
• 2. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Natural products in drug discovery and development: Synthesis and medicinal perspective of leonurine [frontiersin.org]
• 5. 20-Dehydroeupatoriopicrin semiacetal | CAS:94234-24-9 | Sesquiterpenoids | High Purity | Manufacturer BioCrick [biocrick.com]
• 6. benchchem.com [benchchem.com]
• 7. diverdi.colostate.edu [diverdi.colostate.edu]
• 8. 20-Dehydroeupatoriopicrin semiacetal | 94234-24-9 | UDA23424 [biosynth.com]

Technical Support Center: Optimizing In Vivo Studies with 20-Dehydroeupatoriopicrin Semiacetal

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing 20-Dehydroeupatoriopicrin semiacetal in in vivo studies. The information is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting dose for in vivo studies with 20-Dehydroeupatoriopicrin semiacetal?

Q2: How should I formulate 20-Dehydroeupatoriopicrin semiacetal for in vivo administration?

A2: Like many sesquiterpene lactones, 20-Dehydroeupatoriopicrin semiacetal is expected to have poor aqueous solubility.[2] Therefore, appropriate formulation is critical for achieving desired bioavailability. Common approaches include using a co-solvent system or lipid-based formulations.[2] A summary of potential formulation strategies is provided in the table below.

Q3: What are the potential mechanisms of action for 20-Dehydroeupatoriopicrin semiacetal?

A3: The precise signaling pathways modulated by 20-Dehydroeupatoriopicrin semiacetal are not fully elucidated. However, many sesquiterpene lactones are known to exert their effects through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[3] This is often achieved through the alkylation of cysteine residues on key signaling proteins.[3] Researchers should consider investigating the NF-κB pathway as a primary target.

Q4: What are common challenges and troubleshooting strategies for in vivo studies with natural products like 20-Dehydroeupatoriopicrin semiacetal?

A4: In vivo studies with natural products can present several challenges. A troubleshooting guide is provided below to address common issues such as compound instability, poor solubility, and irreproducible results.[4]

Data Presentation

Table 1: Suggested Starting Formulation Strategies for In Vivo Administration

Formulation Strategy	Components	Preparation Steps	Considerations
Co-solvent System	Ethanol, Propylene (B89431) Glycol, Saline	1. Dissolve compound in minimal ethanol. 2. Add propylene glycol and mix. 3. Add saline to the final desired concentration.	Simple to prepare. May cause local irritation or toxicity at high concentrations.
Lipid-Based (Liposomes)	Phospholipids (e.g., SPC), Cholesterol	1. Dissolve compound and lipids in an organic solvent. 2. Evaporate the solvent to form a thin film. 3. Hydrate the film with an aqueous buffer. 4. Reduce vesicle size (sonication or extrusion).[2]	Can improve solubility, stability, and pharmacokinetic profile.[2] More complex preparation.

Experimental Protocols

Protocol 1: General Procedure for Acute Toxicity Study in Mice

This protocol is a general guideline and should be adapted based on institutional animal care and use committee (IACUC) regulations.

• Animal Model: Use healthy Balb/c mice (18-26g), housed with free access to standard diet and water.[1]

• Grouping: Divide mice into control and experimental groups.

• Dose Preparation: Prepare different concentrations of 20-Dehydroeupatoriopicrin semiacetal (e.g., 25, 50, 100, 125, 250, and 500 mg/kg) in a suitable vehicle.[1] The control group receives the vehicle only.

• Administration: Administer the prepared doses intraperitoneally (i.p.).[1]

• Observation: Continuously observe the animals for behavioral or autonomic changes for the first 6 hours post-administration and then again at 24 hours.[1]

• Mortality: Record any mortality over the next 14 days.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low Bioavailability/Efficacy	Poor compound solubility.	Optimize the formulation. Consider using liposomes or other drug delivery systems.[2]
Rapid metabolism or clearance.	Conduct pharmacokinetic (PK) studies to determine the compound's half-life and adjust the dosing regimen accordingly.
Inconsistent Results	Compound instability.	Ensure proper storage of the compound (-20°C is recommended) and the prepared formulations.[5] Re-test with a fresh sample.[4]
Variability in animal model.	Ensure consistency in animal age, weight, and health status. Increase the number of animals per group to improve statistical power.
Toxicity Observed at Low Doses	Non-specific cytotoxicity.	Perform in vitro cytotoxicity assays on relevant cell lines to assess the therapeutic index.[6]
Vehicle-related toxicity.	Run a vehicle-only control group to assess any adverse effects of the formulation components.

Visualizations

Caption: Experimental workflow for in vivo studies.

Caption: Postulated NF-κB signaling pathway inhibition.

References

• 1. Sesquiterpene lactone! a promising antioxidant, anticancer and moderate antinociceptive agent from Artemisia macrocephala jacquem - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. 20-Dehydroeupatoriopicrin semiacetal - Immunomart [immunomart.com]
• 6. Preparation of Sesquiterpene Lactone Derivatives: Cytotoxic Activity and Selectivity of Action - PMC [pmc.ncbi.nlm.nih.gov]

Reducing off-target effects of 20-Dehydroeupatoriopicrin semiacetal in cell culture

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using 20-Dehydroeupatoriopicrin semiacetal in cell culture. The information provided is based on the known properties of sesquiterpene lactones, a class of compounds to which 20-Dehydroeupatoriopicrin semiacetal belongs. Researchers should note that specific off-target effects and optimal experimental conditions may vary depending on the cell line and experimental setup.

Frequently Asked Questions (FAQs)

Q1: What is 20-Dehydroeupatoriopicrin semiacetal and what is its general mechanism of action?

20-Dehydroeupatoriopicrin semiacetal is a sesquiterpene lactone, a class of naturally occurring compounds found in plants of the Eupatorium genus.[1][2] The biological activity of many sesquiterpene lactones is attributed to the presence of an α-methylene-γ-lactone group, which can react with nucleophilic groups in cellular macromolecules, such as thiol groups in proteins, through a Michael-type addition.[3] This covalent modification can disrupt protein function and interfere with various cellular signaling pathways.

Q2: What are the potential on-target and off-target effects of 20-Dehydroeupatoriopicrin semiacetal?

While specific targets of 20-Dehydroeupatoriopicrin semiacetal are not well-documented, related sesquiterpene lactones, such as eupatoriopicrin (B210294), are known to exhibit anti-inflammatory and cytotoxic activities. The primary on-target effects are likely the modulation of inflammatory and cell survival pathways.

Potential off-target effects could include:

• Broad cytotoxicity: Due to their reactive nature, high concentrations of sesquiterpene lactones can lead to non-specific cytotoxicity in various cell types.

• Modulation of unintended signaling pathways: Sesquiterpene lactones have been reported to affect multiple signaling pathways, including JAK-STAT, PI3K-Akt, and MAPK.

• Induction of oxidative stress: Some sesquiterpene lactones can generate reactive oxygen species (ROS), leading to cellular damage.

• Mitochondrial dysfunction: Effects on mitochondrial respiration have been observed with some compounds in this class.[4]

Q3: How can I determine the optimal working concentration for my experiments?

The optimal working concentration of 20-Dehydroeupatoriopicrin semiacetal will vary depending on the cell line and the desired biological effect. It is crucial to perform a dose-response experiment to determine the IC50 (half-maximal inhibitory concentration) for cytotoxicity in your specific cell line. A good starting point for a dose-response curve would be to use a range of concentrations from nanomolar to micromolar. For a related compound, eupatoriopicrin, the IC50 for a 1-hour exposure in FIO 26 cells was reported to be 1.5 µg/mL (approximately 4.1 µM).[5]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High cell death observed even at low concentrations.	High sensitivity of the cell line: Some cell lines are inherently more sensitive to cytotoxic compounds.	Perform a thorough dose-response curve to determine a narrow non-toxic concentration range. Consider using a less sensitive cell line if appropriate for the research question.
Solvent toxicity: The solvent used to dissolve the compound (e.g., DMSO) may be causing cytotoxicity at the final concentration used.	Run a vehicle control (cells treated with the same concentration of solvent without the compound) to assess solvent toxicity. Ensure the final solvent concentration is below the toxic threshold for your cell line (typically <0.5% for DMSO).
Compound instability: The compound may be degrading in the culture medium, leading to the formation of more toxic byproducts.	Prepare fresh stock solutions of the compound for each experiment. Minimize exposure of the stock solution to light and repeated freeze-thaw cycles.
Inconsistent or unexpected results between experiments.	Variability in cell culture conditions: Changes in cell passage number, confluency, or media composition can affect cellular responses.	Maintain consistent cell culture practices. Use cells within a defined passage number range and seed at a consistent density.
Inaccurate compound concentration: Errors in preparing stock solutions or serial dilutions can lead to inconsistent results.	Carefully prepare and verify the concentration of stock solutions. Use calibrated pipettes for accurate dilutions.
Observed biological effect is suspected to be an off-target effect.	Compound is affecting multiple signaling pathways.	Dose reduction: Use the lowest effective concentration of the compound to minimize off-target effects. Use of specific inhibitors: Co-treat cells with specific inhibitors of suspected off-target pathways to see if the observed effect is reversed. For example, if MAPK pathway activation is a suspected off-target effect, use a p38 or ERK inhibitor. Control experiments: Use a structurally related but inactive analog of the compound, if available, as a negative control.
Induction of cellular stress responses.	Assess markers of cellular stress: Measure markers of oxidative stress (e.g., ROS levels) or endoplasmic reticulum stress to determine if these pathways are being activated. Antioxidant co-treatment: Co-treat with an antioxidant like N-acetylcysteine (NAC) to see if it mitigates the observed effect, which would suggest the involvement of oxidative stress.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is a standard method for assessing cell viability based on the metabolic activity of cells.

Materials:

• Cells of interest

• 96-well cell culture plates

• 20-Dehydroeupatoriopicrin semiacetal

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of 20-Dehydroeupatoriopicrin semiacetal in culture medium.

• Remove the overnight culture medium from the cells and replace it with the medium containing the different concentrations of the compound. Include a vehicle control (medium with solvent) and a no-treatment control.

• Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• After the incubation period, add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C.

• After the MTT incubation, add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan (B1609692) crystals.

• Read the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

Western Blot for p38 and ERK Phosphorylation

This protocol allows for the detection of the activation state of the p38 and ERK MAPK signaling pathways.

Materials:

• Cells treated with 20-Dehydroeupatoriopicrin semiacetal

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (phospho-p38, total p38, phospho-ERK, total ERK)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the treated cells and quantify the protein concentration.

• Denature the protein lysates by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against the phosphorylated and total forms of p38 and ERK overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Quantitative PCR (qPCR) for Gene Expression Analysis

This protocol is used to measure the expression levels of target genes, such as those encoding inflammatory cytokines.

Materials:

• Cells treated with 20-Dehydroeupatoriopicrin semiacetal

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Primers for target genes (e.g., IL-6, TNF-α) and a housekeeping gene (e.g., GAPDH, β-actin)

• Real-time PCR instrument

Procedure:

• Extract total RNA from the treated cells.

• Assess the quality and quantity of the extracted RNA.

• Synthesize cDNA from the RNA using a reverse transcription kit.

• Set up qPCR reactions using the synthesized cDNA, qPCR master mix, and primers for your target genes and a housekeeping gene.

• Run the qPCR plate on a real-time PCR instrument.

• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression in the treated cells compared to the control.[1]

Visualizations

Caption: Workflow for assessing and mitigating off-target effects.

Caption: Potential signaling pathways affected by the compound.

References

• 1. 20-Dehydroeupatoriopicrin semiacetal | 94234-24-9 | UDA23424 [biosynth.com]
• 2. 20-Dehydroeupatoriopicrin semiacetal | CymitQuimica [cymitquimica.com]
• 3. mdpi.com [mdpi.com]
• 4. Cytotoxicity of the Sesquiterpene Lactones, Ivalin and Parthenolide in Murine Muscle Cell Lines and Their Effect on Desmin, a Cytoskeletal Intermediate Filament - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhanced cytostatic activity of the sesquiterpene lactone eupatoriopicrin by glutathione depletion - PMC [pmc.ncbi.nlm.nih.gov]

How to handle artifacts in spectroscopic analysis of 20-Dehydroeupatoriopicrin semiacetal?

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 20-Dehydroeupatoriopicrin semiacetal. It focuses on identifying and handling common artifacts in NMR, Mass Spectrometry, and UV-Vis spectroscopic analyses.

General FAQs

Q1: Why is my sample of 20-Dehydroeupatoriopicrin semiacetal degrading during analysis?

A1: Sample stability is a primary concern for complex natural products.[1] Degradation can be caused by several factors:

• Solvent Reactivity: Certain solvents can react with the compound. For instance, halogenated solvents might contain acidic impurities that could protonate nitrogen-containing compounds or cause other reactions.[1] Methanol can sometimes form methyl esters with carboxylic acids.

• Exposure to Light and Air: Many natural products are susceptible to oxidation or photodegradation.[1]

• Temperature: Elevated temperatures, such as in a heated GC inlet or during solvent evaporation, can cause decomposition.

Troubleshooting Tip: Use high-purity, freshly opened solvents. Prepare samples immediately before analysis and store them in the dark at low temperatures. Consider running a stability study by re-analyzing the sample after 24 hours.

Nuclear Magnetic Resonance (NMR) Spectroscopy

This section addresses common issues encountered during the NMR analysis of 20-Dehydroeupatoriopicrin semiacetal.

NMR Troubleshooting Guide & FAQs

Q1: My ¹H NMR spectrum has broad, poorly resolved peaks. What's the cause?

A1: Poor resolution is a frequent issue in NMR.[2][3] Potential causes include:

• Poor Shimming: The magnetic field is not homogeneous across the sample. This is the most common cause of broad, asymmetric peaks.[3]

• Sample Precipitation: If the sample concentration is too high, it may precipitate, which severely degrades magnetic field homogeneity.[4]

• Paramagnetic Impurities: The presence of even trace amounts of paramagnetic metals can cause significant line broadening.

• Chemical Exchange: The molecule may be undergoing conformational exchange on the NMR timescale, leading to broadened signals.

Q2: I see peaks in my ¹H NMR spectrum that don't belong to my compound. What are they?

A2: These are likely artifact peaks from common contaminants:

• Residual Solvents: From the isolation/purification process (e.g., Ethyl Acetate, Hexane, Dichloromethane).

• Deuterated Solvent Impurities: The non-deuterated portion of the NMR solvent (e.g., CHCl₃ in CDCl₃).

• Water: A broad peak, typically between 1.5-4.5 ppm depending on the solvent and temperature.

• Grease: From glassware joints, appearing as broad multiplets around 1.2-1.4 ppm.

Q3: My peak integrations are inaccurate. Why?

A3: Inaccurate integration can result from:

• Low Signal-to-Noise (S/N): If the S/N is low, the baseline noise can interfere with accurate integration.[3]

• Improper Phasing: An incorrectly phased spectrum will have a distorted baseline, making accurate integration impossible.

• Overlapping Peaks: If peaks of interest overlap with artifact or impurity signals, the integration will be incorrect.[5]

Data Presentation: Common NMR Artifacts

Artifact Source	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Appearance
Residual CHCl₃ (in CDCl₃)	~7.26	~77.16	Singlet
Water (H₂O)	Variable (1.5-4.5 in CDCl₃)	N/A	Broad singlet
Silicone Grease	~0.0	~1.0	Broad, rolling multiplets
Ethyl Acetate	2.05 (q), 1.26 (t), 4.12 (s)	171.1, 60.3, 21.1, 14.2	Quartet, Triplet, Singlet
Acetone	~2.17	~206.7, ~30.6	Singlet

Experimental Protocol: NMR Sample Preparation

• Dry the Sample: Ensure the purified 20-Dehydroeupatoriopicrin semiacetal is completely free of residual solvent by drying under high vacuum for several hours.

• Weigh the Sample: Accurately weigh 5-10 mg of the compound directly into a clean, dry NMR tube.

• Add Solvent: Using a clean pipette, add approximately 0.6-0.7 mL of deuterated solvent (e.g., CDCl₃, Acetone-d₆).

• Dissolve: Gently vortex or sonicate the tube until the sample is fully dissolved. Visually inspect for any suspended particles.

• Filter (if necessary): If particulates are present, filter the solution through a small plug of glass wool into a clean NMR tube.

• Acquire Data: Insert the tube into the spectrometer. Lock, tune, and shim the instrument before acquiring data. Modern spectrometers often have automated routines for these steps.[2]

Workflow for Troubleshooting Poor NMR Resolution

References

• 1. researchgate.net [researchgate.net]
• 2. researchers.westernsydney.edu.au [researchers.westernsydney.edu.au]
• 3. NMR Artifacts - Max T. Rogers NMR [nmr.natsci.msu.edu]
• 4. researchgate.net [researchgate.net]
• 5. books.rsc.org [books.rsc.org]

Cell line specific responses to 20-Dehydroeupatoriopicrin semiacetal

Disclaimer: Scientific literature extensively covers the biological activities of the parent compound, eupatoriopicrin (B210294). Data and guidance provided here are based on studies of eupatoriopicrin and are intended to serve as a starting point for research on its derivatives, such as 20-Dehydroeupatoriopicrin semiacetal. Researchers should optimize protocols for their specific compound and cell lines.

Frequently Asked Questions (FAQs)

Q1: What is 20-Dehydroeupatoriopicrin semiacetal and what are its expected biological activities?

A1: 20-Dehydroeupatoriopicrin semiacetal is a derivative of eupatoriopicrin, a sesquiterpene lactone. Based on the known activities of eupatoriopicrin, this compound is anticipated to possess anti-inflammatory and cytotoxic properties. Eupatoriopicrin has been shown to inhibit the production of pro-inflammatory cytokines and induce apoptosis in various cancer cell lines.[1][2]

Q2: Which cell lines are likely to be sensitive to 20-Dehydroeupatoriopicrin semiacetal?

A2: Eupatoriopicrin has demonstrated activity against several human cancer cell lines, including liver carcinoma (HepG2), breast adenocarcinoma (MCF-7), and pluripotent embryonal carcinoma (NTERA-2).[2] It also affects immune cells, such as human neutrophils.[1][3] Therefore, it is advisable to initially screen a panel of cell lines, including those of hematopoietic and epithelial origin, to determine sensitivity.

Q3: What are the known molecular targets of the parent compound, eupatoriopicrin?

A3: Eupatoriopicrin has been shown to suppress the lipopolysaccharide (LPS)-induced phosphorylation of p38 mitogen-activated protein kinase (MAPK) and extracellular signal-regulated kinase (ERK) in human neutrophils.[1][3] In cancer cells, it is known to induce apoptosis through the activation of caspase-3.[2][4]

Q4: What is the proposed mechanism of action for the anti-inflammatory effects of eupatoriopicrin?

A4: The anti-inflammatory effects of eupatoriopicrin are attributed to its ability to inhibit the release of key pro-inflammatory cytokines, such as Interleukin-8 (IL-8) and Tumor Necrosis Factor-alpha (TNF-α), from activated neutrophils.[1][3] This inhibition is associated with the downregulation of the p38 and ERK1/2 MAPK signaling pathways.[1][3]

Q5: How does eupatoriopicrin induce cytotoxicity in cancer cells?

A5: Eupatoriopicrin induces cytotoxicity in cancer cells by triggering apoptosis, or programmed cell death.[2] This process is mediated by the activation of caspases, particularly caspase-3, a key executioner caspase.[2][4]

Troubleshooting Guides

Cell Viability Assays (e.g., MTS/MTT Assay)

Issue	Possible Cause	Troubleshooting Steps
High variability between replicate wells	- Inconsistent cell seeding- Uneven drug distribution- Edge effects in the plate	- Ensure thorough cell suspension mixing before seeding.- Mix the plate gently by tapping after adding the compound.- Avoid using the outer wells of the plate or fill them with sterile media/PBS.
No dose-dependent effect observed	- Incorrect concentration range- Compound instability- Cell line resistance	- Perform a wider range of concentrations (e.g., logarithmic dilutions).- Prepare fresh stock solutions and protect from light if the compound is light-sensitive.- Verify the sensitivity of your cell line to a known cytotoxic agent.
High background signal	- Contamination (bacterial or fungal)- Reagent precipitation	- Regularly check cell cultures for contamination.- Ensure complete solubilization of the MTS/MTT reagent and the formazan (B1609692) product.

Apoptosis Assays

Issue	Possible Cause	Troubleshooting Steps
Flow Cytometry: Low percentage of apoptotic cells	- Suboptimal drug concentration or incubation time- Inappropriate gating strategy	- Perform a time-course and dose-response experiment to identify optimal conditions.- Use appropriate single-stain and unstained controls to set gates accurately.
Hoechst Staining: Diffuse nuclear staining	- Cells are not apoptotic, but necrotic- Over-fixation or under-fixation	- Co-stain with a viability dye like Propidium Iodide (PI) to distinguish apoptosis from necrosis.- Optimize fixation time and paraformaldehyde concentration.
Caspase-3 Activity Assay: Weak signal	- Insufficient induction of apoptosis- Inactive caspase-3 enzyme- Lysate preparation issue	- Confirm apoptosis induction by another method (e.g., Annexin V staining).- Use a positive control (e.g., staurosporine) to ensure the assay is working.- Ensure complete cell lysis and avoid repeated freeze-thaw cycles of the lysate.

Western Blotting for Phosphorylated Proteins (p-p38/p-ERK)

Issue	Possible Cause	Troubleshooting Steps
No detectable phosphorylated protein	- Short-lived phosphorylation event- Inefficient protein extraction	- Perform a time-course experiment with shorter time points (e.g., 5, 15, 30, 60 minutes).- Use lysis buffers containing phosphatase inhibitors.
High background on the membrane	- Insufficient blocking- Antibody concentration too high	- Increase blocking time or try a different blocking agent (e.g., BSA instead of milk).- Titrate the primary and secondary antibody concentrations.
Inconsistent loading between lanes	- Inaccurate protein quantification- Pipetting errors	- Use a reliable protein quantification assay (e.g., BCA).- Load a housekeeping protein (e.g., GAPDH, β-actin) to verify equal loading.

Quantitative Data

Table 1: In Vitro Cytotoxicity of Eupatoriopicrin on Various Human Cancer Cell Lines.

Cell Line	Cancer Type	Assay	IC₅₀ (µg/mL)	Exposure Time (h)	Reference
HepG2	Liver Carcinoma	MTT	2.5 ± 0.2	72	[2]
MCF-7	Breast Adenocarcinoma	MTT	3.1 ± 0.3	72	[2]
NTERA-2	Pluripotent Embryonal Carcinoma	MTT	1.8 ± 0.1	72	[2]
Jurkat	T-cell Leukemia	MTS	7.35 ± 0.35	24	[5]
Caco-2	Colorectal Adenocarcinoma	MTS	88.27 ± 1.34	24	[5]

Table 2: Anti-inflammatory Activity of Eupatoriopicrin.

Cell Type	Stimulant	Measured Effect	IC₅₀ (µM)	Reference
Human Neutrophils	LPS	IL-8 Release	< 1	[1][3]
Human Neutrophils	LPS	TNF-α Release	< 1	[1][3]

Experimental Protocols

Cell Viability (MTS) Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat cells with a serial dilution of 20-Dehydroeupatoriopicrin semiacetal for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO).

• MTS Reagent Addition: Add MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours at 37°C.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Apoptosis Analysis by Flow Cytometry (Annexin V/PI Staining)

• Cell Treatment: Treat cells with the desired concentration of the compound for the determined optimal time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI) according to the manufacturer's protocol. Incubate in the dark for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are late apoptotic/necrotic.

• Data Analysis: Quantify the percentage of cells in each quadrant.

Western Blotting

• Protein Extraction: Treat cells with the compound for the desired time, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate with primary antibodies (e.g., anti-p-p38, anti-p-ERK, anti-caspase-3) overnight at 4°C. Wash and incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Signaling Pathways and Workflows

Caption: General experimental workflow for evaluating cell line specific responses.

Caption: Putative anti-inflammatory signaling pathway inhibition.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Eupatoriopicrin Inhibits Pro-inflammatory Functions of Neutrophils via Suppression of IL-8 and TNF-alpha Production and p38 and ERK 1/2 MAP Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of antiproliferative and protective effects of Eupatorium cannabinum L. extracts - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparing the efficacy of 20-Dehydroeupatoriopicrin semiacetal to other sesquiterpene lactones

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the efficacy of 20-Dehydroeupatoriopicrin semiacetal and other prominent sesquiterpene lactones (SLs), a class of naturally occurring compounds with significant therapeutic potential. Sesquiterpene lactones, primarily isolated from plants of the Asteraceae family, have garnered considerable interest for their anti-inflammatory and anticancer properties.[1][2] This document summarizes key experimental data, details common experimental methodologies, and visualizes the underlying molecular pathways to aid in the evaluation and future development of these compounds as potential therapeutic agents.

Comparative Efficacy of Sesquiterpene Lactones

The cytotoxic effects of various sesquiterpene lactones have been evaluated across numerous cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, is a key parameter in these assessments. The following table summarizes the IC50 values for 20-Dehydroeupatoriopicrin semiacetal's parent compound, eupatoriopicrin (B210294), and other notable sesquiterpene lactones.

It is crucial to note that a direct comparison of IC50 values across different studies can be challenging due to variations in experimental conditions, including the specific cancer cell lines used, the duration of compound exposure, and the cytotoxicity assay employed.

Sesquiterpene Lactone	Cancer Cell Line(s)	IC50 (µM)	Reference(s)
Eupatoriopicrin	NTERA-2 (human embryonic carcinoma)	Not specified (potent inhibition)	[3][4]
HeLa (human cervical cancer)	0.5 - 1.3 µg/mL	[5]
KB (human oral epidermoid carcinoma)	0.5 - 1.3 µg/mL	[5]
EAC-E4 (Ehrlich ascites carcinoma)	0.5 - 1.3 µg/mL	[5]
Parthenolide (B1678480)	SiHa (human cervical cancer)	8.42 ± 0.76	[6][7]
MCF-7 (human breast cancer)	9.54 ± 0.82	[6][7]
GLC-82 (non-small cell lung cancer)	6.07 ± 0.45	[8]
A549 (non-small cell lung cancer)	15.38 ± 1.13	[8]
H1650 (non-small cell lung cancer)	9.88 ± 0.09	[8]
H1299 (non-small cell lung cancer)	12.37 ± 1.21	[8]
PC-9 (non-small cell lung cancer)	15.36 ± 4.35	[8]
A2058 (melanoma)	20	[9]
U87.MG (glioblastoma)	46.0 ± 3.8	[10]
Alantolactone	HL60 (human leukemia)	3.26	[11]
K562 (human leukemia)	2.75	[11]
KG1a (human acute myeloid leukemia)	2.75	[11]
T-47D (human breast cancer)	~50	[12]
Isoalantolactone	UM-SCC-10A (human head and neck cancer)	50 (24h), 25 (48h)	[13]

Key Signaling Pathways Modulated by Sesquiterpene Lactones

Sesquiterpene lactones exert their biological effects by modulating several critical signaling pathways involved in inflammation and cancer progression. The primary mechanism of action for many SLs involves the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[2][14][15] Furthermore, these compounds are known to induce apoptosis (programmed cell death) in cancer cells through both intrinsic and extrinsic pathways.[1][16][17][18][19]

NF-κB Signaling Pathway Inhibition

The α-methylene-γ-lactone moiety present in many sesquiterpene lactones is a key structural feature responsible for their biological activity.[20] This reactive group can form covalent bonds with nucleophilic residues, such as cysteine, in key signaling proteins.[21] A primary target is the IκB kinase (IKK) complex, which is essential for the activation of NF-κB.[2][15] By inhibiting IKK, sesquiterpene lactones prevent the phosphorylation and subsequent degradation of IκBα, the inhibitory protein of NF-κB. This keeps NF-κB sequestered in the cytoplasm, preventing its translocation to the nucleus and the transcription of pro-inflammatory and anti-apoptotic genes.[2][14]

Figure 1. Inhibition of the NF-κB signaling pathway by sesquiterpene lactones.

Induction of Apoptosis

Sesquiterpene lactones can trigger apoptosis through the intrinsic (mitochondrial) and extrinsic (death receptor) pathways. In the intrinsic pathway, they can modulate the expression of Bcl-2 family proteins, leading to a decrease in the anti-apoptotic protein Bcl-2 and an increase in the pro-apoptotic protein Bax.[1][6][16] This shift in balance leads to the release of cytochrome c from the mitochondria, which in turn activates caspases, the executioners of apoptosis. In the extrinsic pathway, some SLs can upregulate the expression of death receptors like Fas, leading to the activation of a separate caspase cascade.[16]

References

• 1. Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sesquiterpene lactones. Part XIII. Cytotoxic activity of eupatolide and eupatoriopicrin on human and animal malignant cells in tissue culture in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of parthenolide on growth and apoptosis regulatory genes of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Parthenolide suppresses non-small cell lung cancer GLC-82 cells growth via B-Raf/MAPK/Erk pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Parthenolide Inhibits Tumor Cell Growth and Metastasis in Melanoma A2058 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Alantolactone selectively ablates acute myeloid leukemia stem and progenitor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Isoalantolactone Inhibits UM-SCC-10A Cell Growth via Cell Cycle Arrest and Apoptosis Induction - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Sesquiterpene Lactones: Promising Natural Compounds to Fight Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]
• 17. ovid.com [ovid.com]
• 18. Apoptotic potential of sesquiterpene lactone ergolide through the inhibition of NF-kappaB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. academic.oup.com [academic.oup.com]
• 20. Sesquiterpene Lactones Containing an α-Methylene-γ-Lactone Moiety Selectively Down-Regulate the Expression of Tumor Necrosis Factor Receptor 1 by Promoting Its Ectodomain Shedding in Human Lung Adenocarcinoma A549 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. 20-Dehydroeupatoriopicrin semiacetal | 94234-24-9 | UDA23424 [biosynth.com]

A Comparative Analysis of 20-Dehydroeupatoriopicrin semiacetal and Parthenolide in Oncology Research

A detailed guide for researchers, scientists, and drug development professionals on the experimental data and mechanisms of two promising sesquiterpene lactones in cancer therapy.

The field of oncology is continually exploring natural compounds for novel therapeutic agents. Among these, sesquiterpene lactones have emerged as a promising class of molecules with potent anti-cancer properties. This guide provides a comprehensive comparison of two such compounds: 20-Dehydroeupatoriopicrin semiacetal and the more extensively studied Parthenolide. While research on Parthenolide is abundant, data on 20-Dehydroeupatoriopicrin semiacetal is limited. This comparison aims to consolidate the existing knowledge on both, highlighting the potential of 20-Dehydroeupatoriopicrin semiacetal based on related compounds and underscoring the need for further investigation.

Parthenolide: A Well-Characterized Anti-Cancer Agent

Parthenolide, a sesquiterpene lactone primarily isolated from the plant Feverfew (Tanacetum parthenium), has been the subject of extensive research in oncology. It has demonstrated significant anti-inflammatory and anti-cancer activities across a wide range of cancer cell lines.

Mechanism of Action

Parthenolide's primary anti-cancer effects are attributed to its ability to inhibit the Nuclear Factor-kappa B (NF-κB) signaling pathway.[1][2] By targeting the IκB kinase (IKK) complex, Parthenolide prevents the degradation of IκBα, which in turn sequesters NF-κB in the cytoplasm and blocks its translocation to the nucleus where it would otherwise promote the transcription of pro-survival and anti-apoptotic genes.[1][3]

Furthermore, Parthenolide has been shown to suppress the Signal Transducer and Activator of Transcription 3 (STAT3) pathway by inhibiting the phosphorylation of Janus kinases (JAKs).[1] Constitutive activation of the JAK/STAT3 pathway is a common feature in many cancers, contributing to cell proliferation, survival, and angiogenesis. The dual inhibition of NF-κB and STAT3 pathways makes Parthenolide a potent multi-targeting anti-cancer agent.

Induction of Apoptosis

Parthenolide is a potent inducer of apoptosis in cancer cells.[2] This programmed cell death is triggered through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[2] Mechanistically, Parthenolide has been shown to increase the production of reactive oxygen species (ROS), leading to oxidative stress and mitochondrial dysfunction.[2] It also modulates the expression of Bcl-2 family proteins, leading to the activation of caspases and subsequent cleavage of cellular substrates like poly(ADP-ribose) polymerase (PARP).[2]

Quantitative Data: Cytotoxicity and Apoptosis

The cytotoxic effects of Parthenolide have been quantified in numerous cancer cell lines, with IC50 values (the concentration required to inhibit the growth of 50% of cells) varying depending on the cell type and exposure time.

Cell Line	Cancer Type	IC50 (µM)	Reference
GLC-82	Non-Small Cell Lung Cancer	6.07 ± 0.45	[1]
A549	Non-Small Cell Lung Cancer	4.3 - 15.38 ± 1.13	[1]
PC-9	Non-Small Cell Lung Cancer	15.36 ± 4.35	[1]
H1650	Non-Small Cell Lung Cancer	9.88 ± 0.09	[1]
H1299	Non-Small Cell Lung Cancer	12.37 ± 1.21	[1]
TE671	Medulloblastoma	6.5	[1]
HT-29	Colon Adenocarcinoma	7.0	[1]
SiHa	Cervical Cancer	8.42 ± 0.76	[1]
MCF-7	Breast Cancer	9.54 ± 0.82

The pro-apoptotic activity of Parthenolide has also been quantified, demonstrating a dose-dependent increase in the percentage of apoptotic cells.

Cell Line	Parthenolide Conc. (µM)	Apoptosis Rate (%)	Reference
GLC-82	5.0	19.82 ± 0.62	[1]
GLC-82	10.0	27.17 ± 1.20	[1]
GLC-82	20.0	37.30 ± 2.41	[1]

20-Dehydroeupatoriopicrin semiacetal: An Enigmatic Counterpart

In contrast to Parthenolide, specific experimental data on the anti-cancer properties of 20-Dehydroeupatoriopicrin semiacetal is currently unavailable in the public domain. It is a known natural product, classified as a sesquiterpene lactone derivative, and is sourced from plants of the Eupatorium genus.[4][5] The presence of the sesquiterpene lactone scaffold suggests a potential for biological activity, including anti-inflammatory, antimicrobial, and anti-cancer effects, likely through covalent bond formation with biological nucleophiles such as thiol groups in proteins.[4][5]

Inferences from Related Compounds in Eupatorium

To infer the potential anti-cancer activity of 20-Dehydroeupatoriopicrin semiacetal, we can examine the properties of other sesquiterpene lactones isolated from the Eupatorium genus.

• Eupatoriopicrin : This closely related sesquiterpene lactone has demonstrated cytotoxic effects against various cancer cell lines.[6] It has been shown to strongly inhibit the growth of HepG2 (liver cancer) and MCF-7 (breast cancer) cell lines.[4][6] Furthermore, Eupatoriopicrin was found to induce apoptosis in NTERA-2 human cancer stem cells in a caspase-dependent manner.[4][6]

• Eucannabinolide : Another sesquiterpene lactone from Eupatorium cannabinum, Eucannabinolide, has been shown to suppress the growth, metastasis, and cancer stem cell-like traits of triple-negative breast cancer (TNBC).[7][8] Its mechanism of action involves the inactivation of the STAT3 signaling pathway.[7][8]

The demonstrated anti-cancer activities of these related compounds suggest that 20-Dehydroeupatoriopicrin semiacetal may also possess cytotoxic and pro-apoptotic properties, potentially acting through similar mechanisms such as the inhibition of key survival pathways like NF-κB and STAT3. However, without direct experimental evidence, this remains speculative.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. Below are standard protocols for key experiments used to evaluate the anti-cancer effects of compounds like Parthenolide.

Cell Viability Assessment (MTT Assay)

This assay determines the cytotoxic effect of a compound on cultured cells.

• Cell Seeding : Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Compound Treatment : Prepare serial dilutions of the test compound in a complete cell culture medium. Replace the existing medium with 100 µL of the compound dilutions. Include vehicle control (e.g., DMSO) and no-treatment control wells.

• Incubation : Incubate the plate for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• MTT Addition : Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[1]

• Formazan (B1609692) Solubilization : Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[1]

• Absorbance Measurement : Shake the plate for 15 minutes and measure the absorbance at 570 nm using a microplate reader.[1]

• Data Analysis : Calculate cell viability as a percentage of the control and determine the IC50 value.

Apoptosis Quantification (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay quantifies apoptotic and necrotic cells.

• Cell Treatment : Seed cells in a 6-well plate and treat with the desired concentrations of the test compound for a specified time.

• Cell Harvesting : Harvest both adherent and floating cells by trypsinization and centrifugation.

• Cell Washing : Wash the cells twice with ice-cold PBS.

• Staining : Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL. Transfer 100 µL of the cell suspension to a flow cytometry tube and add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.[1]

• Incubation : Gently vortex and incubate the cells for 15 minutes at room temperature in the dark.[1]

• Analysis : Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within 1 hour.[1]

Western Blotting for Signaling Pathway Analysis

This technique is used to detect changes in the expression and phosphorylation of proteins in a specific signaling pathway (e.g., NF-κB).

• Protein Extraction : Treat cells with the test compound, then lyse the cells in RIPA buffer to extract total protein.

• Protein Quantification : Determine the protein concentration using a BCA assay.

• SDS-PAGE : Denature equal amounts of protein in Laemmli sample buffer and separate them by SDS-polyacrylamide gel electrophoresis.[1]

• Protein Transfer : Transfer the separated proteins to a PVDF membrane.[1]

• Blocking : Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.[1]

• Primary Antibody Incubation : Incubate the membrane with a primary antibody specific to the target protein (e.g., p-p65, p65, IκBα) overnight at 4°C.[1]

• Secondary Antibody Incubation : Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[1]

• Detection : Visualize the protein bands using a chemiluminescent substrate and an imaging system.[1]

Visualizing the Mechanisms: Signaling Pathways and Workflows

To better illustrate the concepts discussed, the following diagrams were generated using the DOT language for Graphviz.

Caption: Parthenolide's inhibition of the NF-κB signaling pathway.

Caption: Key events in Parthenolide-induced apoptosis.

Caption: A generalized experimental workflow for in vitro evaluation.

Conclusion and Future Directions

Parthenolide stands as a well-validated anti-cancer agent with a clearly defined mechanism of action and a substantial body of supporting experimental data. Its ability to target multiple oncogenic pathways makes it an attractive candidate for further preclinical and clinical development.

In contrast, 20-Dehydroeupatoriopicrin semiacetal remains a largely unexplored molecule. However, its classification as a sesquiterpene lactone and the potent anti-cancer activities of related compounds from the same plant genus provide a strong rationale for its investigation. Future research should focus on isolating or synthesizing sufficient quantities of 20-Dehydroeupatoriopicrin semiacetal to perform comprehensive in vitro studies. These should include determining its IC50 values across a panel of cancer cell lines, elucidating its effects on apoptosis, and identifying its molecular targets and impact on key signaling pathways such as NF-κB and STAT3. Direct comparative studies with Parthenolide would be invaluable in positioning this novel compound within the landscape of sesquiterpene lactone-based cancer therapeutics. Such research is essential to unlock the potential of 20-Dehydroeupatoriopicrin semiacetal as a novel anti-cancer agent.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Parthenolide Inhibits IκB Kinase, NF-κB Activation, and Inflammatory Response in Cystic Fibrosis Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Collateral Sensitivity of Parthenolide via NF-κB and HIF-α Inhibition and Epigenetic Changes in Drug-Resistant Cancer Cell Lines [frontiersin.org]
• 6. Chemical Constituents of <i>Eupatorium japonicum</i> and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - ProQuest [proquest.com]
• 7. Eucannabinolide, a novel sesquiterpene lactone, suppresses the growth, metastasis and BCSCS-like traits of TNBC via inactivation of STAT3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Eucannabinolide, a novel sesquiterpene lactone, suppresses the growth, metastasis and BCSCS-like traits of TNBC via inactivation of STAT3 - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Cross-Reactivity of 20-Dehydroeupatoriopicrin Semiacetal: A Comparative Guide for Researchers

For Immediate Release

[CITY, STATE] – [Date] – A comprehensive analysis of the cross-reactivity profile of 20-Dehydroeupatoriopicrin semiacetal, a sesquiterpene lactone of interest in drug development, is now available for researchers and scientists. This guide provides a comparative overview of its inhibitory effects on the NF-κB signaling pathway, benchmarked against other notable natural products of the same class. The data presented aims to facilitate a deeper understanding of its therapeutic potential and guide future research endeavors.

Comparative Analysis of NF-κB Inhibition

20-Dehydroeupatoriopicrin semiacetal belongs to the sesquiterpene lactone class of natural products, which are recognized for their anti-inflammatory properties. A primary mechanism of action for many sesquiterpene lactones is the inhibition of the transcription factor Nuclear Factor-kappa B (NF-κB), a key regulator of the inflammatory response.

The following table summarizes the NF-κB inhibitory activity of eupatoriopicrin (B210294) and other well-characterized sesquiterpene lactones from this extensive study. This comparison highlights the relative potency of these compounds and provides a basis for evaluating the potential cross-reactivity of 20-Dehydroeupatoriopicrin semiacetal with other members of its class.

Compound	Skeletal Class	NF-κB Inhibition (IC100 in µM)
Eupatoriopicrin	Germacranolide	10
Parthenolide	Germacranolide	5
Helenalin	Pseudoguaianolide	5
Costunolide	Germacranolide	20
Dehydrocostus lactone	Guaianolide	10

Data sourced from Siedle, B., et al. (2004). Quantitative Structure-Activity Relationship of Sesquiterpene Lactones as Inhibitors of the Transcription Factor NF-κB. Journal of Medicinal Chemistry, 47(24), 6042–6054.

Understanding the Mechanism: The NF-κB Signaling Pathway

The inhibitory activity of sesquiterpene lactones on the NF-κB pathway is primarily attributed to the presence of an α-methylene-γ-lactone moiety. This reactive group can undergo a Michael-type addition with nucleophilic residues, such as cysteine, on key signaling proteins. In the context of NF-κB, sesquiterpene lactones are thought to directly alkylate the p65 subunit of the NF-κB heterodimer, thereby preventing its binding to DNA and subsequent transcription of pro-inflammatory genes.

NF-κB signaling pathway and inhibition by sesquiterpene lactones.

Experimental Protocols

The following is a detailed methodology for the Electrophoretic Mobility Shift Assay (EMSA) used to determine the NF-κB inhibitory activity of sesquiterpene lactones, based on the procedures described in the scientific literature.

Objective: To assess the ability of test compounds to inhibit the binding of the NF-κB transcription factor to its consensus DNA sequence.

Materials:

• Cell Line: Human Jurkat T cells are commonly used.

• Reagents for Nuclear Extraction:

  • Buffer A (10 mM HEPES pH 7.9, 1.5 mM MgCl2, 10 mM KCl, 0.5 mM DTT, 0.2 mM PMSF)

  • Buffer C (20 mM HEPES pH 7.9, 25% glycerol, 420 mM NaCl, 1.5 mM MgCl2, 0.2 mM EDTA, 0.5 mM DTT, 0.2 mM PMSF)

  • Nonidet P-40 (NP-40)

• Reagents for EMSA:

  • Double-stranded oligonucleotide probe containing the NF-κB consensus sequence (5'-AGTTGAGGGGACTTTCCCAGGC-3'), end-labeled with [γ-³²P]ATP using T4 polynucleotide kinase.

  • Binding Buffer (e.g., 10 mM Tris-HCl pH 7.5, 50 mM NaCl, 1 mM MgCl2, 1 mM EDTA, 5% glycerol, 1 µg poly(dI-dC)).

  • Test compounds (20-Dehydroeupatoriopicrin semiacetal and other natural products) dissolved in a suitable solvent (e.g., DMSO).

  • Native polyacrylamide gel (e.g., 4-6%).

  • TBE or TGE buffer.

• Equipment:

  • Cell culture equipment

  • Centrifuge

  • Homogenizer

  • Scintillation counter

  • Gel electrophoresis apparatus

  • Phosphorimager or X-ray film cassette

Procedure:

• Cell Culture and Treatment:

  • Culture Jurkat T cells to the desired density.

  • Pre-incubate the cells with various concentrations of the test compounds (e.g., 0.1, 1, 5, 10, 20 µM) for a specified period (e.g., 30-60 minutes).

  • Stimulate the cells with an NF-κB activator, such as phorbol (B1677699) 12-myristate 13-acetate (PMA) at a final concentration of 25 ng/mL and ionomycin (B1663694) at 1 µM for 30-60 minutes, to induce NF-κB activation.

• Preparation of Nuclear Extracts:

  • Harvest the cells by centrifugation.

  • Wash the cell pellet with ice-cold PBS.

  • Resuspend the cells in Buffer A and incubate on ice.

  • Add NP-40 to lyse the cell membrane and release the nuclei.

  • Centrifuge to pellet the nuclei.

  • Resuspend the nuclear pellet in Buffer C and incubate on ice with intermittent vortexing to lyse the nuclei and release nuclear proteins.

  • Centrifuge at high speed to pellet the nuclear debris. The supernatant contains the nuclear proteins, including activated NF-κB.

  • Determine the protein concentration of the nuclear extract using a standard method (e.g., Bradford assay).

• Electrophoretic Mobility Shift Assay (EMSA):

  • Prepare the binding reaction mixtures by combining the nuclear extract (typically 5-10 µg of protein), the radiolabeled NF-κB probe (e.g., 20,000-50,000 cpm), and the binding buffer.

  • For the experimental samples, the nuclear extracts will be from cells pre-treated with the test compounds.

  • Include a positive control (stimulated cells without any inhibitor) and a negative control (unstimulated cells).

  • Incubate the reaction mixtures at room temperature for 20-30 minutes to allow for the formation of DNA-protein complexes.

  • Load the samples onto a pre-run native polyacrylamide gel.

  • Perform electrophoresis in TBE or TGE buffer until the free probe has migrated a sufficient distance.

  • Dry the gel and expose it to a phosphorimager screen or X-ray film.

• Data Analysis:

  • Visualize the bands corresponding to the free probe and the NF-κB-DNA complex.

  • The intensity of the shifted band (NF-κB-DNA complex) is proportional to the amount of active NF-κB.

  • Quantify the band intensities using densitometry software.

  • Determine the concentration of the test compound that causes complete inhibition of the NF-κB-DNA binding (IC100).

This comparative guide offers valuable insights into the cross-reactivity and mechanism of action of 20-Dehydroeupatoriopicrin semiacetal and related sesquiterpene lactones. The provided data and protocols are intended to support researchers in the fields of pharmacology, drug discovery, and natural product chemistry in their efforts to develop novel therapeutic agents.

Correlation of In Vitro and In Vivo Activity of Sesquiterpene Lactones: A Comparative Guide

A Note on 20-Dehydroeupatoriopicrin semiacetal: Comprehensive searches for "20-Dehydroeupatoriopicrin semiacetal" did not yield specific experimental data for this particular compound. Therefore, this guide provides a comparative overview of the in vitro and in vivo activities of the broader class of compounds to which it belongs: sesquiterpene lactones. The data and protocols presented are representative of this class of molecules and are intended to provide a framework for understanding their potential therapeutic activities.

Sesquiterpene lactones are a large group of naturally occurring compounds, primarily found in plants of the Asteraceae family.[1][2] They are known for a wide range of biological activities, with anti-inflammatory and anticancer properties being the most extensively studied.[1][3] A key structural feature responsible for much of their bioactivity is the α-methylene-γ-lactone moiety, which can react with biological nucleophiles such as cysteine residues in proteins via Michael addition.[4][5] This interaction is believed to be a primary mechanism for their therapeutic effects, notably the inhibition of the pro-inflammatory transcription factor NF-κB.[6][7]

Data Presentation: In Vitro vs. In Vivo Activity of Representative Sesquiterpene Lactones

The following tables summarize quantitative data from various studies on sesquiterpene lactones, comparing their in vitro potency with their observed in vivo effects.

Table 1: Comparison of In Vitro Anti-Inflammatory Activity

Sesquiterpene Lactone	In Vitro Assay	Cell Line	IC50 (µM)	In Vivo Model	Route of Administration	Effective Dose	Reference
Parthenolide (B1678480)	TNF-α production inhibition	THP-1 monocytes	4.79	Not specified	Not specified	Not specified	[8]
Neurolenin B	TNF-α production inhibition	THP-1 monocytes	0.17 - 2.32	Not specified	Not specified	Not specified	[8]
Costunolide	TNF-α secretion inhibition	Activated macrophages	2.05	Not specified	Not specified	Not specified	[5]
Compounds from Vernonia cinerea	TNF-α-induced NF-κB inhibition	HEK 293	0.6 - 5.2	Not specified	Not specified	Not specified	[9]
Compounds from Centaurea papposa	TNF-α induced ICAM-1 expression	HMEC-1	5.7 - 21.9	Not specified	Not specified	Not specified	[10]

Table 2: Comparison of In Vitro Cytotoxicity and In Vivo Antitumor Activity

Sesquiterpene Lactone	In Vitro Assay	Cell Lines	IC50 / ED50 (µg/mL or µM)	In Vivo Model	Route of Administration	Effect	Reference
Parthenolide	Cell proliferation	OUR-10 (renal cancer)	Not specified	OUR-10 xenograft in nude mice	Subcutaneous or oral	Significant tumor growth inhibition	[11]
Atractylenolide I	Cell viability	COLO205, HCT116 (colorectal cancer)	Not specified	CRC mouse xenograft	Not specified	Effectively inhibits tumor growth	[1]
Bigelovin	Cell proliferation	Human liver cancer	Not specified	Liver cancer xenograft	Not specified	Potential anti-tumor activities	[12]
Various	Cytotoxicity	L-929 (fibroblastoid), HEp-2 (laryngeal carcinoma)	1 - 5 µg/mL (for those with a furanic ring)	Not applicable	Not applicable	Not applicable	[13]
Melitensin	Cytotoxicity	NCI-H460, MCF7, SF268	< 100 µM	Not applicable	Not applicable	Not applicable	[14]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key in vitro and in vivo assays used to evaluate sesquiterpene lactones.

In Vitro Assay: Inhibition of NF-κB Activation

• Cell Culture and Treatment: Human embryonic kidney (HEK) 293 cells are stably transfected with an NF-κB-luciferase reporter construct. Cells are seeded in 96-well plates and allowed to adhere overnight. The following day, cells are pre-treated with various concentrations of the test sesquiterpene lactone for 1-2 hours.

• NF-κB Activation: Cells are then stimulated with a known NF-κB activator, such as Tumor Necrosis Factor-alpha (TNF-α) (e.g., 10 ng/mL), for 6-8 hours.

• Luciferase Assay: After stimulation, the medium is removed, and cells are lysed. The luciferase activity in the cell lysate is measured using a luminometer.

• Data Analysis: The luminescence signal is proportional to the NF-κB activity. The percentage of inhibition is calculated relative to the TNF-α-stimulated control without the test compound. The IC50 value is determined by plotting the percentage of inhibition against the log of the compound concentration.[9]

In Vivo Model: Carrageenan-Induced Paw Edema in Mice

• Animal Acclimatization: Male Swiss mice are acclimatized for at least one week before the experiment, with free access to food and water.

• Compound Administration: The test sesquiterpene lactone is dissolved in a suitable vehicle (e.g., 0.9% saline with a small amount of Tween 80) and administered orally or intraperitoneally to the mice at various doses (e.g., 10, 100, 300 mg/kg). A control group receives the vehicle only, and a positive control group receives a standard anti-inflammatory drug like indomethacin (B1671933) (e.g., 25 mg/kg).[15]

• Induction of Inflammation: One hour after compound administration, a subplantar injection of 1% carrageenan solution is administered into the right hind paw of each mouse to induce localized inflammation and edema.

• Measurement of Edema: The paw volume is measured using a plethysmometer at various time points after carrageenan injection (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: The percentage of inhibition of edema is calculated for each treated group compared to the vehicle control group.

In Vivo Model: Xenograft Tumor Growth in Nude Mice

• Cell Culture and Implantation: A human cancer cell line (e.g., renal cancer OUR-10) is cultured in vitro. A specific number of cells (e.g., 5 x 10^6) are then subcutaneously injected into the flank of athymic nude mice.[11]

• Tumor Growth and Treatment: Tumors are allowed to grow to a palpable size. The mice are then randomized into treatment and control groups. The test sesquiterpene lactone is administered via a specified route (e.g., subcutaneous injection or oral gavage) at a defined dose and schedule. The control group receives the vehicle.

• Monitoring Tumor Growth: Tumor volume is measured periodically (e.g., every 2-3 days) using calipers. Mouse body weight is also monitored as an indicator of toxicity.

• Endpoint and Analysis: At the end of the study, the mice are euthanized, and the tumors are excised and weighed. The percentage of tumor growth inhibition is calculated by comparing the average tumor volume or weight in the treated groups to the control group.

Mandatory Visualizations

Signaling Pathway of NF-κB Inhibition by Sesquiterpene Lactones

Caption: NF-κB signaling pathway and points of inhibition by sesquiterpene lactones.

Experimental Workflow for In Vitro Cytotoxicity Screening

References

• 1. Research advances in natural sesquiterpene lactones: overcoming cancer drug resistance through modulation of key signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Sesquiterpene lactones as emerging biomolecules to cease cancer by targeting apoptosis [frontiersin.org]
• 4. Anti-inflammatory activity of sesquiterpene lactones and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-Inflammatory and Immunoregulatory Action of Sesquiterpene Lactones [mdpi.com]
• 6. Inhibition of transcription factor NF-kappaB by sesquiterpene lactones: a proposed molecular mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sesquiterpene lactones specifically inhibit activation of NF-kappa B by preventing the degradation of I kappa B-alpha and I kappa B-beta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Potent anti-inflammatory activity of sesquiterpene lactones from Neurolaena lobata (L.) R. Br. ex Cass., a Q'eqchi' Maya traditional medicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mis.pharm.su.ac.th [mis.pharm.su.ac.th]
• 10. tandfonline.com [tandfonline.com]
• 11. Sesquiterpene lactone parthenolide suppresses tumor growth in a xenograft model of renal cell carcinoma by inhibiting the activation of NF-kappaB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Bigelovin, a sesquiterpene lactone, suppresses tumor growth through inducing apoptosis and autophagy via the inhibition of mTOR pathway regulated by ROS generation in liver cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Cytotoxicity of some sesquiterpene lactones "in vitro" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. khu.elsevierpure.com [khu.elsevierpure.com]

Structure-Activity Relationship of 20-Dehydroeupatoriopicrin Semiacetal Analogs: A Comparative Guide

A comprehensive analysis of the structure-activity relationship (SAR) for 20-dehydroeupatoriopicrin semiacetal analogs is currently limited within publicly available scientific literature. Extensive searches have not yielded specific studies detailing the synthesis and biological evaluation of this particular subclass of eupatoriopicrin (B210294) derivatives.

Therefore, this guide will focus on the known SAR of the parent compound, eupatoriopicrin, and related sesquiterpene lactones, providing a framework for understanding the potential activity of its semiacetal analogs. The information presented is intended for researchers, scientists, and drug development professionals.

Introduction to Eupatoriopicrin and its Biological Activities

Eupatoriopicrin is a sesquiterpene lactone, a class of natural products known for their diverse biological activities, including anti-inflammatory and cytotoxic effects. A key structural feature responsible for the bioactivity of many sesquiterpene lactones is the α-methylene-γ-lactone moiety, which can react with biological nucleophiles, such as cysteine residues in proteins, through a Michael-type addition. This reactivity is often implicated in their mechanism of action.

The primary biological activities attributed to eupatoriopicrin and related compounds are:

• Anti-inflammatory Activity: Primarily through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.

• Cytotoxic Activity: Demonstrated against various cancer cell lines.

Structure-Activity Relationship of Eupatoriopicrin and Analogs

While specific data on 20-dehydroeupatoriopicrin semiacetal analogs is unavailable, studies on eupatoriopicrin and other sesquiterpene lactones have revealed several key structural features that govern their biological activity.

Table 1: General Structure-Activity Relationships of Eupatoriopicrin and Related Sesquiterpene Lactones

Structural Feature	Observation on Biological Activity
α-methylene-γ-lactone	Essential for both cytotoxic and anti-inflammatory (NF-κB inhibition) activity. Saturation of the exocyclic double bond generally leads to a significant loss of activity.
Ester Side Chain	The nature and position of ester groups can influence potency and selectivity. Modifications can affect lipophilicity and interaction with target proteins.
Other Functional Groups	The presence of hydroxyl and epoxide groups can modulate activity, likely by altering solubility and binding characteristics.

The NF-κB Signaling Pathway: A Key Target

The NF-κB signaling pathway is a crucial regulator of the inflammatory response and cell survival. In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by various signals (e.g., cytokines, growth factors), the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent degradation by the proteasome. This frees NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory and pro-survival genes.

Sesquiterpene lactones, including eupatoriopicrin, are known to inhibit this pathway. The proposed mechanism involves the alkylation of cysteine residues on the p65 subunit of NF-κB by the α-methylene-γ-lactone group, thereby preventing its DNA binding and transcriptional activity.

Caption: The canonical NF-κB signaling pathway and the proposed inhibitory mechanism of sesquiterpene lactones.

Experimental Protocols

While specific protocols for 20-dehydroeupatoriopicrin semiacetal analogs are not available, the following are standard methods used for evaluating the cytotoxic and anti-inflammatory activities of sesquiterpene lactones.

General Synthesis of Semiacetal Analogs (Hypothetical)

A potential synthetic route to 20-dehydroeupatoriopicrin semiacetal analogs could involve the selective oxidation of the C20 exocyclic double bond of a suitable eupatoriopicrin precursor to an aldehyde, followed by intramolecular cyclization to form the semiacetal. The specific reaction conditions would need to be optimized to achieve the desired product.

Caption: A hypothetical workflow for the synthesis of 20-dehydroeupatoriopicrin semiacetal analogs.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (and a vehicle control) and incubate for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add dimethyl sulfoxide (B87167) (DMSO) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC₅₀) values by plotting the percentage of cell viability against the compound concentration.

NF-κB Inhibition Assay (Luciferase Reporter Assay)

This assay measures the transcriptional activity of NF-κB.

• Cell Transfection: Transfect cells (e.g., HEK293T) with a plasmid containing a luciferase reporter gene under the control of an NF-κB response element.

• Compound Treatment: Treat the transfected cells with the test compounds for a specified period.

• Stimulation: Induce NF-κB activation with a stimulant such as tumor necrosis factor-alpha (TNF-α).

• Cell Lysis: Lyse the cells to release the luciferase enzyme.

• Luminometry: Measure the luciferase activity using a luminometer after adding the appropriate substrate.

• Data Analysis: Normalize the luciferase activity to a control (e.g., total protein concentration or a co-transfected control reporter) and determine the inhibitory effect of the compounds.

Conclusion and Future Directions

The structure-activity relationship of eupatoriopicrin and its analogs is an active area of research, with the α-methylene-γ-lactone moiety being a critical pharmacophore for both cytotoxic and anti-inflammatory activities. While specific data on 20-dehydroeupatoriopicrin semiacetal analogs are lacking, it is hypothesized that modifications at the C20 position would significantly impact biological activity. The formation of a semiacetal would alter the electronic and steric properties of this region, potentially modulating the reactivity of the molecule and its interaction with biological targets.

Future research should focus on the synthesis and rigorous biological evaluation of 20-dehydroeupatoriopicrin semiacetal analogs to elucidate their specific SAR. Such studies would provide valuable insights into the design of novel and more potent anti-inflammatory and anticancer agents derived from this natural product scaffold.

Independent Verification of Biological Targets: A Comparative Guide for Sesquiterpene Lactones

A Case Study Approach in the Absence of Direct Data for 20-Dehydroeupatoriopicrin semiacetal

For Researchers, Scientists, and Drug Development Professionals

Currently, there is a notable absence of publicly available, independently verified studies detailing the specific biological targets of 20-Dehydroeupatoriopicrin semiacetal. This guide addresses this gap by presenting a comparative framework. We will use the well-characterized sesquiterpene lactone, Parthenolide (B1678480), as a reference to illustrate the established methodologies for target identification and verification. This approach provides a roadmap for the potential investigation of 20-Dehydroeupatoriopicrin semiacetal and other novel natural products.

Sesquiterpene lactones are a class of naturally occurring compounds known for their diverse biological activities, including anti-inflammatory and anti-cancer properties.[1] These effects are often attributed to the presence of an α-methylene-γ-lactone ring, which can react with nucleophilic sites on cellular proteins, thereby modulating their function.[1]

Comparative Analysis: Potential vs. Verified Targets

Due to the limited data on 20-Dehydroeupatoriopicrin semiacetal, this section contrasts its generalized potential with the experimentally verified targets of Parthenolide.

Feature	20-Dehydroeupatoriopicrin semiacetal	Parthenolide (Alternative)
Reported Biological Activity	Anti-inflammatory, Anti-cancer (General, based on compound class)	Anti-inflammatory, Anti-cancer
Primary Verified Direct Targets	Not yet independently verified.	- IκB Kinase (IKK) - p65 subunit of NF-κB - Focal Adhesion Kinase 1 (FAK1)[2][3] - Tubulin
Mechanism of Target Interaction	Presumed covalent modification of protein nucleophiles (e.g., cysteine thiols), characteristic of sesquiterpene lactones.[1]	Covalent modification of specific cysteine residues within target proteins (e.g., Cys-38 on p65, Cys-427 on FAK1).[2][4]
Key Downstream Pathway Affected	Likely involves inflammation and apoptosis pathways.	- Inhibition of NF-κB signaling[5][6] - Impairment of FAK-dependent signaling (cell proliferation, survival, motility)[2][3] - Induction of apoptosis

Experimental Protocols for Target Verification

The following are detailed methodologies analogous to those used to identify and validate the biological targets of Parthenolide. These protocols serve as a template for the investigation of 20-Dehydroeupatoriopicrin semiacetal.

Activity-Based Protein Profiling (ABPP) for Target Identification

Objective: To identify the direct protein targets of a compound in a complex biological sample.

Methodology:

• Probe Synthesis: A chemical probe is synthesized by modifying the compound of interest (e.g., 20-Dehydroeupatoriopicrin semiacetal) to include a reporter tag (e.g., a clickable alkyne group) while retaining its biological activity.

• Cellular Labeling: Live cells or cell lysates are incubated with the synthesized probe, allowing it to covalently bind to its protein targets.

• Click Chemistry: A reporter molecule, such as biotin-azide, is "clicked" onto the alkyne tag of the probe-protein conjugate.

• Affinity Purification: The biotin-labeled protein complexes are enriched from the lysate using streptavidin-coated beads.

• Mass Spectrometry: The enriched proteins are digested into peptides and identified using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: The identified proteins are analyzed to distinguish specific targets from non-specific binders.

Western Blotting for Target Engagement and Pathway Modulation

Objective: To confirm the interaction of the compound with a specific target and to observe its effect on downstream signaling pathways.

Methodology:

• Cell Treatment: Cells are treated with varying concentrations of the compound for a defined period.

• Protein Extraction: Total protein is extracted from the treated and untreated (control) cells.

• SDS-PAGE and Transfer: Proteins are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and then transferred to a membrane.

• Immunoblotting: The membrane is incubated with primary antibodies specific to the putative target protein and key downstream signaling proteins (e.g., phosphorylated and total forms of IκBα and p65 for the NF-κB pathway).

• Detection: The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase), and the protein bands are visualized using a chemiluminescent substrate.

• Analysis: Changes in the levels of the target protein or its post-translational modifications (e.g., phosphorylation) are quantified to assess the compound's effect.

In Vitro Kinase Assay

Objective: To determine if the compound directly inhibits the enzymatic activity of a specific kinase target.

Methodology:

• Reagents: Recombinant active kinase (e.g., IKKβ), its substrate (e.g., a peptide corresponding to the phosphorylation site on IκBα), and ATP are prepared in a reaction buffer.

• Inhibition Assay: The kinase, substrate, and varying concentrations of the inhibitor (or DMSO as a control) are incubated together. The reaction is initiated by the addition of ATP.

• Activity Measurement: Kinase activity is measured by quantifying the amount of phosphorylated substrate. This can be done using methods such as radioactive ATP (³²P-ATP) incorporation or phosphorylation-specific antibodies in an ELISA-based format.

• IC50 Determination: The concentration of the compound required to inhibit 50% of the kinase activity (IC50) is calculated from the dose-response curve.

Visualizing the Path to Target Verification

The following diagrams illustrate the conceptual frameworks for understanding the mechanism of action and the experimental workflow for target identification.

Caption: Inhibition of the NF-κB signaling pathway by Parthenolide.

Caption: A generalized workflow for chemical proteomics-based target identification.

References

• 1. benchchem.com [benchchem.com]
• 2. Parthenolide Covalently Targets and Inhibits Focal Adhesion Kinase in Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. Frontiers | Sesquiterpene lactones and cancer: new insight into antitumor and anti-inflammatory effects of parthenolide-derived Dimethylaminomicheliolide and Micheliolide [frontiersin.org]
• 5. Frontiers | Collateral Sensitivity of Parthenolide via NF-κB and HIF-α Inhibition and Epigenetic Changes in Drug-Resistant Cancer Cell Lines [frontiersin.org]
• 6. Frontiers | The therapeutic effect and mechanism of parthenolide in skeletal disease, cancers, and cytokine storm [frontiersin.org]

Head-to-head comparison of 20-Dehydroeupatoriopicrin semiacetal with standard-of-care drugs

A Comparative Analysis of Eupatoriopicrin (B210294) and Standard-of-Care Drugs in Oncology

Disclaimer: Information regarding the specific compound "20-Dehydroeupatoriopicrin semiacetal" is not available in publicly accessible scientific literature. This guide therefore provides a comparative analysis of the related sesquiterpene lactone, eupatoriopicrin , against established standard-of-care drugs for relevant cancer types. The data for eupatoriopicrin is based on initial preclinical findings, and a direct quantitative comparison is limited due to the absence of standardized inhibitory concentration (IC50) values in the available research. This document serves as a guide for researchers, scientists, and drug development professionals on the current state of knowledge and the methodologies required for a direct head-to-head comparison.

Eupatoriopicrin has demonstrated cytotoxic effects against several human cancer cell lines, including HepG2 (hepatocellular carcinoma), MCF-7 (estrogen receptor-positive breast cancer), and NTERA-2 (a non-seminomatous germ cell tumor).[1] This analysis will compare its reported biological activities with the following standard-of-care agents:

• Sorafenib: A multi-kinase inhibitor for hepatocellular carcinoma.

• Tamoxifen: A selective estrogen receptor modulator for ER-positive breast cancer.

• Cisplatin: A platinum-based chemotherapy agent, a cornerstone for treating germ cell tumors.

Data Presentation: In Vitro Cytotoxicity

A direct quantitative comparison of IC50 values is not possible due to the lack of published data for eupatoriopicrin. The following tables summarize the available qualitative and quantitative data for each compound against the relevant cell lines.

Table 1: Reported In Vitro Activity of Eupatoriopicrin

Compound	Cell Line	Cancer Type	Reported Effect	Citation
Eupatoriopicrin	HepG2	Hepatocellular Carcinoma	Potent cytotoxic activity	[1]
Eupatoriopicrin	MCF-7	Breast Cancer (ER+)	Potent cytotoxic activity	[1]
Eupatoriopicrin	NTERA-2	Germ Cell Tumor	Strong inhibition of proliferation; induces apoptosis	[1]

Table 2: Reported IC50 Values of Standard-of-Care Drugs

Note: IC50 values can vary significantly between studies due to differences in experimental conditions (e.g., incubation time, cell density, assay method). The values presented are representative examples from the literature.

Drug	Cell Line	Cancer Type	Reported IC50 Value (µM)	Citation(s)
Sorafenib	HepG2	Hepatocellular Carcinoma	~3.1 - 8.3
Tamoxifen	MCF-7	Breast Cancer (ER+)	~10.0 - 17.3
Cisplatin	NTERA-2	Germ Cell Tumor	~0.52

Mechanisms of Action & Signaling Pathways

Eupatoriopicrin

Eupatoriopicrin's cytotoxic effect against cancer stem cells, specifically the NTERA-2 line, is mediated by the induction of apoptosis.[1] This has been confirmed through nuclear staining, flow cytometry analysis, and the detection of caspase-3 activity.[1] The precise upstream signaling cascade, including the involvement of specific Bcl-2 family proteins, has not yet been fully elucidated in the available literature. The intrinsic (mitochondrial) pathway of apoptosis is a likely candidate, culminating in the activation of executioner caspases.

References

• 1. Chemical Constituents of Eupatorium japonicum and Anti-Inflammatory, Cytotoxic, and Apoptotic Activities of Eupatoriopicrin on Cancer Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Bioactivity of 20-Dehydroeupatoriopicrin Semiacetal and Structurally Related Sesquiterpene Lactones: A Meta-Analysis

A comprehensive review of the anti-inflammatory and cytotoxic properties of 20-Dehydroeupatoriopicrin Semiacetal and its analogs, Parthenolide (B1678480) and Helenalin, reveals significant potential for these natural compounds in drug development. This guide synthesizes available data on their bioactivity, mechanisms of action, and the experimental protocols used for their evaluation, providing a valuable resource for researchers in pharmacology and medicinal chemistry.

Introduction

Sesquiterpene lactones are a class of naturally occurring compounds renowned for their diverse biological activities. Among these, 20-Dehydroeupatoriopicrin Semiacetal, a derivative of Eupatoriopicrin, has garnered interest for its potential therapeutic applications. This guide provides a meta-analysis of the bioactivity of 20-Dehydroeupatoriopicrin Semiacetal, with a comparative assessment against two other well-studied sesquiterpene lactones: Parthenolide and Helenalin. The focus is on their anti-inflammatory and cytotoxic effects, supported by quantitative data from various studies.

Anti-inflammatory Activity

Eupatoriopicrin, a closely related precursor to 20-Dehydroeupatoriopicrin Semiacetal, has demonstrated potent anti-inflammatory properties. Studies have shown that it effectively inhibits the release of key pro-inflammatory cytokines, Interleukin-8 (IL-8) and Tumor Necrosis Factor-alpha (TNF-α), in lipopolysaccharide (LPS)-stimulated human neutrophils, with a half-maximal inhibitory concentration (IC50) of less than 1 µM[1][2][3][4]. This inhibitory action is attributed to the suppression of the p38 Mitogen-Activated Protein Kinase (MAPK) and Extracellular Signal-Regulated Kinase (ERK) 1/2 phosphorylation pathways[1][3].

Parthenolide and Helenalin also exhibit significant anti-inflammatory effects, primarily through the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway, a central regulator of inflammation[5][6][7][8][9][10][11][12][13]. Parthenolide has been shown to inhibit the IκB kinase (IKK) complex and can also directly inactivate NF-κB[5][6]. Helenalin is known to selectively alkylate the p65 subunit of NF-κB, thereby preventing its DNA binding and transcriptional activity[10][11][12].

Table 1: Comparison of Anti-inflammatory Activity

Compound	Target	Mechanism of Action	IC50 (IL-8 & TNF-α inhibition)
Eupatoriopicrin	Neutrophils	Suppression of p38 and ERK1/2 phosphorylation	< 1 µM[1][2][3][4]
Parthenolide	Various	Inhibition of IKK complex and direct NF-κB inactivation	Not explicitly found
Helenalin	Various	Selective alkylation of NF-κB p65 subunit	Not explicitly found

Cytotoxic Activity

The cytotoxic potential of these sesquiterpene lactones against various cancer cell lines has been a major area of investigation. Eupatoriopicrin has been reported to inhibit the growth of HepG2 (human liver cancer) and MCF-7 (human breast cancer) cell lines.

Parthenolide has shown significant cytotoxicity against MCF-7 cells with a reported IC50 value of 9.54 ± 0.82 μM[14]. It is also known to induce apoptosis in HepG2 cells[15].

Helenalin and its derivatives have demonstrated potent cytotoxic effects against a range of cancer cell lines, with 50% growth inhibition (GI50) values in the sub-micromolar range (0.15 to 0.59 μM) for some derivatives[16]. However, specific IC50 values for Helenalin against HepG2 and MCF-7 cells were not found in the reviewed literature.

Table 2: Comparison of Cytotoxic Activity

Compound	Cell Line	IC50 / GI50
Eupatoriopicrin	HepG2, MCF-7	Growth inhibition reported, specific IC50 not found
Parthenolide	MCF-7	9.54 ± 0.82 μM[14]
HepG2	Induces apoptosis[15]
Helenalin (derivatives)	Various cancer cell lines	0.15 - 0.59 μM[16]

Signaling Pathways and Mechanisms of Action

The primary mechanism underlying the bioactivity of these sesquiterpene lactones is the modulation of key signaling pathways involved in inflammation and cancer progression.

NF-κB Signaling Pathway

All three compounds converge on the inhibition of the NF-κB pathway, albeit through different specific mechanisms. This pathway is a critical regulator of genes involved in inflammation, cell survival, and proliferation.

Caption: Inhibition of the NF-κB signaling pathway by sesquiterpene lactones.

Experimental Workflows

The evaluation of the bioactivity of these compounds typically follows standardized experimental workflows.

Caption: General experimental workflows for bioactivity assessment.

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

• Cell Culture: Human cancer cell lines (e.g., HepG2, MCF-7) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compound (e.g., 20-Dehydroeupatoriopicrin semiacetal, Parthenolide, Helenalin) and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 2-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent (e.g., DMSO or Sorenson's glycine (B1666218) buffer).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined.

Anti-inflammatory Assay (Cytokine Release Assay)

• Cell Isolation: Human neutrophils are isolated from the peripheral blood of healthy donors using density gradient centrifugation.

• Cell Stimulation and Treatment: The isolated neutrophils are pre-incubated with various concentrations of the test compound for a short period before being stimulated with an inflammatory agent like lipopolysaccharide (LPS).

• Incubation: The cells are incubated for a specific duration to allow for cytokine production and release.

• Supernatant Collection: The cell suspension is centrifuged, and the supernatant containing the secreted cytokines is collected.

• ELISA: The concentration of specific cytokines (e.g., IL-8, TNF-α) in the supernatant is quantified using a commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kit, following the manufacturer's instructions.

• Data Analysis: The percentage of cytokine inhibition is calculated relative to the stimulated, untreated control, and the IC50 value is determined.

Conclusion

20-Dehydroeupatoriopicrin Semiacetal, along with Parthenolide and Helenalin, demonstrates significant anti-inflammatory and cytotoxic activities. Their ability to modulate critical signaling pathways, particularly the NF-κB pathway, underscores their therapeutic potential. Further research is warranted to fully elucidate the specific bioactivities and mechanisms of 20-Dehydroeupatoriopicrin Semiacetal and to establish a more comprehensive comparative profile with other sesquiterpene lactones. The data and protocols presented in this guide offer a solid foundation for future investigations in this promising area of natural product-based drug discovery.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Eupatoriopicrin Inhibits Pro-inflammatory Functions of Neutrophils via Suppression of IL-8 and TNF-alpha Production and p38 and ERK 1/2 MAP Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Eupatoriopicrin Inhibits Pro-inflammatory Functions of Neutrophils via Suppression of IL-8 and TNF-alpha Production and p38 and ERK 1/2 MAP Kinases [agris.fao.org]
• 5. Parthenolide Inhibits IκB Kinase, NF-κB Activation, and Inflammatory Response in Cystic Fibrosis Cells and Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Parthenolide, an inhibitor of the nuclear factor-kappaB pathway, ameliorates cardiovascular derangement and outcome in endotoxic shock in rodents [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanism of Action of the Sesquiterpene Compound Helenalin in Rhabdomyosarcoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | The therapeutic effect and mechanism of parthenolide in skeletal disease, cancers, and cytokine storm [frontiersin.org]
• 10. NF-κB p65 repression by the sesquiterpene lactone, Helenalin, contributes to the induction of autophagy cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Targeting NF-κB p65 with a Helenalin Inspired Bis-electrophile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Targeting NF-κB p65 with a Helenalin Inspired Bis-electrophile - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Helenalin from Centipeda minima ameliorates acute hepatic injury by protecting mitochondria function, activating Nrf2 pathway and inhibiting NF-κB activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Effect of parthenolide on growth and apoptosis regulatory genes of human cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Parthenolide-induced apoptosis, autophagy and suppression of proliferation in HepG2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Prudent Disposal of 20-Dehydroeupatoriopicrin Semiacetal: A Guide for Laboratory Professionals

I. Immediate Safety and Handling Protocols

Before beginning any disposal procedure, ensure that appropriate Personal Protective Equipment (PPE) is worn. This includes, but is not limited to, a lab coat, safety goggles, and chemical-resistant gloves (e.g., nitrile gloves).[1] All handling of 20-Dehydroeupatoriopicrin semiacetal and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

II. Waste Characterization and Segregation

Proper disposal begins with accurate waste characterization. Although detailed toxicological data for this specific compound is limited, sesquiterpene lactones as a class are known for their potential to be biologically active and may possess properties such as toxicity and the ability to cause contact dermatitis.[2] Therefore, 20-Dehydroeupatoriopicrin semiacetal waste should be treated as hazardous chemical waste .

Key Segregation Steps:

• Do not mix with non-hazardous waste.

• Keep separate from other chemical waste streams unless compatibility is confirmed.

• Store in a designated hazardous waste accumulation area away from incompatible materials such as strong oxidizing agents, acids, and bases.[3]

III. Step-by-Step Disposal Procedure

• Container Selection:

  • Use a chemically compatible and leak-proof container with a secure, screw-on cap.[4] The original manufacturer's container is often a suitable choice if it is in good condition.[5][6]

  • Ensure the container is clean and dry before adding waste.

  • Do not use food containers for hazardous waste storage.[3]

• Waste Collection:

  • Solid Waste: Collect dry chemical waste, such as contaminated gloves, weighing paper, and pipette tips, in a clearly labeled, sealed plastic bag and then place it inside the designated solid hazardous waste container.[4]

  • Liquid Waste: For solutions containing 20-Dehydroeupatoriopicrin semiacetal, collect the liquid waste in a designated, compatible liquid waste container. Do not fill the container beyond 90% capacity to allow for expansion.[3]

  • Empty Containers: Any container that held the pure compound or its solutions should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[5] After triple-rinsing, the container can often be disposed of as non-hazardous waste, but institutional policies should be confirmed.

• Labeling:

  • Clearly label the hazardous waste container with the words "Hazardous Waste" and the full chemical name: "20-Dehydroeupatoriopicrin semiacetal".[5]

  • Indicate the approximate concentration and quantity of the waste.

  • Include the date when the waste was first added to the container.

• Storage:

  • Store the sealed waste container in a designated, secure, and well-ventilated satellite accumulation area.

  • Utilize secondary containment, such as a lab tray, to capture any potential leaks.[4] The secondary container should be capable of holding 110% of the volume of the primary container.[4]

  • Keep waste containers closed except when adding waste.[4][5]

• Disposal Request:

  • Contact your institution's Environmental Health & Safety (EH&S) department to arrange for the pickup and disposal of the hazardous waste.[4][5]

  • Follow all institutional and local regulations regarding hazardous waste disposal. Do not dispose of this chemical down the drain or in regular trash.[7]

IV. Quantitative Data Summary

For proper hazardous waste management, adherence to specific quantitative limits is often required by institutional and regulatory bodies. The following table summarizes typical guidelines.

Parameter	Guideline	Citation
Container Fill Level	Do not fill beyond the neck or have at least one-inch of headspace.	[3]
Maximum Accumulation Time	Typically 90 days from the start of accumulation.	[4]
Maximum Accumulation Volume	Up to 55 gallons of a single hazardous waste stream may be accumulated before requiring collection.	[4]
pH for Drain Disposal (Not Recommended for this Compound)	Between 5.5 and 10.5 for approved, dilute aqueous solutions.	[7]

V. Logical Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of 20-Dehydroeupatoriopicrin semiacetal waste.

References

• 1. huarongpharma.com [huarongpharma.com]
• 2. Sesquiterpene lactones: adverse health effects and toxicity mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 4. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 7. acs.org [acs.org]

Personal protective equipment for handling 20-Dehydroeupatoriopicrin semiacetal

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 20-Dehydroeupatoriopicrin semiacetal, a natural product intended for research use. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this document outlines necessary precautions based on the known hazards of the broader class of sesquiterpene lactones and general best practices for handling powdered bioactive compounds in a laboratory setting.

Hazard Identification and Quantitative Data

Data Category	Information Provided	Importance in Handling
Physical & Chemical Properties	Appearance, Odor, Melting Point, Boiling Point, Solubility, etc.	Informs proper storage conditions, solvent selection for experiments, and appropriate cleanup procedures for spills.
Toxicological Information	Acute toxicity (oral, dermal, inhalation), skin corrosion/irritation, eye damage/irritation, respiratory or skin sensitization, mutagenicity, etc.	Critical for understanding potential health effects from exposure and dictating the necessary level of personal protective equipment (PPE).
Exposure Controls	Occupational Exposure Limits (e.g., PEL, TLV), engineering controls (e.g., fume hoods), and personal protective equipment (PPE) recommendations.	Provides actionable limits and procedures to minimize or eliminate worker exposure during handling.
Fire & Explosion Hazard Data	Flashpoint, autoignition temperature, flammability limits, suitable extinguishing media.	Essential for fire prevention and for selecting the correct firefighting measures in case of an incident.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, ingestion, or skin contact.

PPE Category	Item	Specifications and Use
Hand Protection	Chemical-resistant gloves	Wear two pairs of nitrile gloves. Change gloves frequently, especially after direct contact with the compound, and always before leaving the work area.
Body Protection	Laboratory Coat	A fully fastened lab coat should be worn at all times in the laboratory.
Eye & Face Protection	Safety Goggles and/or Face Shield	Chemical splash goggles are required to protect against splashes. A face shield should be worn in conjunction with goggles when there is a significant risk of splashing or when handling larger quantities of powder.
Respiratory Protection	NIOSH-approved Respirator	When handling the powder outside of a certified chemical fume hood, a NIOSH-approved N95 or higher-level particulate respirator is necessary to prevent inhalation of airborne particles. Surgical masks are not sufficient.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is vital for minimizing the risk of exposure and ensuring a safe laboratory environment.

3.1. Preparation and Weighing:

• Designated Area: All work with 20-Dehydroeupatoriopicrin semiacetal should be conducted in a designated area, such as a certified chemical fume hood, to contain any airborne particles.[3][4]

• Decontamination: Before starting, ensure the work surface is clean and decontaminated.

• Weighing:

  • Use an analytical balance inside the fume hood.

  • Utilize weighing paper or a disposable container to handle the powder.

  • Handle the compound gently to avoid creating dust.

  • Close the primary container immediately after dispensing the required amount.

3.2. Solubilization and Use:

• Solvent Addition: If dissolving the compound, add the solvent slowly to the powder in a closed or covered vessel to minimize aerosolization.

• Experimental Procedures: Conduct all subsequent experimental steps that involve the compound within the chemical fume hood.

3.3. Post-Handling:

• Decontamination: Thoroughly decontaminate all surfaces and equipment that came into contact with the compound using an appropriate solvent (e.g., ethanol (B145695) or isopropanol), followed by a general laboratory cleaner.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.

Emergency Procedures

4.1. Spills:

• Evacuate: If a significant spill occurs, evacuate the immediate area.

• Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

• Contain: For a small powder spill, gently cover it with a damp paper towel to avoid raising dust. For a liquid spill, use an appropriate absorbent material.

• Clean-up: Wearing appropriate PPE, carefully collect the spilled material and absorbent into a sealed, labeled hazardous waste container.

• Decontaminate: Clean the spill area thoroughly.

4.2. Exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they experience difficulty breathing, seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan

All waste containing 20-Dehydroeupatoriopicrin semiacetal must be treated as hazardous waste.

• Waste Collection:

  • Solid Waste: Collect all contaminated solid waste, including weighing papers, pipette tips, gloves, and any unused compound, in a clearly labeled, sealed hazardous waste container.

  • Liquid Waste: Collect all solutions containing the compound in a separate, clearly labeled, and sealed hazardous waste container. Do not mix with other waste streams unless compatibility is confirmed.

• Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical name ("20-Dehydroeupatoriopicrin semiacetal"), and the primary hazards (e.g., "Irritant," "Sensitizer").

• Storage: Store hazardous waste in a designated, secondary containment area away from incompatible materials, pending collection by a certified hazardous waste disposal service.[5][6]

• Disposal: Arrange for the disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste contractor.[7] Do not dispose of this compound down the drain or in regular trash.[8]

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of 20-Dehydroeupatoriopicrin semiacetal.

Caption: Workflow for Safe Handling of 20-Dehydroeupatoriopicrin semiacetal.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. Sesquiterpene lactones: adverse health effects and toxicity mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Powder Handling - AirClean Systems [aircleansystems.com]
• 4. Establishing powder-handling workflow practices and standard operating procedures: compounding pharmacy and safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 8. vumc.org [vumc.org]